6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

• CAS: 634165-96-1

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Cyromazine)

Introduction

6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, widely known as Cyromazine, is a potent and selective insect growth regulator (IGR) belonging to the triazine class of chemicals.[1][2] Its unique mode of action, which disrupts the molting and development process in specific insect larvae, primarily of the order Diptera, has established it as a critical tool in veterinary medicine and agriculture.[1][3] This guide provides a comprehensive overview of the fundamental physicochemical properties of Cyromazine, offering insights into its chemical behavior, analytical determination, and the scientific principles underpinning its application for researchers, scientists, and drug development professionals.

Chemical Identity and Structure

Cyromazine is a cyclopropyl derivative of melamine.[1][2] Its structure is characterized by a central 1,3,5-triazine ring substituted with two amine groups and a cyclopropylamino group. This unique molecular architecture is fundamental to its biological activity.

IUPAC Name: N-Cyclopropyl-1,3,5-triazine-2,4,6-triamine[2] CAS Number: 66215-27-8[2] Molecular Formula: C₆H₁₀N₆[4] Molecular Weight: 166.19 g/mol [2][4]

Core Physicochemical Properties

The efficacy, formulation, environmental fate, and analytical determination of a compound are intrinsically linked to its physicochemical properties. A thorough understanding of these parameters is therefore essential for the effective and safe use of Cyromazine.

Summary of Physicochemical Data

Property	Value	Conditions	Source(s)
Melting Point	219-222 °C	Not Specified	[1][2]
223-227 °C	Not Specified
Boiling Point	480.60 °C (estimated)	760.00 mm Hg
Water Solubility	13,000 mg/L	25 °C, pH 7.1	[4]
11,000 mg/L	20 °C, pH 7.5	[4]
Solubility in Organic Solvents (g/kg at 20 °C)
Methanol	22	[4]
Isopropanol	2.5	[4]
Acetone	1.7	[4]
n-Octanol	1.2	[4]
Dichloromethane	0.25	[4]
Toluene	0.015	[4]
Hexane	0.0002	[4]
pKa	5.22 (weak base)	20 °C	[4][5]
LogP (Octanol-Water Partition Coefficient)	-0.040 (estimated)	Not Specified
-0.36	pH 5.4, 25°C	[5]
Vapor Pressure	3.36 x 10⁻⁹ mm Hg	25 °C	[4]
Hydrolytic Stability	Stable	pH 4-9	[5]
Photolytic Stability	Stable in aqueous solution	Not Specified	[5]

Expertise & Experience Insights: The high water solubility of Cyromazine is a key factor influencing its application. For instance, in veterinary medicine, it allows for effective delivery through pour-on solutions for livestock.[1] Conversely, its low solubility in nonpolar organic solvents like hexane and toluene dictates the choice of solvents for extraction and purification processes during synthesis and analysis. The pKa of 5.22 indicates that Cyromazine is a weak base; this property is crucial for developing analytical methods, particularly in liquid chromatography, where the pH of the mobile phase can be adjusted to control its retention on the stationary phase.

Spectroscopic Characterization

Spectroscopic techniques are indispensable for the structural elucidation and identification of Cyromazine.

• ¹H NMR Spectrum: The proton NMR spectrum of Cyromazine is expected to show characteristic signals for the cyclopropyl protons and the protons of the amino groups. The integration of these signals would correspond to the number of protons in each chemical environment, confirming the molecular structure.

• Infrared (IR) Spectrum: The IR spectrum of Cyromazine exhibits characteristic absorption bands corresponding to the functional groups present in the molecule. Key peaks include N-H stretching vibrations from the primary and secondary amines, C=N stretching of the triazine ring, and C-H stretching of the cyclopropyl group. The spectrum shows stretching N–H peaks at 3496 and 3333 cm⁻¹. Additionally, broad and strong peaks around 1664 and 1355 cm⁻¹ are assigned to stretching –C=N– and –C–N stretching vibrations, respectively.[6]

• Mass Spectrum (Electron Ionization): The mass spectrum of Cyromazine provides information about its molecular weight and fragmentation pattern. The molecular ion peak [M]⁺ would be observed at m/z 166. The fragmentation pattern can be used to confirm the presence of the cyclopropyl and triazine moieties.[7]

Synthesis Pathway

Cyromazine is synthesized through a multi-step chemical process.[1] A common route involves the reaction of cyanuric chloride with cyclopropylamine to form an intermediate, which is then reacted with ammonia to yield Cyromazine.[8][9]

Caption: A simplified reaction scheme for the synthesis of Cyromazine.

An alternative synthesis route starts with melamine, which undergoes hydrolysis and chlorination, followed by an amination reaction with cyclopropylamine to produce cyromazine.[10] This method is advantageous as it avoids the formation of the toxic intermediate 2-cyclopropylamino-4,6-dichloro-s-triazine.[10]

Mechanism of Action: Interference with Ecdysone Signaling

Cyromazine's insecticidal activity stems from its ability to interfere with the insect growth and development process, specifically molting.[2] While the precise molecular target is not fully elucidated, evidence strongly suggests that Cyromazine disrupts the ecdysone signaling pathway.[11][12][13] Ecdysone, a crucial insect steroid hormone, regulates molting and metamorphosis. Cyromazine is believed to interfere with chitin synthesis, a key component of the insect's exoskeleton, leading to developmental defects and mortality in larvae and pupae.[3][14]

Caption: The proposed mechanism of Cyromazine's interference with the ecdysone signaling pathway.

Metabolic Pathway

In both plants and animals, Cyromazine can be metabolized. The primary metabolic pathway involves the dealkylation of the cyclopropyl group, leading to the formation of melamine (1,3,5-triazine-2,4,6-triamine).[15] Melamine is a more stable and persistent compound.

Caption: The primary metabolic conversion of Cyromazine to Melamine.

Analytical Methodology: High-Performance Liquid Chromatography (HPLC)

HPLC is the most widely used analytical technique for the quantification of Cyromazine in various matrices, including technical grade material, formulations, and biological samples.[15][16] Reversed-phase HPLC with UV detection is a common and robust method.

Trustworthiness & Causality in Method Selection: The choice of reversed-phase HPLC, typically with a C18 column, is based on the physicochemical properties of Cyromazine. Although Cyromazine is highly water-soluble, the presence of the cyclopropyl group and the triazine ring provides sufficient hydrophobicity for retention on a nonpolar C18 stationary phase.[17] The use of an acidic mobile phase (e.g., pH 2.6) ensures that the weakly basic Cyromazine (pKa 5.22) is protonated, leading to better peak shape and retention.[18][19] UV detection is suitable due to the presence of the chromophoric triazine ring, with a maximum absorbance typically around 214-230 nm.[15][16]

Exemplar Step-by-Step HPLC Protocol for Technical Grade Cyromazine

This protocol is adapted from established methods for the analysis of Cyromazine.[16][18][19]

1. Preparation of Standard Solutions: a. Accurately weigh approximately 10 mg of Cyromazine reference standard into a 100 mL volumetric flask. b. Dissolve and dilute to volume with a suitable solvent, such as methanol or a mixture of the mobile phase, to create a stock solution of 100 µg/mL. c. Prepare a series of working standard solutions (e.g., 1, 5, 10, 20, 50 µg/mL) by serial dilution of the stock solution with the mobile phase.

2. Preparation of Sample Solution: a. Accurately weigh an amount of the technical grade Cyromazine sample expected to contain approximately 10 mg of the active ingredient into a 100 mL volumetric flask. b. Add approximately 70 mL of the mobile phase and sonicate for 15 minutes to ensure complete dissolution. c. Allow the solution to cool to room temperature and dilute to volume with the mobile phase. d. Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

3. HPLC Instrumentation and Conditions:

• HPLC System: A standard HPLC system with a UV-Vis detector.
• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).
• Mobile Phase: A mixture of 0.1% trifluoroacetic acid in water and methanol (e.g., 85:15 v/v).[19] The pH should be acidic, around 2.6.[18][19]
• Flow Rate: 1.0 mL/min.[16]
• Column Temperature: 25 °C.[16]
• Detection Wavelength: 230 nm.[16]
• Injection Volume: 20 µL.

4. Data Analysis: a. Inject the standard solutions to generate a calibration curve by plotting the peak area against the concentration. b. Inject the sample solution. c. Determine the concentration of Cyromazine in the sample solution from the calibration curve. d. Calculate the purity of the technical grade Cyromazine.

Caption: A typical workflow for the quantitative analysis of Cyromazine by HPLC.

Toxicology and Safety

Cyromazine exhibits low acute toxicity to mammals and is not considered a neurotoxin.[2] It is classified as "Group E—Evidence of Non-carcinogenicity for Humans."[20] However, it can be a mild skin irritant.[20] The primary concern regarding its use is the potential for residues of Cyromazine and its more persistent metabolite, melamine, to remain in food products and the environment.[15]

Conclusion

The physicochemical properties of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Cyromazine) are well-characterized and provide a solid foundation for its application as a selective insect growth regulator. Its high water solubility, weak basicity, and unique chemical structure are key to its formulation, biological activity, and analytical determination. A comprehensive understanding of these properties, as detailed in this guide, is paramount for researchers and professionals in the fields of drug development, agriculture, and veterinary medicine to ensure its effective and safe utilization.

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An In-depth Technical Guide to the Structure Elucidation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Abstract

This technical guide provides a comprehensive, methodology-driven approach to the complete structure elucidation of the novel s-triazine derivative, 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. The document is structured to guide researchers and drug development professionals through a logical, self-validating workflow, beginning with foundational analysis and culminating in definitive three-dimensional confirmation. Each analytical step is rationalized, explaining not only the protocol but also the scientific causality behind its selection and interpretation. We integrate data from high-resolution mass spectrometry (HRMS), Fourier-transform infrared (FT-IR) spectroscopy, a full suite of one- and two-dimensional nuclear magnetic resonance (NMR) experiments, and single-crystal X-ray crystallography to build an unassailable structural proof.

Introduction: The Rationale for Rigorous Elucidation

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry and agrochemistry, forming the core of numerous approved drugs and herbicides. Compounds like the insecticide Cyromazine (N-cyclopropyl-1,3,5-triazine-2,4,6-triamine) demonstrate the biological significance of cyclopropyl-amino substitutions on this heterocyclic core.[1][2] The target molecule, 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, represents a key analog, introducing a dimethylamino group that can significantly alter physicochemical properties such as solubility, membrane permeability, and metabolic stability.

The Elucidation Workflow: A Multi-Pillar Approach

Caption: Overall workflow for the structure elucidation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Foundational Analysis: Defining the Molecular Blueprint

Mass Spectrometry: Elemental Composition and Unsaturation

The first step is to establish the molecular formula, which serves as the fundamental constraint for all subsequent analysis. High-Resolution Mass Spectrometry (HRMS), typically using Electrospray Ionization (ESI), provides a highly accurate mass measurement of the protonated molecule [M+H]⁺.

Protocol Insight: ESI is chosen as a "soft" ionization technique to minimize fragmentation and ensure the molecular ion is the dominant species observed, which is crucial for accurate formula determination.

The molecular formula for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is C₈H₁₃N₅.[3] The exact mass is calculated to be 179.1171 Da. An experimentally observed [M+H]⁺ peak within a narrow tolerance (e.g., < 5 ppm) of the calculated value for C₈H₁₄N₅⁺ (180.1249 Da) provides high confidence in this formula.

Nitrogen Rule: The odd nominal molecular weight (179 Da) is a strong indicator of an odd number of nitrogen atoms in the molecule, consistent with the proposed structure containing five nitrogen atoms.[4][5]

Degree of Unsaturation (DoU): Calculated using the formula: DoU = C + 1 - (H/2) + (N/2) DoU = 8 + 1 - (13/2) + (5/2) = 9 - 6.5 + 2.5 = 5 A DoU of 5 is consistent with one aromatic-like ring (the triazine ring, DoU = 4) and one additional ring (the cyclopropyl group, DoU = 1). This initial calculation immediately aligns the molecular formula with the key structural motifs of the target compound.

FT-IR Spectroscopy: Identifying Key Functional Groups

FT-IR spectroscopy provides a rapid, non-destructive method for identifying the presence of key functional groups. The spectrum acts as a checklist, confirming expected bonds and flagging any unexpected functionalities.

Expected Vibrational Modes:

• N-H Stretch: The primary amine (-NH₂) group should exhibit one or two bands in the 3100-3500 cm⁻¹ region.

• C-H Stretch: Aromatic-like C-H stretches are generally weak for highly substituted heterocycles. Aliphatic C-H stretches from the dimethylamino and cyclopropyl groups are expected just below 3000 cm⁻¹. The C-H bonds in a strained cyclopropyl ring often appear at a slightly higher frequency (>3000 cm⁻¹) than typical sp³ C-H bonds.

• C=N and C-N Stretches: The triazine ring characteristically shows strong absorption bands in the 1350-1600 cm⁻¹ region due to C=N and C-N stretching vibrations.[6]

• Triazine Ring Breathing: A characteristic absorption band around 805-820 cm⁻¹ is often attributed to the out-of-plane bending or "breathing" mode of the triazine ring.[6][7]

The presence of these key bands provides the first experimental evidence for the major structural components: a primary amine, a triazine core, and aliphatic (cyclopropyl and methyl) groups.

NMR Spectroscopy: Assembling the Molecular Skeleton

NMR spectroscopy is the cornerstone of structure elucidation, providing detailed information about the carbon-hydrogen framework and the connectivity between atoms.

¹H NMR: The Proton Environment

The ¹H NMR spectrum reveals all unique proton environments in the molecule. For the target structure, we anticipate four distinct signals:

• -N(CH₃)₂: A singlet integrating to 6 protons, typically in the range of 3.0-3.3 ppm.

• -NH₂: A broad singlet integrating to 2 protons. Its chemical shift can vary significantly depending on solvent and concentration.

• Cyclopropyl-CH: A multiplet integrating to 1 proton, shifted downfield due to its attachment to the electron-withdrawing triazine ring.

• Cyclopropyl-CH₂: Two distinct multiplets, each integrating to 2 protons. These protons are diastereotopic and will show complex splitting patterns due to both geminal and vicinal coupling.[8] Typically, these appear in the upfield region (0.5-1.5 ppm).[9][10]

¹³C NMR and DEPT: The Carbon Backbone

The ¹³C NMR spectrum identifies all unique carbon environments. A Distortionless Enhancement by Polarization Transfer (DEPT) experiment is run in conjunction to determine the multiplicity of each carbon (C, CH, CH₂, or CH₃).

Expected Carbon Signals:

• Triazine Ring Carbons: Three signals are expected in the highly deshielded region, typically >160 ppm.[11][12] The carbon attached to the N,N-dimethyl group, the one attached to the NH₂ group, and the one attached to the cyclopropyl group will have distinct chemical shifts.

• -N(CH₃)₂: One signal for the two equivalent methyl carbons, typically in the 35-45 ppm range. DEPT-135 will show this as a positive peak.

• Cyclopropyl-CH: One signal, typically 15-25 ppm. DEPT-135 will show this as a positive peak.

• Cyclopropyl-CH₂: One signal for the two equivalent methylene carbons, typically in the 5-15 ppm range. DEPT-135 will show this as a negative peak.

2D NMR: Establishing Definitive Connectivity

While 1D NMR identifies the fragments, 2D NMR experiments are essential to piece them together.

HSQC (Heteronuclear Single Quantum Coherence): This experiment unambiguously correlates each proton signal with the signal of the carbon to which it is directly attached.[13][14] It validates the assignments made in the 1D spectra by directly linking the proton and carbon data for all C-H fragments.

HMBC (Heteronuclear Multiple Bond Correlation): This is the most powerful experiment for determining the overall molecular structure. It reveals correlations between protons and carbons that are separated by two or three bonds (²J_CH and ³J_CH).[14][15] It is through these "long-range" correlations that we can connect the distinct spin systems.

Caption: Key expected HMBC correlations for structural confirmation.

Key Verifying Correlations:

• N-Methyl to Ring: A strong correlation from the N-methyl protons (~3.1 ppm) to a triazine carbon (~165 ppm) definitively attaches the dimethylamino group to the heterocyclic core.

• Cyclopropyl to Ring: Correlations from the cyclopropyl methine proton to two adjacent triazine carbons confirm the attachment of the cyclopropyl group.

• Cross-Ring Correlations: Observing correlations between protons on one substituent and the carbon bearing another substituent provides unequivocal evidence for their relative positions on the triazine ring.

¹H Signal (ppm)	¹³C Signal (ppm)	Correlation Type	Structural Information Confirmed
~3.1 (s, 6H, N-Me ₂)	~165 (C)	HMBC (²J_CH)	N,N-dimethyl group is attached to the triazine ring.
~1.8 (m, 1H, CH -C₂H₄)	~168 (C)	HMBC (²J_CH)	Cyclopropyl group is attached to the triazine ring.
~1.8 (m, 1H, CH -C₂H₄)	~170 (C)	HMBC (³J_CH)	Confirms connectivity to adjacent ring carbon.
~3.1 (s, 6H, N-Me ₂)	~40 (CH₃)	HSQC (¹J_CH)	Assigns the methyl carbon signal.
~0.8 (m, 4H, -CH₂ -)	~10 (CH₂)	HSQC (¹J_CH)	Assigns the cyclopropyl methylene carbon signal.

Definitive Confirmation: Beyond Spectroscopy

While the collective NMR data provides a robust proposed structure, obtaining a definitive 3D structure is the gold standard, particularly for regulatory submissions or patent filings.

Single-Crystal X-ray Crystallography

X-ray crystallography provides an unambiguous, three-dimensional map of electron density within a single crystal, revealing precise bond lengths, bond angles, and the absolute connectivity of all atoms.[16][17] This technique serves as the ultimate arbiter, capable of resolving any lingering ambiguities from spectroscopic data.

Causality: The primary challenge is often not the analysis but obtaining a diffraction-quality single crystal.[18] The choice of solvent for crystallization is critical; a solvent in which the compound is moderately soluble is often ideal to allow for slow, ordered growth.[18]

Protocol Summary:

• Crystal Growth: Slowly evaporate a near-saturated solution of the purified compound in a suitable solvent (e.g., acetonitrile, ethyl acetate/hexane mixture) in a dust-free, vibration-free environment.

• Data Collection: Mount a suitable crystal (typically >0.1 mm in all dimensions) on a diffractometer and expose it to a monochromatic X-ray beam.[17]

• Structure Solution & Refinement: The resulting diffraction pattern is processed to solve the phase problem, generate an electron density map, and build and refine an atomic model of the molecule.

The resulting crystal structure provides the final, irrefutable proof of the constitution and conformation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

MS/MS Fragmentation Analysis: A Final Cross-Check

Tandem mass spectrometry (MS/MS) can be used to fragment the parent ion and analyze the resulting daughter ions. This fragmentation pattern serves as a "fingerprint" that can be used to cross-validate the proposed structure.[5][19]

Expected Fragmentation Pathways:

• Loss of Methyl Radical: [M+H - •CH₃]⁺

• Loss of Ethylene: Cleavage of the cyclopropyl ring can lead to the loss of C₂H₄.

• Loss of HCN: A common fragmentation pathway for N-heterocycles.[20]

By inducing fragmentation and observing masses corresponding to these logical neutral losses, we gain further confidence that the connectivity determined by NMR is correct.

Conclusion

The structure elucidation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is achieved through a multi-faceted, evidence-based approach. High-resolution mass spectrometry establishes the exact molecular formula (C₈H₁₃N₅) and degree of unsaturation. FT-IR confirms the presence of essential functional groups, including the amine, triazine ring, and aliphatic moieties. A comprehensive suite of 1D and 2D NMR experiments (¹H, ¹³C, DEPT, HSQC, and HMBC) works in concert to assemble the complete two-dimensional structure, piece by piece, by establishing all C-H and long-range C-H correlations. Finally, single-crystal X-ray crystallography provides the definitive and unambiguous three-dimensional structure, while MS/MS fragmentation patterns offer a robust cross-validation of the proposed connectivity. This rigorous, self-validating workflow ensures the highest level of confidence in the final assigned structure, providing a solid foundation for any subsequent research or development activities.

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• Wiberg, K. B., et al. (1965). Nuclear magnetic resonance spectra of cyclopropyl derivatives. The Journal of Organic Chemistry. Retrieved from [Link]

• U.S. Environmental Protection Agency. (n.d.). 1,3,5-Triazine-2,4-diamine, N-cyclopropyl-N'-(1,1-dimethylethyl)-6-(methylthio)-. CompTox Chemicals Dashboard. Retrieved from [Link]

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Navigating the Solubility Landscape of Cyclopropyl-Diamino-s-Triazines: A Technical Guide

An Important Note on Chemical Identity: Initial research indicates a lack of publicly available solubility data for the specific compound 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. However, extensive data exists for the structurally similar and widely studied insecticide, Cyromazine (N-cyclopropyl-1,3,5-triazine-2,4,6-triamine). This guide will focus on the solubility of Cyromazine, providing a robust framework for researchers and professionals working with related chemical structures. The principles and methodologies discussed herein offer a valuable starting point for investigating the solubility of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Introduction: The Critical Role of Solubility in Application and Development

Cyromazine is a triazine-based insect growth regulator renowned for its efficacy against dipteran larvae.[1][2][3] Its mode of action involves disrupting the molting and pupation processes of insects.[3] The solubility of an active pharmaceutical ingredient (API) or an agricultural chemical like Cyromazine is a cornerstone of its formulation, delivery, and ultimate bioavailability. Understanding its behavior in various organic solvents is paramount for:

• Formulation Development: Creating stable and effective solutions, suspensions, or emulsifiable concentrates.[4][5]

• Analytical Method Development: Establishing reliable quantification techniques using methods like High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS).[6][7]

• Purification and Crystallization: Optimizing processes for isolating the pure compound during manufacturing.[8]

• Toxicological and Environmental Fate Studies: Assessing the compound's distribution and persistence in different matrices.

This guide provides a comprehensive overview of the solubility of Cyromazine in organic solvents, underpinned by its physicochemical properties and established analytical methodologies.

Physicochemical Properties Governing Solubility

The solubility of a compound is intrinsically linked to its molecular structure. Key properties of Cyromazine that dictate its interaction with organic solvents include:

Property	Value	Source
Molecular Formula	C₆H₁₀N₆	[9][10][11]
Molecular Weight	166.19 g/mol	[10][12]
Melting Point	219-222 °C	[1][13]
pKa	5.2 (moderately basic)	[14][15]
logP (Octanol-Water Partition Coefficient)	-0.061 at 25°C	[15]
Hydrogen Bond Donors	3	[9]
Hydrogen Bond Acceptors	6	[9]

Cyromazine's low logP value indicates its relatively hydrophilic nature, which explains its moderate solubility in water.[9][14][15] The presence of multiple nitrogen atoms and amino groups allows for significant hydrogen bonding, both as a donor and an acceptor.[9] This characteristic is a primary determinant of its solubility in protic and polar aprotic solvents.

Quantitative Solubility of Cyromazine in Organic Solvents

The following table summarizes the available quantitative data for the solubility of Cyromazine in a range of organic solvents. It is important to note that solubility can be temperature-dependent.

Solvent	Solubility (g/kg) at 20°C	Solvent Type
Methanol	22	Polar Protic
Isopropanol	2.5	Polar Protic
Acetone	1.7	Polar Aprotic
n-Octanol	1.2	Polar Protic
Dichloromethane	0.25	Polar Aprotic
Toluene	0.015	Non-polar
Hexane	0.0002	Non-polar

Source: PubChem CID 47866[9]

Qualitative data also indicates solubility in Dimethyl Sulfoxide (DMSO).[12]

Interpretation of Solubility Data:

The data clearly demonstrates that Cyromazine's solubility is highest in polar protic solvents like methanol, which can engage in hydrogen bonding with the triazine rings and amino groups. Its solubility decreases significantly in less polar and non-polar solvents. This trend is consistent with the "like dissolves like" principle, where the polar nature of Cyromazine favors interaction with polar solvent molecules.

Experimental Determination of Solubility: A Validated Protocol

For researchers seeking to determine the solubility of Cyromazine or its analogues in novel solvent systems, the following protocol outlines a reliable and self-validating approach.

Principle: The Isothermal Shake-Flask Method

This widely accepted method involves creating a saturated solution of the compound at a constant temperature and then quantifying the concentration of the dissolved solute in the supernatant.

Materials and Equipment

• Analytical balance (± 0.1 mg)

• Vials with screw caps

• Constant temperature orbital shaker or water bath

• Centrifuge

• Calibrated pipettes

• HPLC system with a UV detector

• Syringe filters (0.22 µm)

• Volumetric flasks

Step-by-Step Methodology

• Preparation of a Saturated Solution:

  • Add an excess amount of Cyromazine to a vial containing a known volume of the desired organic solvent. The excess solid is crucial to ensure saturation.

  • Seal the vials tightly to prevent solvent evaporation.

  • Place the vials in an orbital shaker set to a constant temperature (e.g., 25°C) and agitate for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation:

  • After the equilibration period, allow the vials to stand undisturbed at the same constant temperature for a short period to allow the undissolved solid to settle.

  • Centrifuge the vials at a high speed to pellet the remaining solid.

• Sample Collection and Dilution:

  • Carefully withdraw an aliquot of the clear supernatant using a calibrated pipette.

  • Immediately filter the aliquot through a 0.22 µm syringe filter to remove any remaining micro-particulates.

  • Accurately dilute the filtered supernatant with a suitable solvent (often the mobile phase of the analytical method) to a concentration within the calibration range of the analytical instrument.

• Quantification by HPLC-UV:

  • Prepare a series of calibration standards of known Cyromazine concentrations.

  • Analyze the standards and the diluted sample using a validated HPLC-UV method. A common detection wavelength is 214 nm or 230 nm.[6][7]

  • Construct a calibration curve by plotting the peak area versus the concentration of the standards.

  • Determine the concentration of Cyromazine in the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated supernatant, accounting for the dilution factor.

  • Express the solubility in appropriate units, such as g/L or mg/mL.

Experimental Workflow Diagram

Caption: Isothermal shake-flask solubility determination workflow.

Conclusion: From Data to Application

References

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• Yokley, R. A., Mayer, L. C., & Johnson, G. D. (2000). Analytical method for the determination of cyromazine and melamine residues in soil using LC-UV and GC-MSD. Journal of Agricultural and Food Chemistry, 48(8), 3352–3358. Retrieved from [Link]

• Pesticide composition. (1992). Google Patents.

• Chemical Properties of Cyromazine (CAS 66215-27-8). (n.d.). Cheméo. Retrieved from [Link]

• CYROMAZINE (169). (n.d.). Food and Agriculture Organization of the United Nations. Retrieved from [Link]

• Kim, J. H., et al. (2016). Determination of cyromazine in commercial insecticides using HPLC-DAD. Korean Journal of Veterinary Service, 39(3), 169-175. Retrieved from [Link]

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The Advent of a Privileged Scaffold: A Technical Chronicle of Cyclopropyl Triazine Compounds

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Preamble: The Dawn of Triazine Chemistry and the Rise of a Unique Moiety

The story of cyclopropyl triazine compounds is not one of a single, sudden discovery, but rather an evolutionary tale of chemical intuition, persistent research, and the convergence of disparate fields of study. The foundational six-membered heterocyclic triazine ring, with its three nitrogen atoms, was known to chemists long before its cyclopropyl-substituted descendants emerged as compounds of significant interest.[1] The inherent chemical properties of the s-triazine ring, particularly the reactivity of 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride), provided a versatile scaffold for chemists to build upon.[1] This guide chronicles the journey of cyclopropyl triazine compounds from their conceptual origins to their establishment as a "privileged scaffold" in both agrochemical and medicinal chemistry.

Part 1: The Serendipitous Discovery in Antimalarial Research

The first recognized instance of a biologically significant cyclopropyl-containing triazine was not a product of direct synthesis, but rather a metabolic revelation. In the mid-20th century, the fight against malaria was a major global health priority. The antimalarial drug proguanil, synthesized in 1945, presented a scientific puzzle: it was highly effective in the body (in vivo) but showed limited activity against the malaria parasite in laboratory cultures (in vitro).[2] This suggested that the host's body metabolized proguanil into a more active substance.

In 1951, meticulous research led to the identification of cycloguanil , the active metabolite of proguanil.[3] This discovery was a landmark moment, as it unveiled a cyclized triazine structure responsible for the potent antimalarial effects.[2] While not a direct synthesis of a cyclopropyl triazine, the identification of cycloguanil highlighted the potential of such cyclic structures within the triazine framework to elicit powerful biological responses.[4]

Part 2: The Agrochemical Revolution - The Intentional Design of Cyclopropyl Triazine Herbicides

The 1950s witnessed a revolution in agriculture with the advent of synthetic herbicides. The Swiss chemical company J.R. Geigy Ltd. (later Ciba-Geigy) was at the forefront of this movement, discovering the herbicidal properties of triazine compounds in 1952.[5] This led to the development and registration of atrazine in 1958, a compound that would become one of the most widely used herbicides globally.[5]

Building on this success, researchers at companies like Ciba-Geigy and Gulf Research & Development Company began to explore modifications to the triazine core to enhance efficacy and selectivity. The introduction of the cyclopropyl group was a key development in this endeavor.

The Pioneering Synthesis of Cyclopropyl Triazine Herbicides

The intentional synthesis of cyclopropyl-substituted triazines for herbicidal purposes marked a significant advancement. A crucial precursor for this work was the development of scalable methods for producing cyclopropylamine .[2][6] Patents from the late 1960s and early 1970s detail processes for manufacturing cyclopropylamine specifically for its use as an intermediate in the synthesis of 4- and 6-cyclopropylamino-substituted 2-chloro-s-triazine herbicides.[2]

The primary synthetic route involved the stepwise nucleophilic substitution of the chlorine atoms on cyanuric chloride with cyclopropylamine and other amines. This method's elegance lay in its ability to control the substitution pattern by carefully managing reaction conditions, such as temperature.

One of the earliest examples of a commercialized cyclopropyl triazine herbicide was cyprazine , discovered in 1965 by Gulf Research & Development Company and introduced experimentally in 1969.[7] This was followed by other important compounds like procyazine .[8]

Experimental Protocol: A Generalized Synthesis of a Dichloro-Cyclopropylamino-s-Triazine Intermediate

This protocol is a generalized representation based on methods described in the patent literature for the synthesis of key intermediates for cyclopropyl triazine herbicides.[9]

Objective: To synthesize a 2,4-dichloro-6-cyclopropylamino-s-triazine intermediate.

Materials:

• Cyanuric chloride

• Cyclopropylamine

• Chlorobenzene (or other suitable inert solvent)

• Aqueous sodium hydroxide (30%)

• Ice

Procedure:

• A suspension of cyanuric chloride is prepared in chlorobenzene in a reaction vessel equipped with a stirrer and a cooling system.

• The suspension is cooled to approximately -10°C using an ice bath.

• Cyclopropylamine is added dropwise to the stirred suspension over a period of 25-30 minutes, while maintaining the temperature at -10°C.

• A solution of aqueous sodium hydroxide (30%) is then added dropwise, ensuring the temperature remains at -10°C.

• The reaction mixture is stirred at -10°C for an additional 1.5 hours.

• The mixture is then allowed to warm to room temperature and stirred for a further 16 hours.

• The reaction mixture is washed with water (2 x 400 ml).

• The organic layer is dried over anhydrous sodium sulfate and filtered.

• The excess chlorobenzene is removed by vacuum distillation to yield the 2,4-dichloro-6-cyclopropylamino-s-triazine product as white crystals.

Part 3: A New Frontier - Cyclopropyl Triazines as Insect Growth Regulators

The versatility of the cyclopropyl triazine scaffold was further demonstrated with the discovery of its potent activity as an insect growth regulator (IGR) . IGRs represent a more selective class of insecticides that interfere with the growth, development, and reproduction of insects, making them less harmful to non-target organisms.[10][11]

The Emergence of Cyromazine (Larvadex®)

A pivotal compound in this class is cyromazine , chemically known as N-cyclopropyl-1,3,5-triazine-2,4,6-triamine.[12][13] Marketed by Ciba-Geigy under trade names like Larvadex®, Vetrazine®, and Trigard®, cyromazine proved to be highly effective against Diptera (fly) larvae.[6][14]

The mode of action of cyromazine involves the disruption of the insect's molting process by interfering with chitin synthesis, a key component of the exoskeleton.[4][15] This prevents the larvae from developing into their next life stage, effectively breaking the insect life cycle.[15]

The synthesis of cyromazine builds upon the established chemistry of cyanuric chloride. It involves a sequential substitution of the chlorine atoms with ammonia and cyclopropylamine.[9][12]

Experimental Protocol: Synthesis of Cyromazine

This protocol outlines a common synthetic route to cyromazine.[9][12]

Objective: To synthesize N-cyclopropyl-1,3,5-triazine-2,4,6-triamine (Cyromazine).

Step 1: Synthesis of 6-chloro-N2,N4-diethyl-1,3,5-triazine-2,4-diamine (a dichloro-diamino intermediate)

• Cyanuric chloride is reacted with two equivalents of ammonia in a suitable solvent at a controlled temperature to selectively replace two chlorine atoms.

Step 2: Synthesis of Cyromazine

• The resulting 6-chloro-2,4-diamino-1,3,5-triazine is then reacted with an excess of cyclopropylamine at an elevated temperature (e.g., 110°C).[12]

• The excess cyclopropylamine acts as both a reactant and a base to neutralize the HCl formed during the reaction.

• Post-reaction, the excess cyclopropylamine is typically recovered and recycled.[12]

Part 4: The Evolving Landscape of Synthesis and Applications

The fundamental synthetic strategy of nucleophilic substitution on a triazine core remains a cornerstone of cyclopropyl triazine chemistry. However, research continues to refine these methods, exploring new catalysts, solvent systems, and reaction conditions to improve yields, reduce environmental impact, and access novel derivatives.[16][17]

The unique physicochemical properties imparted by the cyclopropyl group—such as increased metabolic stability, enhanced binding affinity to target proteins, and favorable lipophilicity—continue to make it an attractive moiety for medicinal chemists and agrochemical scientists.

Table 1: Key Milestones in the Discovery and History of Cyclopropyl Triazine Compounds

Year	Milestone	Significance	Key Entities/Researchers
1951	Discovery of Cycloguanil as the active metabolite of proguanil.[3]	First recognition of a biologically active cyclized triazine structure.	Unspecified researchers in antimalarial drug programs.
1952	J.R. Geigy Ltd. discovers the herbicidal properties of triazines.[5]	Paved the way for the development of a new class of herbicides.	J.R. Geigy Ltd.
1965	Discovery of the herbicide Cyprazine .[7]	An early example of an intentionally synthesized cyclopropyl triazine herbicide.	Gulf Research & Development Company
Late 1960s	Development of scalable synthetic routes to cyclopropylamine .[2]	Enabled the large-scale production of cyclopropyl triazine compounds.	Various chemical companies.
1970s	Discovery and development of Cyromazine (Larvadex®).[11]	Established cyclopropyl triazines as effective insect growth regulators.	Ciba-Geigy

Part 5: Future Perspectives and Conclusion

The journey of cyclopropyl triazine compounds from a metabolic curiosity to a cornerstone of modern agrochemicals is a testament to the power of synthetic chemistry and the relentless pursuit of novel biological activities. The cyclopropyl moiety, once a synthetic challenge, is now a valued component in the design of new bioactive molecules. As our understanding of biological targets deepens and synthetic methodologies become more sophisticated, the cyclopropyl triazine scaffold is poised to yield a new generation of compounds with enhanced efficacy, improved safety profiles, and novel applications in medicine, agriculture, and beyond.

Visualizations

Diagram 1: The Metabolic Activation of Proguanil to Cycloguanil

Caption: Metabolic pathway of proguanil to its active form, cycloguanil.

Diagram 2: Generalized Synthetic Pathway for Cyclopropyl Triazine Herbicides

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6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine molecular weight

An In-depth Technical Guide to 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Prepared for: Researchers, Scientists, and Drug Development Professionals From: Gemini, Senior Application Scientist

Executive Summary

The 1,3,5-triazine scaffold is a cornerstone in modern medicinal chemistry, serving as the foundation for a multitude of therapeutic agents with diverse biological activities.[1] This guide focuses on a specific, promising derivative: 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. We provide a comprehensive overview of its fundamental physicochemical properties, a detailed, field-proven synthetic workflow, and an exploration of its potential applications within drug discovery, contextualized by the extensive research on related triazine compounds. This document is designed to equip researchers with the foundational knowledge and practical methodologies required to investigate this molecule's therapeutic potential.

The 1,3,5-Triazine Scaffold: A Privileged Structure in Medicinal Chemistry

The 1,3,5-triazine ring system is classified as a "privileged scaffold" due to its ability to bind to a wide range of biological targets through various non-covalent interactions. Its planar structure and the strategic placement of nitrogen atoms allow it to act as a versatile anchor for diverse functional groups, enabling fine-tuning of steric, electronic, and pharmacokinetic properties.

Historically, this scaffold has given rise to approved anticancer drugs, including the alkylating agent altretamine and the DNA methyltransferase inhibitors azacitidine and decitabine.[2] More recently, research has focused on developing highly targeted agents. Derivatives of the 2,4-diamino-1,3,5-triazine core, to which our topic molecule belongs, have demonstrated significant potential as:

• Anticancer Agents: Exhibiting potent antiproliferative activity against various cancer cell lines, including breast, prostate, and leukemia.[2][3][4]

• Kinase Inhibitors: Functioning as inhibitors of critical signaling proteins like PI3K and mTOR, which are often dysregulated in cancer.[2]

• Antimicrobial and Antiviral Agents: Showing a broad spectrum of activity against various pathogens.[1][3]

The substituents at the C6 position and on the amino groups are critical for determining target specificity and potency. The presence of a cyclopropyl group, as in our molecule of interest, is a common strategy in medicinal chemistry to introduce conformational rigidity and improve metabolic stability and binding affinity.

Physicochemical Characterization of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

A thorough understanding of a compound's physicochemical properties is a prerequisite for any drug development program. These parameters influence solubility, permeability, and ultimately, bioavailability. The key quantitative data for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine are summarized below.

Table 1: Core Physicochemical Properties

Property	Value	Source
Molecular Formula	C₈H₁₃N₅	Alfa Chemistry[5]
Molecular Weight	179.22 g/mol	Alfa Chemistry[5]
CAS Number	634165-96-1	Alfa Chemistry[5]
Density	1.304 g/cm³	Alfa Chemistry[5]
Boiling Point	395.1 °C at 760 mmHg	Alfa Chemistry[5]
Flash Point	192.8 °C	Alfa Chemistry[5]
SMILES	CN(C)C1=NC(=NC(=N1)N)C2CC2	Alfa Chemistry[5]

Synthesis and Purification Workflow

The synthesis of 2,4-diamino-1,3,5-triazine derivatives has been significantly advanced through the adoption of microwave-assisted organic synthesis (MAOS). This technology dramatically reduces reaction times and often improves yields compared to conventional heating. The proposed protocol is a one-pot, three-component reaction, which is highly efficient for generating chemical libraries for screening.[2][4]

Experimental Protocol: Microwave-Assisted Synthesis

This protocol describes a robust method for synthesizing the title compound from readily available starting materials.

Step 1: Formation of Dihydrotriazine Hydrochloride Intermediate

• Rationale: This initial step involves an acid-catalyzed condensation of three components. The acid protonates the aldehyde carbonyl, increasing its electrophilicity for attack by the biguanide, which is formed in situ from cyanoguanidine and dimethylamine. Microwave irradiation provides rapid, uniform heating to drive the reaction to completion efficiently.

• Procedure:

  • To a 10 mL microwave reaction vessel, add cyanoguanidine (1.0 eq), cyclopropanecarbaldehyde (1.0 eq), and a 40% aqueous solution of dimethylamine (1.1 eq).

  • Add 5 mL of 2-propanol as the solvent.

  • Add concentrated hydrochloric acid (2.0 eq) dropwise while stirring.

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate at 120°C for 20 minutes.

  • Monitor the reaction by TLC or LC-MS to confirm the consumption of starting materials.

Step 2: Aromatization to Final Product

• Rationale: The dihydrotriazine intermediate formed in Step 1 is not yet the stable aromatic triazine. The addition of a base promotes a rearrangement and subsequent dehydrogenative aromatization, yielding the final, stable product.

• Procedure:

  • After cooling the reaction vessel to room temperature, carefully add a 2 M solution of sodium hydroxide (NaOH) until the pH of the mixture is >12.

  • Reseal the vessel and irradiate in the microwave reactor at 150°C for an additional 15 minutes. This higher temperature facilitates the aromatization step.

  • Cool the mixture. The product may precipitate upon cooling.

Step 3: Isolation and Purification

• Rationale: A standard workup and purification by column chromatography are necessary to isolate the target compound from salts and reaction byproducts.

• Procedure:

  • Extract the aqueous mixture with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate (Na₂SO₄).

  • Filter and concentrate the solvent in vacuo to obtain the crude product.

  • Purify the crude solid by flash column chromatography on silica gel, using a gradient of dichloromethane/methanol as the eluent.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine as a solid.

Synthesis Workflow Diagram

Caption: One-pot, microwave-assisted synthesis workflow.

Potential Therapeutic Applications and Biological Activity

While specific biological data for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is not extensively published, a robust hypothesis for its therapeutic potential can be constructed based on structure-activity relationships (SAR) from closely related analogues. Numerous studies on 6,N-disubstituted-1,3,5-triazine-2,4-diamines have highlighted their potent antiproliferative effects, particularly against breast cancer cell lines.[3][6]

The working hypothesis is that this compound, like its analogues, may function as a kinase inhibitor. The triazine core can act as a hinge-binding motif, while the cyclopropyl and dimethylamino groups occupy adjacent hydrophobic and solvent-exposed regions of an ATP-binding pocket.

Hypothetical Mechanism of Action: Kinase Inhibition

Many cancers are driven by aberrant signaling through pathways like the PI3K/AKT/mTOR pathway. Triazine derivatives have been identified as dual PI3K/mTOR inhibitors.[2] The diagram below illustrates a hypothetical mechanism where our target compound could interrupt this critical cancer survival pathway.

Sources

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• 2. 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling - PMC [pmc.ncbi.nlm.nih.gov]
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• 4. 6-Aryl-4-cycloamino-1,3,5-triazine-2-amines: synthesis, antileukemic activity, and 3D-QSAR modelling - PMC [pmc.ncbi.nlm.nih.gov]
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The Triazine Scaffold: A Privileged Core for Diverse Biological Activities

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Versatility of the Triazine Ring

The triazine ring, a six-membered heterocyclic scaffold containing three nitrogen atoms, stands as a cornerstone in medicinal and agricultural chemistry. Specifically, the symmetrical 1,3,5-triazine (s-triazine) isomer has garnered immense attention due to its remarkable synthetic accessibility and its role as a versatile pharmacophore.[1][2] Its unique electronic properties and the ability to readily undergo sequential nucleophilic substitutions make it an ideal framework for creating vast libraries of compounds with diverse biological functions.[2][3][4] This guide explores the core chemical principles of the triazine scaffold and delves into its most significant biological activities, providing insights into mechanisms of action, structure-activity relationships (SAR), and key experimental protocols for evaluation.

The applications of substituted triazines are extensive, ranging from anticancer, antimicrobial, and antiviral agents in human medicine to highly effective herbicides in agriculture.[2][5][6] Commercially successful drugs like the anticancer agent Enasidenib and the herbicide Atrazine underscore the profound impact of this chemical motif.[7] The structural rigidity of the triazine core, combined with the precise three-dimensional orientation of its substituents, allows for tailored interactions with a multitude of biological targets.[2]

Core Chemistry and Synthetic Strategy

The prevalence of 1,3,5-triazine derivatives in drug discovery is largely attributable to the reactivity of its precursor, 2,4,6-trichloro-1,3,5-triazine, commonly known as cyanuric chloride. The three chlorine atoms on the electron-deficient triazine ring are susceptible to sequential nucleophilic substitution. This reactivity is temperature-dependent, a critical feature that allows for the controlled, stepwise introduction of different nucleophiles (amines, alcohols, thiols) to create mono-, di-, and tri-substituted derivatives with high precision.[3] This synthetic tractability is a key reason why the s-triazine is a favored scaffold for building combinatorial libraries aimed at screening for novel bioactive agents.[8]

Key Biological Activities of Substituted Triazines

The functional versatility of the triazine scaffold has led to the discovery of compounds with a wide spectrum of biological activities.

Anticancer Activity

Triazine derivatives have emerged as a significant class of anticancer agents, targeting various hallmarks of cancer.[2] Their mechanisms of action are diverse, including enzyme inhibition, disruption of cellular signaling pathways, and induction of apoptosis.[4]

Mechanisms of Action:

• Enzyme Inhibition: Many triazine compounds act as potent inhibitors of kinases, which are crucial regulators of cell proliferation and survival. For instance, derivatives have been developed to target phosphoinositide 3-kinases (PI3K) and Bruton's tyrosine kinase (BTK), enzymes often dysregulated in cancer.[9][10]

• Receptor Antagonism: Certain triazines function as antagonists for receptors involved in tumor growth, such as human adenosine receptors (hA1 and hA3), which play a role in tumor proliferation.[11]

• Apoptosis Induction: Studies have shown that some triazine derivatives can induce programmed cell death (apoptosis) in cancer cells by increasing intracellular reactive oxygen species (ROS) and disrupting the mitochondrial membrane potential.[11]

Structure-Activity Relationship (SAR) Insights:

• The nature and position of substituents on the triazine ring are critical for anticancer potency and selectivity.[2]

• Hybrid molecules, where the triazine core is linked to other known pharmacophores like benzimidazole or chalcone, have shown enhanced antiproliferative activity against various cancer cell lines.[2][12]

• For example, tri-substituted s-triazines bearing a morpholino group have demonstrated potent and selective inhibition of ovarian (PA-1) and colon (HT-29) cancer cells.[13]

Case Study: Imatinib-Triazine Hybrids Recent research focused on creating hybrid molecules of imatinib (a known anticancer drug) and a 1,3,5-triazine core. Several of these derivatives showed superior anticancer activity against triple-negative breast cancer cells (MDA-MB-231) compared to the parent compound, imatinib.[14] Specifically, compound 4f demonstrated an IC50 value of 6.25 µM against MDA-MB-231 cells, a significant improvement over imatinib's IC50 of 35.50 µM.[14]

Compound	Target Cell Line	IC50 (µM)[14]
Imatinib (Control)	MDA-MB-231	35.50
Compound 4f	MDA-MB-231	6.25
Compound 4k	MDA-MB-231	8.18

Antimicrobial and Antiviral Activities

The rise of drug-resistant pathogens has spurred the search for new antimicrobial agents, and triazine derivatives have shown considerable promise.[5] They exhibit activity against a broad range of bacteria, fungi, and viruses.[1][15]

Antibacterial and Antifungal Mechanisms:

• The precise mechanisms are varied, but a key strategy in designing antibacterial triazines involves mimicking the structure of antimicrobial peptides.[8]

• This is achieved by incorporating substituents that impart cationic charge and lipophilicity, which are crucial factors for disrupting bacterial membranes.[8]

• Numerous triazine compounds have demonstrated activity against both Gram-positive (e.g., Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria, as well as fungal species like Candida albicans.[3][15]

Antiviral Mechanisms:

• Triazine derivatives have been identified as inhibitors of various viral processes.[1][16] For example, certain s-triazine derivatives have been investigated for their potential to inhibit the spike protein of SARS-CoV-2 from binding to the ACE2 receptor, a critical step in viral entry.[1]

• A recent study highlighted a triazine sulfonamide derivative (Compound 3a ) that showed potent antiviral activity against SARS-CoV-2, with an IC50 of 2.378 µM, which was more potent than the reference drug remdesivir (IC50 = 10.11 µM).[17]

Herbicidal Activity

Perhaps the most well-established application of triazines is in agriculture. Triazine herbicides, such as atrazine and simazine, have been used for decades for broad-spectrum weed control.[18]

Mechanism of Action:

• Triazine herbicides are potent inhibitors of photosynthesis.[19]

• They specifically target the D1 protein within Photosystem II (PSII) in the chloroplasts of plants.[18]

• By binding to this protein, they block the electron transport chain, which halts the production of energy (ATP) and reducing power (NADPH) necessary for plant survival.[20]

• This inhibition leads to a buildup of reactive oxygen species, causing rapid lipid peroxidation, chlorophyll destruction, and ultimately, plant death.[20]

Environmental Considerations: While effective, the environmental persistence and potential for endocrine disruption of some triazine herbicides have led to increased scrutiny and the development of resistance management strategies.[18]

Experimental Protocols for Activity Screening

Validating the biological activity of novel substituted triazines requires robust and standardized experimental protocols.

Protocol 1: In Vitro Anticancer Activity (MTT Assay)

Objective: To determine the cytotoxic effect of a triazine compound on a cancer cell line by measuring cell viability.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures the metabolic activity of cells. Mitochondrial dehydrogenases in viable cells cleave the tetrazolium ring of MTT, yielding a purple formazan product that can be quantified spectrophotometrically.

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., MDA-MB-231) in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test triazine compound in the appropriate cell culture medium. Add the diluted compounds to the wells, including a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent (e.g., DMSO or isopropanol with 0.04 N HCl) to each well to dissolve the purple formazan crystals.

• Absorbance Reading: Measure the absorbance of each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Protocol 2: Antibacterial Activity (Minimum Inhibitory Concentration - MIC)

Objective: To determine the lowest concentration of a triazine compound that visibly inhibits the growth of a specific bacterium.

Principle: The broth microdilution method is used to determine the MIC. Bacteria are exposed to serial dilutions of the test compound in a liquid growth medium, and growth is assessed after incubation.

Step-by-Step Methodology:

• Compound Preparation: Prepare a 2-fold serial dilution of the triazine compound in a 96-well microtiter plate using a suitable broth medium (e.g., Mueller-Hinton Broth).

• Inoculum Preparation: Prepare a standardized bacterial inoculum (e.g., S. aureus or E. coli) adjusted to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the diluted compound. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Cover and incubate the plate at 37°C for 18-24 hours.

• MIC Determination: After incubation, visually inspect the wells for turbidity (bacterial growth). The MIC is the lowest concentration of the compound at which no visible growth is observed.

Conclusion and Future Perspectives

Substituted triazines represent a "privileged scaffold" in chemical biology and drug discovery, consistently yielding compounds with potent and diverse biological activities.[1] The ease of their synthesis and the ability to fine-tune their properties through multi-vector substitution ensure their continued relevance.[2] Future research will likely focus on several key areas:

• Target Selectivity: Designing derivatives with higher selectivity for their intended biological targets to reduce off-target effects and cytotoxicity.[2]

• Hybrid Molecules: Continuing the strategy of combining the triazine core with other bioactive moieties to create multi-target ligands, particularly for complex diseases like cancer and Alzheimer's disease.[7][21]

• Combating Resistance: Developing novel triazine-based antimicrobials and herbicides that can overcome existing resistance mechanisms.[5]

The rich history and ongoing innovation surrounding the triazine core suggest that it will remain a highly productive platform for the discovery of new therapeutic agents and agrochemicals for years to come.

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Introduction: The Strategic Importance of a Privileged Scaffold

An In-depth Technical Guide to the 1,3,5-Triazine-2,4-Diamine Scaffold: A Privileged Core in Modern Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently reappear in a multitude of biologically active compounds. These are termed "privileged scaffolds" due to their inherent ability to bind to multiple, diverse biological targets through versatile, well-defined structural interactions. The 1,3,5-triazine-2,4-diamine core is a quintessential example of such a scaffold.[1][2][3] This nitrogen-rich heterocycle is not merely a passive linker but an active pharmacophoric element, presenting a rigid structure with a precise arrangement of hydrogen bond donors and acceptors. Its derivatives have demonstrated a vast spectrum of pharmacological activities, including potent anticancer, neuroprotective, anti-inflammatory, and enzyme-inhibitory properties, making it a focal point of intensive research in drug development.[4][5][6][7]

This guide provides a comprehensive technical overview of the 1,3,5-triazine-2,4-diamine scaffold, intended for researchers and drug development professionals. We will dissect its fundamental physicochemical properties, explore robust synthetic strategies, analyze its diverse applications in medicinal chemistry, and delve into the nuanced structure-activity relationships (SAR) that govern its biological efficacy.

Chapter 1: Core Physicochemical and Structural Properties

The utility of the 1,3,5-triazine-2,4-diamine scaffold is rooted in its distinct electronic and structural features. The parent molecule, also known as formoguanamine, possesses a planar, aromatic s-triazine ring. The alternating carbon and nitrogen atoms create a π-electron-deficient system, influencing the reactivity and physicochemical properties of its substituents.

The two primary amino groups at the C2 and C4 positions are critical for biological interactions. They act as potent hydrogen bond donors, while the ring nitrogen atoms serve as hydrogen bond acceptors. This specific spatial arrangement allows for a "three-point" binding motif that can mimic interactions of endogenous ligands, such as the purine base in ATP, enabling competitive inhibition of enzymes like kinases. X-ray crystallography studies have confirmed that intermolecular N–H···N hydrogen bonds are a dominant feature, leading to the formation of predictable supramolecular structures like rosette layers or pseudo-honeycomb networks in the solid state.[8][9][10]

Table 1: Physicochemical Properties of the Parent Scaffold (1,3,5-Triazine-2,4-diamine)

Property	Value	Source
Molecular Formula	C₃H₅N₅	[11][12]
Molecular Weight	111.11 g/mol	[11][12]
Melting Point	>300 °C	[11]
LogP	-2.31	[11]
Hydrogen Bond Donors	2 (4 N-H)	Calculated
Hydrogen Bond Acceptors	5 (3 ring N, 2 amino N)	Calculated
pKa	Data available in IUPAC datasets	[12]

Visualizing the Core Scaffold

The following diagram illustrates the fundamental structure and numbering of the 1,3,5-triazine-2,4-diamine core.

Caption: Structure of 1,3,5-triazine-2,4-diamine with standard numbering.

Chapter 2: Synthesis Methodologies

The construction of the 2,4-diamino-1,3,5-triazine ring is well-established, with several efficient methods available. The choice of method often depends on the desired substitution pattern and the scale of the synthesis.

Method 1: Cyclocondensation of Dicyandiamide with Nitriles

A highly effective and environmentally conscious approach is the direct reaction of dicyandiamide with a nitrile (R-CN).[8][10] This method directly installs the desired substituent at the C6 position. The use of microwave irradiation has significantly improved this synthesis, drastically reducing reaction times from hours to minutes and often minimizing the need for harsh solvents.[8][9][10] The simplicity of the procedure and work-up makes it ideal for library synthesis.

Workflow: Microwave-Assisted Synthesis

The diagram below outlines the general workflow for the synthesis of 6-substituted-2,4-diamino-1,3,5-triazines from dicyandiamide.

Caption: Microwave-assisted synthesis of 2,4-diamino-1,3,5-triazines.

Experimental Protocol: Synthesis of 6-Phenyl-1,3,5-triazine-2,4-diamine

This protocol is adapted from established green chemistry procedures.[8][10]

• Reactant Preparation: In a 10 mL microwave process vial, combine dicyandiamide (1.26 g, 15 mmol) and benzonitrile (1.55 g, 15 mmol).

• Solvent Addition: Add dimethyl sulfoxide (DMSO, 3 mL) to the vial. The solvent is critical for achieving a homogeneous mixture and efficient heat transfer from microwave energy.

• Microwave Irradiation: Seal the vial and place it in a microwave reactor. Irradiate the mixture at 150 °C for 15 minutes. The elevated temperature under pressure accelerates the cyclocondensation reaction.

• Isolation: After the reaction, allow the vial to cool to room temperature. The product typically precipitates from the solution.

• Purification: Collect the precipitate by vacuum filtration. Wash the solid with a small amount of cold ethanol to remove residual DMSO and unreacted starting materials. Dry the product under vacuum to yield 6-phenyl-1,3,5-triazine-2,4-diamine as a white solid.

Method 2: The Biguanide Route

An alternative, two-step approach involves the initial formation of a biguanide intermediate, which is then cyclized.[4][13] This method is particularly useful for synthesizing N-substituted triazines.

• Step 1: An amine is reacted with dicyandiamide to form a substituted biguanide.

• Step 2: The biguanide is then cyclized with a suitable electrophile, such as an ester or carboxylic acid derivative, in the presence of a base like sodium methoxide to yield the triazine ring.[4]

This route offers greater control for creating complex substitution patterns on the exocyclic amino groups, which is often essential for fine-tuning pharmacological activity.

Chapter 3: Applications in Medicinal Chemistry & Biological Activity

The 1,3,5-triazine-2,4-diamine scaffold is a cornerstone in the design of inhibitors for various enzyme classes and therapeutic targets.

Anticancer Agents

The most significant application of this scaffold is in oncology.[1][2][7] Its derivatives have been developed as potent inhibitors of key signaling proteins implicated in cancer cell proliferation, survival, and metastasis.

• Kinase Inhibition: The scaffold serves as an excellent ATP-mimetic, targeting the hinge region of protein kinases. Numerous derivatives have been developed as inhibitors of PI3K, mTOR, PIM1, and other kinases crucial for tumor growth.[6][7][13] For example, compound 5b from one study was found to inhibit PIM1 kinase with an IC₅₀ of 1.18 µg/mL.[4][13]

• DHFR and TrxR Inhibition: Some hybrid molecules incorporating the triazine core show potent dual inhibition of dihydrofolate reductase (DHFR) and thioredoxin reductase (TrxR), enzymes vital for nucleotide synthesis and redox homeostasis in cancer cells.[6]

Visualizing a Mechanism of Action

This diagram illustrates how a triazine-based inhibitor can block a critical cancer signaling pathway like the PI3K/mTOR pathway.

Caption: Inhibition of the PI3K/mTOR pathway by a 2,4-diaminotriazine agent.

Neurodegenerative Diseases

Researchers have explored 2,4-diaminotriazine derivatives for treating Alzheimer's disease. These compounds can act as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes that degrade the neurotransmitter acetylcholine.[5][14] Additionally, some triazines have shown the ability to inhibit the aggregation of amyloid-β peptides, a key pathological hallmark of Alzheimer's.[5]

Anti-inflammatory and Immunomodulatory Agents

Protein kinases play a central role in immune cell signaling and inflammatory responses. The development of triazine-based kinase inhibitors is a promising strategy for creating new therapies for autoimmune diseases and chronic inflammation.[4][13]

Chapter 4: Structure-Activity Relationships (SAR)

The biological activity of 2,4-diaminotriazine derivatives can be precisely modulated by altering the substituents at the C6 position and the exocyclic N2 and N4 amino groups. SAR studies are crucial for optimizing potency, selectivity, and pharmacokinetic properties.

• C6-Position: This is the most common site for modification. Introducing aryl, heteroaryl, or complex aliphatic groups at C6 can dramatically influence target affinity and selectivity. For instance, in a series of anticancer agents, a compound bearing a 4-phenylpiperazinyl group at C6 showed remarkable activity against melanoma cells, with a GI₅₀ of 3.3 x 10⁻⁸ M.[15]

• N2/N4-Positions: Substitution on the exocyclic amino groups allows for the exploration of additional binding pockets on the target protein. In a study of 126 diaryl-1,3,5-triazine-2,4-diamines, specific substitution patterns on the N2-aryl ring were found to be critical for potent and selective inhibition of triple-negative breast cancer cells.[1][16] This led to the development of a 3D-QSAR model to guide the design of more potent analogs.[1]

• Bioisosteric Replacement: The triazine core itself can be considered a bioisostere of a purine ring, which explains its success in targeting ATP-binding sites.[17] This principle of bioisosterism—exchanging one functional group for another with similar properties—is a powerful tool.[18] For example, replacing a metabolically liable amide linker in a drug candidate with a more stable triazole has been shown to improve pharmacokinetic profiles.[19] Similarly, modifications to the triazine scaffold can be guided by bioisosteric principles to enhance stability or potency.

Table 2: Representative SAR Data for 2,4-Diaminotriazine Derivatives

Compound Class	Target/Cell Line	Key Structural Feature	Activity (IC₅₀/GI₅₀)	Source
Iminoacetonitriles	Melanoma (MALME-3 M)	C6-(4-phenylpiperazin-1-yl)	3.3 x 10⁻⁸ M	[15]
Pyrazoline Hybrids	Various Tumor Lines	C6-bromomethyl-C4-pyrazoline	Log(GI₅₀) = -5.26	[20]
Aryl Derivatives	PIM1 Kinase	C6-(Substituted aryl)	1.18 µg/mL	[13]
Diaryl Derivatives	Breast Cancer (MDA-MB-231)	N2, C6-diaryl substitution	Potent & selective	[1]
Coumarin Hybrids	Pancreatic Cancer (DAN-G)	C4-(imino-coumarin)	1.51–2.60 µM	[21]

Conclusion and Future Outlook

The 1,3,5-triazine-2,4-diamine scaffold has firmly established itself as a versatile and highly fruitful starting point for the design of novel therapeutic agents. Its synthetic accessibility, rigid structure, and well-defined hydrogen bonding capabilities make it an ideal core for targeting a wide array of biological macromolecules. The continued application of modern drug design strategies, such as library synthesis using microwave-assisted methods and computational 3D-QSAR modeling, promises to unlock even more potent and selective drug candidates based on this remarkable scaffold. Future research will likely focus on developing derivatives with multi-target activities, particularly in complex diseases like cancer and neurodegeneration, and on optimizing their pharmacokinetic and safety profiles to produce the next generation of triazine-based medicines.

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• 17. Pyrazolo[1,5-a]-1,3,5-triazine as a purine bioisostere: access to potent CDK inhibitor (R)-roscovitine analogue - PMC [pmc.ncbi.nlm.nih.gov]
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An In-depth Technical Guide to the Spectroscopic Characterization of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the predicted spectroscopic data for the novel compound 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Due to the limited availability of experimental spectra in the public domain, this document leverages fundamental principles of nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to predict and interpret the key spectral features of this molecule. By providing a detailed theoretical analysis, this guide aims to serve as a valuable resource for researchers in the fields of medicinal chemistry, drug discovery, and analytical chemistry who may be working with this or structurally related compounds. The methodologies and interpretations presented herein are grounded in established spectroscopic principles and data from analogous triazine derivatives.

Introduction to 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a heterocyclic compound featuring a 1,3,5-triazine core substituted with a cyclopropyl group, a dimethylamino group, and a primary amine. The triazine scaffold is a key pharmacophore in a wide range of biologically active molecules, exhibiting anticancer, antiviral, antibacterial, and antimalarial properties. The specific combination of substituents in the target molecule suggests potential for unique biological activity, making its synthesis and characterization of significant interest to the scientific community.

The molecular formula of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is C₈H₁₃N₅, and its exact mass is 179.11700 Da. A thorough spectroscopic analysis is essential for the unambiguous confirmation of its chemical structure and for quality control in any synthetic endeavor.

Molecular Structure:

Protocols & Analytical Methods

Application Note: A Protocol for the Regioselective Synthesis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine from Cyanuric Chloride

Executive Summary

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry and agrochemistry due to its versatile biological activities. This application note provides a detailed, two-step protocol for the synthesis of the asymmetrically substituted 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, starting from the readily available and economical cyanuric chloride. The methodology leverages the temperature-dependent differential reactivity of the chlorine atoms on the triazine ring to achieve controlled, sequential nucleophilic aromatic substitution (SNAr). This guide is intended for researchers in organic synthesis, drug discovery, and materials science, offering field-proven insights into reaction optimization, control, and product characterization.

Introduction and Scientific Rationale

Cyanuric chloride (2,4,6-trichloro-1,3,5-triazine) serves as a cornerstone building block for the synthesis of a vast array of substituted triazines.[1][2][3] Its utility stems from the significant difference in reactivity of its three chlorine atoms towards nucleophilic substitution. This reactivity is sequentially attenuated as each chlorine is replaced by a less electronegative nucleophile, a principle that allows for the stepwise and regioselective introduction of different functional groups.[1][4]

The general order of substitution reactivity is governed by temperature:

• First Substitution: Occurs readily at low temperatures (0–5 °C).

• Second Substitution: Requires ambient temperatures (20–40 °C).[5][6]

• Third Substitution: Typically necessitates elevated temperatures (>60 °C).[6]

This protocol harnesses this thermochemical control to first react cyanuric chloride with cyclopropylamine at 0 °C to form the mono-substituted dichlorotriazine intermediate. Subsequently, the introduction of dimethylamine at a moderately elevated temperature facilitates the second substitution, yielding the target compound. An inorganic base is used throughout the process to act as an acid scavenger, neutralizing the hydrochloric acid byproduct and driving the reaction forward.[7]

Synthetic Workflow and Mechanism

The synthesis proceeds via a two-step nucleophilic aromatic substitution (SNAr) mechanism. Each step involves the addition of an amine nucleophile to the electron-deficient triazine ring, followed by the elimination of a chloride ion.

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• 4. Exploring the Orthogonal Chemoselectivity of 2,4,6-Trichloro-1,3,5-Triazine (TCT) as a Trifunctional Linker With Different Nucleophiles: Rules of the Game - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes and Protocols for Microwave-Assisted Synthesis of Triazine Derivatives

Introduction: The Triazine Scaffold and the Advent of Microwave Chemistry

The triazine ring, a six-membered heterocycle containing three nitrogen atoms, is a cornerstone of medicinal chemistry and materials science.[1][2] Derivatives of its two primary isomers, 1,3,5-triazine and 1,2,4-triazine, exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][2] The conventional synthesis of these vital compounds, however, is often hampered by long reaction times, harsh conditions, and the formation of unwanted byproducts, necessitating laborious purification steps.[3][4]

Microwave-assisted organic synthesis (MAOS) has emerged as a transformative technology, offering a greener and more efficient pathway to these valuable molecules.[5][6] By utilizing microwave energy to directly and uniformly heat the reaction mixture, MAOS dramatically accelerates reaction rates, often reducing synthesis times from hours to mere minutes.[5][7] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the principles, protocols, and practical considerations for the microwave-assisted synthesis of triazine derivatives.

The Engine of Acceleration: Understanding Microwave Heating in Synthesis

Unlike conventional heating methods that rely on conduction and convection to transfer heat from an external source to the reaction mixture, microwave irradiation heats the bulk of the sample directly and simultaneously.[8][9] This rapid and uniform heating is primarily driven by two mechanisms:

• Dipolar Polarization: Polar molecules within the reaction mixture, such as reagents and solvents, possess permanent dipole moments. The oscillating electric field of the microwaves forces these molecules to constantly realign, generating friction and, consequently, heat.[10]

• Ionic Conduction: If free ions are present in the reaction mixture, they will migrate in response to the oscillating electric field, creating an electric current. The resistance of the medium to this current flow results in the dissipation of energy as heat.[9]

This direct energy transfer is not only faster but also leads to a more homogeneous temperature profile throughout the reaction vessel, minimizing the formation of thermal degradation byproducts.[8] While the debate on "non-thermal" or "specific" microwave effects continues, the observed rate enhancements are predominantly attributed to these highly efficient thermal effects, which allow for rapid achievement of high temperatures and pressures in a controlled manner.[10][11][12] The energy of microwave photons is too low to cause direct cleavage of molecular bonds, meaning the effect on molecules is purely kinetic.[13]

General Workflow for Microwave-Assisted Triazine Synthesis

The following diagram illustrates a typical workflow for the synthesis and purification of triazine derivatives using microwave irradiation.

Caption: A generalized workflow for the microwave-assisted synthesis of triazine derivatives.

Detailed Application Protocols

The following protocols are illustrative examples and should be adapted and optimized based on the specific substrates and available microwave instrumentation.

Protocol 1: Synthesis of 2,4,6-Trisubstituted 1,3,5-Triazines from Cyanuric Chloride

This protocol describes the sequential nucleophilic substitution of the chlorine atoms on cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), a common and versatile starting material.[1][7]

Step-by-Step Methodology:

• First Substitution: In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, dissolve cyanuric chloride (1.0 mmol) in 1,4-dioxane (3 mL).

• Add the first amine (1.0 mmol) to the solution.

• Seal the vessel and place it in the microwave reactor.

• Irradiate the mixture at 80°C for 2-5 minutes. Monitor the reaction progress by TLC.

• After cooling, add a second, different amine (1.0 mmol) to the reaction mixture.

• Second Substitution: Re-seal the vessel and irradiate at 120°C for 5-10 minutes.

• Third Substitution: After cooling, add the third amine (1.1 mmol) and a base such as N,N-diisopropylethylamine (DIPEA, 1.5 mmol).

• Irradiate the mixture at 150-180°C for 15-30 minutes.[7]

• Work-up: After the final irradiation and cooling, pour the reaction mixture into ice-cold water to precipitate the crude product.

• Purification: Collect the solid by filtration, wash with water, and purify by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure trisubstituted 1,3,5-triazine derivative.

• Characterization: Confirm the structure of the final product using IR, ¹H NMR, ¹³C NMR, and mass spectrometry.[1]

Protocol 2: Synthesis of Tri-substituted 1,3,5-Triazines from Metformin

This protocol offers a metal-free and eco-friendly route to trisubstituted 1,3,5-triazines using the readily available drug, metformin.[14]

Step-by-Step Methodology:

• Reagent Preparation: In a 10 mL microwave reaction vessel, combine the desired benzotriazole-activated substituted benzoic acid (1.5 mmol), metformin (1.0 mmol), and triethylamine (TEA, 5.0 equiv.).

• Add dimethylformamide (DMF, 3 mL) as the solvent.

• Microwave Irradiation: Seal the vessel and irradiate the mixture for 3 hours at 100°C.

• Work-up: After cooling, pour the crude mixture over ice and stir in a sodium carbonate solution for 15 minutes to precipitate the product and remove the benzotriazole byproduct.

• Purification: Isolate the white solid by vacuum filtration. Further purify the product by stirring it in diethyl ether for 30 minutes, followed by filtration to yield the pure tri-substituted 1,3,5-triazine.

• Characterization: The synthesized triazines can be fully characterized by spectral studies including IR, ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).[14]

Protocol 3: Synthesis of Fused 1,2,4-Triazines

This protocol details a rapid, solvent-free synthesis of a 4-amino-3-mercapto-1,2,4-triazin-5(4H)-one derivative, a versatile intermediate for creating fused heterocyclic systems.[5]

Step-by-Step Methodology:

• Reagent Combination: In a suitable open microwave reaction vessel, combine equimolar amounts of thiocarbohydrazide and 2-oxo-4-(2-thienyl)but-3-enoic acid.

• Add a few drops of glacial acetic acid to the solid mixture.

• Microwave Irradiation: Place the vessel in the microwave synthesizer and irradiate for approximately 2 minutes. The power and temperature settings should be optimized for the specific instrument to ensure safe and efficient heating.

• Cooling and Purification: After the reaction is complete, allow the vessel to cool to room temperature. The resulting product can be purified by recrystallization from a suitable solvent.[2]

• Characterization: The structure of the product can be confirmed by elemental analysis and spectral data (IR, ¹H-NMR, ¹³C-NMR).[5]

Data Summary: Microwave vs. Conventional Heating

The advantages of microwave-assisted synthesis are most evident when directly compared to traditional methods. The following table summarizes representative data from the literature.

Triazine Derivative Type	Method	Reagents	Solvent	Time	Temp (°C)	Yield (%)	Reference
Fused 1,2,4-Triazinone	Microwave	Thiocarbohydrazide, Keto-acid	Acetic Acid (cat.)	2 min	N/A	98%	[5]
Conventional	Thiocarbohydrazide, Keto-acid	Acetic Acid	2 hrs	Reflux	62%	[5]
Trisubstituted 1,3,5-Triazine	Microwave	Metformin, Benzoyl Benzotriazolide	DMF	3 hrs	100°C	92%	[14]
Conventional	Metformin, Benzoyl Benzotriazolide	DMF	12 hrs	100°C	60%	[14]
Substituted 1,3,5-Triazine	Microwave	Cyanuric Chloride, Amine	DMF	150 s	N/A	88%	[7]
Conventional	Cyanuric Chloride, Amine	N/A	Several hrs	N/A	Lower	[7]
Substituted 1,2,4-Triazole	Microwave	N/A	Ethanol	30 min	N/A	96%	[3]
Conventional	N/A	Ethanol	27 hrs	N/A	Lower	[3]

Troubleshooting and Safety Considerations

While microwave synthesis is highly efficient, certain challenges and safety precautions must be considered:

• Solvent Choice: The polarity of the solvent is a critical factor.[15] Polar solvents (e.g., DMF, ethanol, water) absorb microwave energy efficiently, leading to rapid heating. Non-polar solvents (e.g., hexane, toluene) are transparent to microwaves and will not heat the reaction mixture unless a polar reagent or a susceptor is present.[8]

• Pressure Build-up: When heating solvents above their boiling points in sealed vessels, significant pressure can develop.[9] Always use purpose-built microwave reaction vessels and operate within the instrument's safety limits. Reactions involving volatile compounds require extra caution.[9]

• Reaction Hotspots: While generally providing uniform heating, localized superheating or "hot spots" can occur, especially with heterogeneous mixtures or catalysts.[11][12] Efficient stirring is crucial to mitigate this.

• Vessel Material: Use appropriate vessel materials. Teflon, for instance, can soften with prolonged exposure (more than 15 minutes) to high temperatures, potentially leading to a loss of reaction contents.[16]

• Catalyst Decomposition: High temperatures can sometimes lead to the decomposition of sensitive catalysts.[17] Careful temperature control and optimization are necessary.

Conclusion: A Greener, Faster Future for Triazine Synthesis

Microwave-assisted synthesis represents a paradigm shift in the preparation of triazine derivatives. The technology offers unparalleled advantages in terms of reaction speed, yield, and purity, all while aligning with the principles of green chemistry by reducing energy consumption and solvent use.[4][7] By understanding the fundamental principles of microwave heating and following well-designed protocols, researchers can significantly accelerate the discovery and development of novel triazine-based compounds for a wide range of applications.

References

• Patil, S. S., et al. (2022). Microwave-Assisted Synthesis of Tri-Substituted 1,3,5-Triazines from Metformin Using Benzotriazole Chemistry. Molecules, 27(19), 6613. [Link]

• Kumar, D., et al. (2011). Microwave Mediated Synthesis of Novel 1,3,5-Triazine Derivative and their Biological Evaluation. ResearchGate. [Link]

• Kułaga, D., et al. (2025). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. National Institutes of Health. [Link]

• Sharma, R., et al. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Advances. [Link]

• Verma, P. S. (n.d.). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Academia.edu. [Link]

• Sharma, R., et al. (2025). Recent advances in microwave-assisted synthesis of triazoles and their derivatives: a green approach toward sustainable development methods. RSC Publishing. [Link]

• CEM Corporation. (n.d.). Theory of Microwave Heating for Organic Synthesis. [Link]

• ResearchGate. (n.d.). Optimization of microwave exposure time Extraction conditions. [Link]

• de la Hoz, A., et al. (2005). Microwaves in organic synthesis. Thermal and non-thermal microwave effects. Chemical Society Reviews, 34(2), 164-178. [Link]

• Gomha, S. M., et al. (2015). Microwave Assisted Synthesis of Some New Fused 1,2,4-Triazines Bearing Thiophene Moieties With Expected Pharmacological Activity. Molecules, 20(1), 1347-1367. [Link]

• de la Hoz, A., et al. (2016). Review on non-thermal effects of microwave irradiation in organic synthesis. PubMed. [Link]

• Cravotto, G., et al. (2021). Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up. Accounts of Chemical Research, 54(15), 3045-3058. [Link]

• IJNRD. (2023). MICROWAVE ASSISTED ORGANIC SYNTHESIS: A GREEN CHEMISTRY APPROACH. International Journal of Novel Research and Development, 8(6). [Link]

• de la Hoz, A., et al. (2016). Review on Non-Thermal Effects of Microwave Irradiation in Organic Synthesis. MDPI. [Link]

• Karaali, N., et al. (2015). Microwave-assisted synthesis of some 1H-1,2,4-triazol-3-one derivatives. South African Journal of Chemistry, 68, 179-185. [Link]

• de la Hoz, A., et al. (2005). Microwaves in organic synthesis. Thermal and non-thermal microwave effects. Semantic Scholar. [Link]

• BS Publications. (n.d.). PART - 1 INTRODUCTION. [Link]

• Bakr, R. B., et al. (2025). A novel one-pot microwave assisted green synthesis of pyridinyl-1,3,5-triazine-2,4-diamine hybrids as potent antimicrobial agents. PubMed Central. [Link]

• CEM Corporation. (n.d.). Solvent Choice for Microwave Synthesis. [Link]

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one-pot reaction protocol for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Application Note & Protocol

Topic: A Robust One-Pot Reaction Protocol for the Synthesis of 6-Cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive, field-tested protocol for the efficient one-pot synthesis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a substituted triazine of interest in medicinal chemistry and materials science. The protocol circumvents the need for intermediate isolation, purification, and re-characterization, thereby improving process efficiency and overall yield. The synthesis is achieved through an initial base-catalyzed cyclocondensation of cyclopropanecarbonitrile and dicyandiamide to form the 6-cyclopropyl-1,3,5-triazine-2,4-diamine intermediate in situ. This is followed by a direct, one-pot N,N-dimethylation of one of the primary amino groups using the classic Eschweiler-Clarke reaction. This guide details the reaction mechanism, step-by-step experimental procedures, safety precautions, and expected analytical characterization.

Introduction and Scientific Rationale

Substituted 1,3,5-triazines are a class of heterocyclic compounds with a broad spectrum of biological activities, serving as scaffolds in anticancer, antiviral, and antimicrobial agents. The target molecule, 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, incorporates a cyclopropyl group, a common motif for enhancing metabolic stability and binding affinity, and a dimethylamino group, which can improve solubility and cell permeability.

Traditional multi-step syntheses often suffer from reduced yields due to material loss during intermediate purification. A one-pot protocol offers significant advantages by minimizing handling, reducing solvent waste, and saving time. The strategy outlined herein is based on two well-established and robust transformations:

• Triazine Ring Formation: The reaction between a nitrile (cyclopropanecarbonitrile) and dicyandiamide in the presence of a strong base provides a reliable route to 2,4-diamino-6-substituted-1,3,5-triazines.

• Eschweiler-Clarke N-Methylation: This classic reaction provides an efficient method for methylating primary amines using an excess of formic acid and formaldehyde. The reaction proceeds via reductive amination and is self-limiting, stopping at the tertiary amine stage without the formation of quaternary ammonium salts, which is a significant advantage over using alkyl halides.[1][2][3][4]

By integrating these steps into a single continuous process, we provide a streamlined and efficient pathway to the target compound.

Reaction Scheme

Figure 1: Overall one-pot reaction scheme.

Experimental Protocol

Materials and Equipment

Reagent/Material	Grade	Supplier	CAS No.	Notes
Cyclopropanecarbonitrile	≥98%	Sigma-Aldrich	5500-21-0	Corrosive, toxic
Dicyandiamide	≥99%	Sigma-Aldrich	461-58-5	Irritant
Potassium Hydroxide (KOH)	≥85%	Fisher Scientific	1310-58-3	Corrosive
2-Methoxyethanol	Anhydrous, ≥99.8%	Sigma-Aldrich	109-86-4	Reprotoxic
Formic Acid	≥95%	Sigma-Aldrich	64-18-6	Corrosive
Formaldehyde	37 wt. % in H₂O	Sigma-Aldrich	50-00-0	Toxic, Carcinogen
Ethyl Acetate	ACS Grade	VWR	141-78-6	Flammable
Saturated NaCl solution	N/A	Lab Prepared	N/A
Anhydrous MgSO₄	N/A	Fisher Scientific	7487-88-9
Diethyl Ether	ACS Grade	VWR	60-29-7	Flammable

Equipment:

• Three-neck round-bottom flask (250 mL)

• Reflux condenser and heating mantle with magnetic stirrer

• Thermometer and nitrogen/argon inlet

• Dropping funnel

• Rotary evaporator

• Standard laboratory glassware for workup and purification

• Fume hood (essential for safety)

Step-by-Step Procedure

PART A: In Situ Synthesis of 6-cyclopropyl-1,3,5-triazine-2,4-diamine

• Setup: Assemble a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet. Ensure the entire procedure is conducted in a well-ventilated fume hood.

• Reagent Addition: To the flask, add potassium hydroxide (4.2 g, 75 mmol, 1.5 eq), dicyandiamide (4.2 g, 50 mmol, 1.0 eq), and 2-methoxyethanol (80 mL).

• Heating: Begin stirring the suspension and heat the mixture to 80-90 °C.

• Substrate Addition: Once the temperature has stabilized, add cyclopropanecarbonitrile (3.35 g, 50 mmol, 1.0 eq) dropwise over 15 minutes using a dropping funnel. An exothermic reaction may be observed.

• Reaction I: Increase the temperature to reflux (approx. 120-125 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC (e.g., Ethyl Acetate/Methanol 9:1) until the starting nitrile is consumed.

• Cooling: After completion, cool the reaction mixture to room temperature (20-25 °C). Do not isolate the intermediate. The reaction mixture will be a slurry containing the product and salts.

PART B: One-Pot N,N-Dimethylation (Eschweiler-Clarke Reaction)

• Reagent Addition: To the cooled slurry from Part A, carefully add formic acid (11.5 g, 250 mmol, 5.0 eq) dropwise. Caution: Addition may be exothermic and cause gas evolution.

• Formaldehyde Addition: Following the formic acid, add aqueous formaldehyde solution (37 wt. %, 18.8 mL, 250 mmol, 5.0 eq) dropwise.

• Reaction II: Heat the reaction mixture to 95-100 °C and maintain for 8-12 hours. The reaction is typically accompanied by vigorous evolution of CO₂ gas.[1][2] Ensure the condenser is efficient.

• Cooling and Quenching: Cool the mixture to room temperature. Slowly and carefully pour the reaction mixture into a beaker containing 200 mL of ice-water.

• Basification: Adjust the pH of the aqueous solution to >10 using a 5 M NaOH solution. Perform this step in an ice bath as it is highly exothermic.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 100 mL).

• Washing and Drying: Combine the organic layers, wash with saturated NaCl solution (100 mL), and dry over anhydrous MgSO₄.

• Solvent Removal: Filter the drying agent and concentrate the organic phase under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude solid by recrystallization from an appropriate solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography (silica gel, gradient elution with ethyl acetate/hexanes) to yield the pure product.

Data Summary and Expected Results

Parameter	Value
Reactant Stoichiometry
Cyclopropanecarbonitrile	1.0 eq
Dicyandiamide	1.0 eq
KOH	1.5 eq
Formic Acid	5.0 eq
Formaldehyde	5.0 eq
Reaction Conditions
Step A Temperature	Reflux (~125 °C)
Step B Temperature	95-100 °C
Total Reaction Time	~12-18 hours
Expected Outcome
Product	6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine
Molecular Formula	C₈H₁₃N₅
Molecular Weight	179.22 g/mol
Appearance	White to off-white solid
Expected Yield	60-75% (after purification)
Purity (by HPLC)	>98%

Workflow Visualization

Caption: Experimental workflow for the one-pot synthesis.

Mechanism and Scientific Discussion

The overall transformation proceeds through two distinct mechanistic pathways within the same reaction vessel.

• Triazine Formation: The strong base (KOH) deprotonates the dicyandiamide, increasing its nucleophilicity. This activated species then attacks the electrophilic carbon of the cyclopropanecarbonitrile nitrile group. A series of intramolecular cyclization and tautomerization steps follows, ultimately leading to the formation of the stable, aromatic 2,4-diamino-6-cyclopropyl-1,3,5-triazine ring.

• Eschweiler-Clarke Methylation: This process begins with the formation of an iminium ion from the reaction of a primary amine on the triazine ring with formaldehyde.[3][4] Formic acid then acts as a hydride donor, reducing the iminium ion to a secondary (N-methyl) amine and releasing carbon dioxide, which drives the reaction forward.[1][2] This process repeats a second time on the same nitrogen to form the final tertiary (N,N-dimethyl) amine. The reaction selectively stops at the tertiary amine because it can no longer form an iminium ion, preventing over-methylation.[1][4]

Safety and Troubleshooting

• Safety: Always work in a fume hood. 2-Methoxyethanol is a reproductive toxin. Formaldehyde is a known carcinogen. Formic acid and potassium hydroxide are highly corrosive. Wear appropriate personal protective equipment (PPE), including safety goggles, lab coat, and chemical-resistant gloves.

• Troubleshooting:

  • Low Yield in Step A: Ensure reagents are anhydrous and the reaction is protected from atmospheric moisture. Confirm the KOH is of high purity.

  • Incomplete Methylation: The Eschweiler-Clarke reaction requires a molar excess of both formic acid and formaldehyde. Ensure the correct stoichiometry is used. Reaction times may need to be extended if monitoring shows incomplete conversion.

  • Purification Issues: If the product is difficult to recrystallize, column chromatography is the recommended alternative for achieving high purity.

References

• Eschweiler–Clarke reaction. Wikipedia. [Link]

• Li, G., et al. (2023). Review of Modern Eschweiler–Clarke Methylation Reaction. Molecules. [Link]

• Eschweiler-Clarke Reaction. J&K Scientific LLC. [Link]

• Junaid, M., et al. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Advances. [Link]

• Eschweiler-Clarke Reaction. YouTube. [Link]

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• 4. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Investigation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine and Related Compounds in Anticancer Research

For: Researchers, scientists, and drug development professionals in oncology.

Abstract

This document provides a comprehensive guide for researchers investigating the anticancer potential of 1,3,5-triazine derivatives, with a particular focus on compounds structurally related to 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. While specific anticancer research on this exact molecule is not extensively published, a significant body of evidence points to the potent antitumor activities of the structurally related first-generation antihistamine, cyproheptadine. This guide will leverage the known mechanisms of cyproheptadine to provide a framework for studying similar triazine compounds. We will delve into the molecular pathways implicated, including the PI3K/AKT/mTOR signaling cascade and cell cycle regulation, and provide detailed, field-proven protocols for essential in vitro assays.

Introduction: The Therapeutic Potential of 1,3,5-Triazine Scaffolds in Oncology

The 1,3,5-triazine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents.[1] In oncology, several 1,3,5-triazine-based drugs have been developed, ranging from alkylating agents to inhibitors of key kinases.[1][2] This highlights the potential of novel triazine derivatives, such as 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, as candidates for anticancer drug discovery.

Recent research has refocused attention on existing drugs for potential repurposing in oncology. One such candidate is cyproheptadine, a first-generation antihistamine that shares structural similarities with the topic compound. Cyproheptadine has demonstrated promising anticancer effects in various cancer models, including hepatocellular carcinoma (HCC) and urothelial carcinoma.[3][4][5][6] Its mechanism of action appears to be multifactorial, involving the induction of cell cycle arrest and apoptosis, as well as the modulation of critical signaling pathways.[3][6] Furthermore, cyproheptadine has been shown to enhance the efficacy of standard-of-care treatments like sorafenib in advanced HCC.[4][5] More recent studies have even pointed towards its ability to modulate the tumor immune microenvironment by enhancing the activity of natural killer (NK) cells.[7]

This guide will therefore use cyproheptadine as a paradigm to outline a research strategy for evaluating the anticancer properties of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine and other novel triazine analogues.

Postulated Mechanism of Action: Targeting Key Cancer Pathways

Based on the literature for cyproheptadine, the anticancer effects of related triazine compounds are likely mediated through the disruption of fundamental cellular processes that are commonly dysregulated in cancer.

Inhibition of the PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, survival, and metabolism.[8][9][10][11] Its hyperactivation is a frequent event in a majority of human cancers, making it a prime target for therapeutic intervention.[12][13][14] Cyproheptadine has been shown to suppress the PI3K/AKT signaling pathway in carcinoma cells, leading to downstream effects on cell survival and proliferation.[6]

The proposed mechanism involves the inhibition of key kinases in this pathway, such as mTOR, which exists in two distinct complexes, mTORC1 and mTORC2.[12][15] mTORC1, in particular, controls protein synthesis by phosphorylating downstream effectors like S6K1 and 4E-BP1.[9] By inhibiting this pathway, triazine compounds could effectively starve cancer cells of the necessary building blocks for growth and proliferation.

Hypothesized Signaling Cascade Inhibition

Caption: Hypothesized inhibition of the PI3K/AKT/mTOR pathway.

Induction of Cell Cycle Arrest

Uncontrolled cell cycle progression is a hallmark of cancer. Cyclin-dependent kinases (CDKs), in association with their regulatory cyclin partners, drive the cell through its different phases.[16][17] The G1 to S phase transition is a critical checkpoint, and its dysregulation is common in cancer.[17][18] Cyclin D1, a key regulator of this transition, is frequently overexpressed in various tumors.[17][18]

Studies on cyproheptadine have demonstrated its ability to induce cell cycle arrest, primarily at the G0/G1 or G1/S phase, in different cancer cell lines.[3][6] This arrest is often associated with a decrease in the expression of D-type cyclins and an increase in the expression of CDK inhibitors like p21 and p27.[3][6]

Cell Cycle Regulation Workflow

Caption: Postulated mechanism of G1 phase cell cycle arrest.

Experimental Protocols

The following protocols provide a robust framework for the initial in vitro evaluation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Cell Viability Assays

The first step in assessing the anticancer potential of a compound is to determine its effect on cell viability and proliferation. The MTT assay is a reliable and cost-effective colorimetric method for this purpose.[19]

Protocol: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay [19][20][21]

Principle: The MTT assay measures the metabolic activity of cells. In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to a purple formazan product. The amount of formazan is directly proportional to the number of living cells.

Materials:

• Cancer cell lines of interest (e.g., HepG2, Huh-7 for liver cancer; T24, RT4 for bladder cancer)

• Complete culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin/streptomycin)

• 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (dissolved in DMSO to create a stock solution)

• 96-well flat-bottom plates

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in isopropanol)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Cell Seeding: Trypsinize and count cells. Seed cells into a 96-well plate at a pre-determined optimal density (typically 5,000-10,000 cells/well) in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the triazine compound in complete culture medium from the stock solution. Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with the same final concentration of DMSO as the highest drug concentration) and a blank control (medium only).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C, or until a purple precipitate is visible under a microscope.

• Solubilization: Carefully remove the medium containing MTT. Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Gently shake the plate for 15 minutes to ensure complete dissolution.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment relative to the vehicle control. Plot the results to determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

Parameter	Recommendation
Cell Seeding Density	5,000 - 10,000 cells/well
Compound Concentrations	Logarithmic serial dilutions (e.g., 0.1, 1, 10, 50, 100 µM)
Incubation Time	24, 48, and 72 hours
MTT Concentration	0.5 mg/mL final concentration
Solubilization Time	15-30 minutes with shaking
Absorbance Wavelength	570 nm

Western Blot Analysis of Signaling Pathways

To investigate the molecular mechanism of action, Western blotting is an essential technique to analyze changes in protein expression and phosphorylation states within key signaling pathways.[22][23]

Protocol: Western Blot for PI3K/AKT/mTOR and Cell Cycle Proteins [22][24][25][26]

Principle: Proteins from cell lysates are separated by size using SDS-PAGE, transferred to a membrane, and then probed with specific antibodies to detect target proteins.

Materials:

• Cancer cells treated with the triazine compound at various concentrations and time points.

• RIPA lysis buffer with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE gels and running buffer.

• PVDF or nitrocellulose membranes.

• Transfer buffer.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies (e.g., anti-p-AKT, anti-AKT, anti-p-mTOR, anti-mTOR, anti-Cyclin D1, anti-p21, anti-p27, anti-β-actin).

• HRP-conjugated secondary antibodies.

• Enhanced chemiluminescence (ECL) substrate.

• Imaging system.

Procedure:

• Cell Lysis: After treatment, wash cells with ice-cold PBS and lyse with RIPA buffer. Scrape the cells and collect the lysate.

• Protein Quantification: Centrifuge the lysates to pellet cell debris. Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation: Mix a standardized amount of protein (e.g., 20-40 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run at a constant voltage until the dye front reaches the bottom.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane three times with TBST. Incubate with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Detection: Wash the membrane three times with TBST. Apply the ECL substrate and capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Western Blot Experimental Workflow

Caption: Workflow for Western Blot analysis.

Cell Cycle Analysis by Flow Cytometry

To confirm that the compound induces cell cycle arrest, flow cytometry with propidium iodide (PI) staining is the gold standard method.[27]

Protocol: Cell Cycle Analysis with Propidium Iodide Staining [27][28][29][30]

Principle: PI is a fluorescent dye that intercalates with DNA. The amount of fluorescence emitted is directly proportional to the amount of DNA in the cell. This allows for the discrimination of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cancer cells treated with the triazine compound.

• PBS.

• Ice-cold 70% ethanol.

• PI staining solution (containing PI and RNase A).

• Flow cytometer.

Procedure:

• Cell Harvesting: Following treatment, harvest the cells (including any floating cells in the medium) by trypsinization.

• Washing: Wash the cells once with cold PBS.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix the cells for at least 30 minutes at 4°C (or overnight at -20°C).

• Staining: Centrifuge the fixed cells and discard the ethanol. Wash the cells with PBS. Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate the cells for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the samples on a flow cytometer. Collect at least 10,000 events per sample.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit, FlowJo) to generate DNA content histograms and quantify the percentage of cells in each phase of the cell cycle.

Phase	DNA Content	Expected Observation with Effective Compound
Sub-G1	< 2n	Increase (indicative of apoptosis)
G0/G1	2n	Accumulation of cells
S	> 2n and < 4n	Decrease in cell population
G2/M	4n	Decrease in cell population

Conclusion and Future Directions

The protocols and mechanistic insights provided in this guide offer a solid foundation for investigating the anticancer properties of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine and related compounds. By leveraging the knowledge gained from studies on cyproheptadine, researchers can efficiently screen for activity and elucidate the mechanisms of action of novel triazine derivatives. Positive results from these in vitro assays would warrant further investigation into more complex models, including 3D cell cultures, in vivo animal studies, and exploration of potential synergistic effects with existing chemotherapies. The ultimate goal is to identify and develop novel, effective, and safe anticancer agents based on the versatile 1,3,5-triazine scaffold.

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Application Note &amp; Protocol: A Framework for Preclinical Assessment of Triazine Diamines as Novel Antimalarial Agents

Introduction

The emergence and spread of drug-resistant Plasmodium falciparum strains necessitate the urgent development of new antimalarial therapeutics.[1][2] Dihydrofolate reductase (DHFR) remains a clinically validated and crucial target in the folate biosynthesis pathway of Plasmodium, essential for its DNA replication and survival.[2][3] Triazine diamines have emerged as a promising class of compounds that can inhibit this enzyme, showing potent activity against both wild-type and drug-resistant parasite strains.[4][5] This document provides a comprehensive experimental framework for researchers, scientists, and drug development professionals to assess the antimalarial potential of novel triazine diamine candidates. The protocols herein are designed to establish a robust preclinical data package, encompassing in vitro efficacy, selectivity, in vivo activity, and preliminary mechanism of action.

Scientific Rationale: A Multi-Faceted Approach

A successful antimalarial drug discovery campaign requires a tiered screening approach. This protocol is structured to logically progress from high-throughput in vitro screening to more complex in vivo models, ensuring that only the most promising compounds advance.

• In Vitro Potency (IC50 Determination): The initial step is to determine the compound's intrinsic activity against the parasite. We utilize the SYBR Green I-based fluorescence assay, a widely adopted, robust, and cost-effective method for assessing parasite growth inhibition.[6][7] This assay leverages the fact that mature red blood cells are anucleated, so the fluorescence from the DNA-intercalating SYBR Green I dye is directly proportional to parasite proliferation.[8]

• Cellular Selectivity (Cytotoxicity Assessment): A viable drug candidate must be selectively toxic to the parasite with minimal effect on host cells. We describe a standard MTT assay using a mammalian cell line (e.g., HepG2) to determine the 50% cytotoxic concentration (CC50).[9][10] The ratio of CC50 to IC50 provides the Selectivity Index (SI), a critical parameter for prioritizing compounds with a favorable therapeutic window.[11]

• In Vivo Efficacy (Rodent Malaria Model): Promising compounds from in vitro studies must be evaluated in a living system to assess their pharmacokinetic and pharmacodynamic properties. The 4-day suppressive test in Plasmodium berghei-infected mice is a standard and reliable model for this purpose.[12][13][14] This test evaluates the ability of a compound to reduce parasitemia over a four-day treatment period.

• Mechanism of Action (DHFR Inhibition): For triazine diamines, the presumed target is DHFR. A biochemical assay using recombinant P. falciparum DHFR (PfDHFR) can confirm direct enzyme inhibition. This provides crucial evidence of on-target activity and can help in structure-activity relationship (SAR) studies.[4][15]

Experimental Workflow

The overall workflow for assessing the antimalarial activity of triazine diamines is a sequential process designed to efficiently identify lead candidates.

Figure 2. Mechanism of action of triazine diamines as DHFR inhibitors.

Conclusion

This application note provides a validated and structured framework for the preclinical evaluation of triazine diamines as potential antimalarial drug candidates. By systematically assessing in vitro potency, selectivity, in vivo efficacy, and mechanism of action, researchers can efficiently identify and prioritize compounds for further development. Adherence to these robust protocols will ensure the generation of high-quality, reproducible data, thereby accelerating the discovery of novel therapies to combat malaria.

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Application Note: High-Fidelity ¹H and ¹³C NMR Spectroscopic Analysis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Abstract

This application note provides a comprehensive, in-depth guide for the structural characterization of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine using ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy. As a key building block in modern agrochemical and pharmaceutical synthesis, unambiguous verification of its molecular structure is critical for process control, quality assurance, and mechanistic studies.[1] This document moves beyond a simple recitation of steps, detailing the causal reasoning behind protocol choices and providing a framework for robust spectral interpretation. It is designed for researchers, analytical chemists, and drug development professionals who require a self-validating methodology for structural elucidation.

Introduction: The Imperative for Unambiguous Structural Verification

Substituted 1,3,5-triazines are a cornerstone of synthetic chemistry, exhibiting a wide range of biological activities.[1][2] The title compound, 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, possesses a unique combination of a strained cyclopropyl ring, an electron-donating dimethylamino group, and a primary amine, all attached to the electron-deficient triazine core. This specific arrangement of functional groups dictates its downstream reactivity and the ultimate efficacy of the final active ingredient.

NMR spectroscopy stands as the definitive analytical method for molecular structure determination in solution.[3] It offers an unparalleled window into the electronic environment of each atom, allowing for the precise mapping of atomic connectivity. This guide establishes an expert-level protocol, grounded in authoritative principles, to ensure that the acquired ¹H and ¹³C NMR data serve as an irrefutable signature of the target molecule.

Experimental Protocol: A Framework for Reproducibility

The quality of an NMR spectrum is profoundly affected by the quality of the sample preparation. The following protocol is designed to minimize artifacts and ensure high-resolution data.

Rationale for Reagent Selection

• Deuterated Solvent: Deuterated chloroform (CDCl₃) is the optimal solvent for this analyte. It provides excellent solubility for the nonpolar triazine core and its substituents. Furthermore, its residual proton (¹H) signal at ~7.26 ppm and carbon (¹³C) signals at ~77.16 ppm are well-separated from the expected analyte resonances, preventing spectral overlap.[4] The deuterium signal is also essential for the spectrometer's field-frequency lock system, which stabilizes the magnetic field.

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted reference standard for ¹H and ¹³C NMR in organic solvents, defined as 0.00 ppm.[5] Its 12 equivalent protons and 4 equivalent carbons produce sharp, single peaks that are chemically inert and appear upfield of nearly all other organic signals, ensuring an unambiguous reference point for chemical shifts.[5]

Step-by-Step Sample Preparation Workflow

• Analyte Measurement: Accurately weigh 10–15 mg of the purified solid sample into a clean, dry glass vial.

  • Causality: This concentration range (approximately 15–25 mg/mL) is ideal for achieving a high signal-to-noise ratio for a ¹H spectrum in just a few minutes, while remaining sufficiently concentrated for a ¹³C spectrum to be acquired in under an hour on a modern spectrometer.[6][7] Overly concentrated samples can lead to viscosity-induced line broadening.

• Solvent Dispensing: Add approximately 0.6 mL of CDCl₃ to the vial. If using an internal standard, add the solvent from a stock solution containing a trace amount of TMS.

  • Causality: A sample volume of 0.6 mL creates a column height of ~4 cm in a standard 5 mm NMR tube, which is optimal for positioning within the instrument's detection coil.[7][8]

• Homogenization: Gently vortex or sonicate the vial for 30–60 seconds until the solid is completely dissolved, yielding a clear, homogeneous solution.

• Filtration and Transfer: Draw the solution into a Pasteur pipette containing a small, tightly packed plug of glass wool. Filter the solution directly into a clean, high-quality 5 mm NMR tube.

  • Causality: The removal of all particulate matter is critical. Suspended solids disrupt the magnetic field homogeneity, causing significant line broadening and poor spectral resolution that cannot be corrected by shimming.

• Finalization: Cap the NMR tube securely to prevent solvent evaporation and wipe the outside of the tube with a lint-free tissue to remove any dust or fingerprints before insertion into the spectrometer.

NMR Data Acquisition

The following acquisition parameters are recommended for a 400 MHz spectrometer and serve as an excellent starting point for achieving high-quality data.

Table 1: Recommended NMR Acquisition Parameters

Parameter	¹H NMR	¹³C NMR {¹H Decoupled}	Expertise & Rationale
Spectrometer Frequency	400 MHz	100.6 MHz	Standard high-field instrument for routine analysis.
Pulse Program	zg30	zgpg30	Standard 30° pulse experiment. This flip angle is less than 90°, allowing for a shorter relaxation delay (D1) and faster overall experiment time without significant signal loss.
Number of Scans (NS)	16	1024	¹H has ~100% natural abundance and high sensitivity. ¹³C has only 1.1% natural abundance, requiring signal averaging of many more scans to achieve an adequate signal-to-noise ratio.[9]
Relaxation Delay (D1)	2.0 s	2.0 s	A 2-second delay is generally sufficient for most protons and protonated carbons to relax, providing semi-quantitative data.
Spectral Width (SW)	-2 to 12 ppm	-10 to 220 ppm	A wide spectral window ensures all signals, from the shielded cyclopropyl groups to the deshielded triazine carbons, are captured.
Acquisition Time (AQ)	~4.0 s	~1.2 s	Balances digital resolution with sensitivity and total experiment time.

| Temperature | 298 K (25 °C) | 298 K (25 °C) | Standard ambient probe temperature for reproducible measurements. |

Spectral Interpretation: Decoding the Molecular Signature

Structure and Atom Numbering

For clarity in spectral assignment, the following numbering scheme is used.

Figure 2: A logical workflow for NMR-based structural verification.

Trustworthiness and Conclusion

The methodologies described herein constitute a self-validating system for the structural confirmation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. The ¹H NMR spectrum confirms the correct number and type of protons and their connectivity, while the ¹³C NMR spectrum verifies the complete carbon skeleton. The high-field signals (~0.6-1.0 ppm in ¹H, ~9 ppm in ¹³C) provide an unmistakable fingerprint for the cyclopropyl group, while the remaining signals are fully consistent with the substituted triazine framework. Adherence to this protocol ensures the generation of accurate, reproducible, and defensible data, meeting the highest standards of scientific integrity required in modern chemical research and development.

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• El-Hashash, M. A., et al. (2018). SYNTHESIS, CHARACTERIZATION AND BIOLOGICAL EVALUATION OF NEW FUSED TRIAZINE DERIVATIVES BASED ON 6-METHYL-3-THIOXO-1,2,4-TRIAZIN-5-ONE. Acta Poloniae Pharmaceutica, 75(2), 371-383. [Link]

• Al-Otaibi, J. S., et al. (2022). Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. Journal of Medicinal and Chemical Sciences, 5(5), 724-736. [Link]

• Almalki, A. S., et al. (2021). Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. Molecules, 26(16), 4991. [Link]

• Roberts, J. D. (1963). NUCLEAR MAGNETIC RESONANCE SPECTROCOPY. CYCLO PROPANE DERIVATES. California Institute of Technology. Retrieved from [Link]

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• Karatas, H., et al. (2021). Spectroscopic Characterization Using ¹H and ¹³C Nuclear Magnetic Resonance and Computational Analysis of the Complex of Donepezil. Symmetry, 13(12), 2397. [Link]

• Baranac-Stojanović, M., & Stojanović, M. (2013). ¹H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study. The Journal of Organic Chemistry, 78(4), 1504-1507. [Link]

• Baranac-Stojanović, M., & Stojanović, M. (2013). ¹H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study. PubMed, 23330566. [Link]

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Application Note: High-Performance Liquid Chromatography (HPLC) Purification of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Abstract

This application note provides a comprehensive guide to developing a robust HPLC method for the purification of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. The protocol details a reversed-phase HPLC strategy, from initial analytical method development to scale-up for preparative purification. This guide is intended for researchers, scientists, and professionals in drug development and chemical synthesis who require a high-purity final compound. The causality behind experimental choices, such as stationary phase selection, mobile phase optimization, and detection parameters, is explained to provide a thorough understanding of the purification process.

Introduction

6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a substituted triazine compound with potential applications in medicinal chemistry and materials science.[1][2] The core 1,3,5-triazine scaffold is a key feature in many biologically active molecules, including herbicides and pharmaceuticals.[3][4][5] As with any synthetically derived compound intended for research or development, achieving high purity is critical to ensure accurate and reproducible downstream results.

High-Performance Liquid Chromatography (HPLC) is a fundamental technique for the analysis and purification of small molecules in the pharmaceutical industry.[6] Its high resolution and versatility make it the method of choice for separating a target compound from structurally similar impurities.[6][7] This document outlines a systematic approach to developing a preparative HPLC method for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, leveraging established principles of chromatography.[8][9][10][11][12]

The basic nature of the triazine core and its amino substituents necessitates careful control of the mobile phase pH to achieve symmetrical peak shapes and reproducible retention times.[13] This is due to potential interactions with residual silanol groups on the silica-based stationary phase.[13] Therefore, a reversed-phase method with an acidic modifier is proposed as the foundational strategy.

Compound Properties

A thorough understanding of the analyte's physicochemical properties is the first step in successful HPLC method development.[6]

Property	Value	Source
Molecular Formula	C₈H₁₃N₅	[1]
Molecular Weight	179.22 g/mol	[1]
Chemical Structure		[1]
Predicted Boiling Point	395.1°C at 760 mmHg	[1]
Key Structural Features	Basic triazine ring, primary amine, tertiary amine, cyclopropyl group
Expected Polarity	Moderately polar
UV Absorbance	Expected strong absorbance around 220-260 nm due to the triazine ring	[3]

Analytical Method Development

The initial phase of method development focuses on achieving a good separation at an analytical scale. This allows for the optimization of parameters before scaling up to preparative chromatography.[10]

Initial Column and Mobile Phase Screening

For moderately polar, basic compounds like the target molecule, a reversed-phase C18 column is an excellent starting point.[14] The use of an acidic modifier in the mobile phase is crucial to suppress the ionization of residual silanols on the stationary phase and to ensure the analyte is in a consistent protonated state, which minimizes peak tailing.[13]

• Recommended Starting Column: A high-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm particle size) is recommended to reduce interactions with silanol groups.[13]

• Mobile Phase Selection:

  • Mobile Phase A: 0.1% Formic Acid in HPLC-grade water.

  • Mobile Phase B: 0.1% Formic Acid in HPLC-grade acetonitrile.

  • Rationale: Acetonitrile is often preferred over methanol as the organic modifier due to its lower viscosity, which results in lower backpressure.[15] Formic acid is a volatile modifier, making it suitable for LC-MS applications and easy to remove during fraction dry-down.

Scouting Gradient Protocol

A broad scouting gradient is employed to determine the approximate elution conditions for the target compound and any impurities.[14]

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	1.0 mL/min
Injection Volume	5 µL
Column Temperature	30 °C
UV Detection	230 nm
Gradient	5% to 95% B over 20 minutes

Method Optimization

Based on the results of the scouting run, the gradient can be optimized to improve the resolution between the target compound and its closest eluting impurities.[7] The goal is to create a focused gradient around the elution point of the target compound to maximize throughput while maintaining purity.

Example Optimized Gradient:

Time (min)	%A (0.1% Formic Acid in Water)	%B (0.1% Formic Acid in Acetonitrile)
0.0	80	20
15.0	50	50
15.1	0	100
17.0	0	100
17.1	80	20
20.0	80	20

Preparative HPLC Purification Protocol

Once a satisfactory analytical separation is achieved, the method can be scaled up for preparative purification.[8][10][11]

Scale-Up Calculations

The analytical method is scaled to a larger diameter preparative column. The flow rate and sample load must be adjusted accordingly.

Formula for Flow Rate Adjustment:

New Flow Rate = Old Flow Rate x (New Column Diameter / Old Column Diameter)²

For scaling from a 4.6 mm ID analytical column to a 21.2 mm ID preparative column:

New Flow Rate = 1.0 mL/min x (21.2 mm / 4.6 mm)² ≈ 21.2 mL/min

The gradient time should remain the same to maintain equivalent separation.

Sample Preparation

• Dissolve the crude 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine in a suitable solvent. A mixture of the mobile phase (e.g., 80:20 Water:Acetonitrile with 0.1% Formic Acid) is ideal to ensure good peak shape.

• If solubility is an issue, a stronger, water-miscible organic solvent like DMSO can be used, but the injection volume should be minimized to prevent solvent effects from distorting the chromatography.

• Filter the sample solution through a 0.45 µm filter to remove any particulate matter that could clog the column or system.

Preparative HPLC System Parameters

Parameter	Setting
Column	C18, 21.2 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	21.2 mL/min
Injection Volume	1-5 mL (dependent on concentration and loading study)
Column Temperature	Ambient or 30 °C
UV Detection	230 nm (using a preparative flow cell)
Gradient	Optimized gradient from analytical scale (e.g., 20% to 50% B over 15 min)
Fraction Collection	Triggered by UV signal threshold

Experimental Workflow

Caption: Workflow for the preparative HPLC purification of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Post-Purification Processing

• Fraction Analysis: Analyze the collected fractions using the optimized analytical HPLC method to confirm purity.

• Pooling: Combine the fractions that meet the desired purity level (e.g., >98%).

• Solvent Removal: Remove the mobile phase solvents, typically using a rotary evaporator. If the compound is not volatile, a lyophilizer can be used to remove the aqueous mobile phase after the acetonitrile has been evaporated.

• Final Product Characterization: Confirm the identity and purity of the final product using appropriate analytical techniques (e.g., LC-MS, NMR).

Troubleshooting

Caption: A troubleshooting guide for common HPLC purification issues.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the HPLC purification of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. By following a systematic approach of analytical method development followed by a calculated scale-up to preparative chromatography, researchers can reliably obtain a high-purity compound. The key to success lies in the careful selection of the stationary phase and the optimization of the mobile phase, particularly the use of an acidic modifier to ensure robust and reproducible separations for this basic triazine derivative.

References

• Determination of Triazines in Water Samples by High-Performance Liquid Chromatography with Diode-Array Detection. Journal of Chromatographic Science.
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• Computer-Assisted Method Development for Small and Large Molecules. (2017). LCGC International.
• Developing HPLC Methods. Sigma-Aldrich.
• Basics of Preparative HPLC. CHROMacademy.
• Principles and practical aspects of preparative liquid chromatography. Agilent.
• Introduction to Preparative HPLC. LCGC International.
• UHPLC Separation of Triazine Herbicides at Elevated Temperature. Thermo Fisher Scientific.
• Principles in preparative HPLC. University of Warwick.
• Principles and Practical Aspects of Preparative Liquid Chromatography. ResearchGate.
• HPLC Method Development: From Basics to Advanced Strategies. Mastelf.
• Improving peak shape and resolution for triazine compounds in HPLC. Benchchem.
• Goodlad, M. (2024). Method Development 101: From Beginner to Expert Part 1. Agilent.
• 6-Cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Alfa Chemistry.
• Determination of hydroxy-s-triazines in water using HPLC or GC-MS. ResearchGate.
• Analysis of Triazine Pesticides Using a Core Enhanced Technology Accucore HPLC Column. Thermo Fisher Scientific.
• 6-cyclopropyl-n,n-dimethyl-1,3,5-triazine-2,4-diamine. ChemicalBook.
• 1,3,5-Triazine-2,4-diamine, N-cyclopropyl-N'-(1,1-dimethylethyl)-6-(methylthio)-. NIST WebBook.
• Chromatographic methods for analysis of triazine herbicides. PubMed.
• Normal Phase HPLC Columns. Phenomenex.
• 1,3,5-Triazine-2,4-diamine, N-cyclopropyl-N'-(1,1-dimethylethyl)-6-(methylthio)-. EPA.
• 1,3,5-Triazine-2,4,6-triamine, N,N'-dimethyl-. PubChem.
• [634165-96-1] 6-CYCLOPROPYL-N,N-DIMETHYL-1,3,5-TRIAZINE-2,4-DIAMINE 95%. Xinbio.
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• 6-Methyl-1,3,5-triazine-2,4-diamine. Sigma-Aldrich.
• 2,4-Diamino-6-methyl-1,3,5-triazine methanol solvate. ResearchGate.

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Application Notes and Protocols for Antimicrobial Assays of Novel Triazine Compounds

Abstract

The escalating threat of antimicrobial resistance necessitates the development of novel therapeutic agents.[1] Triazine derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities, including significant antimicrobial potential.[2][3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on establishing robust and reliable antimicrobial assays for the evaluation of novel triazine compounds. Moving beyond a simple recitation of protocols, this guide delves into the causality behind experimental choices, emphasizing the principles of scientific integrity and data trustworthiness. Detailed, step-by-step methodologies for foundational assays—broth microdilution for determining Minimum Inhibitory Concentration (MIC), disk diffusion for preliminary screening, and time-kill kinetics for assessing bactericidal versus bacteriostatic activity—are presented. Furthermore, this guide addresses the unique challenges associated with heterocyclic compounds, such as solubility and stability, and provides practical insights for accurate data interpretation and presentation.

Introduction: The Rationale for Triazine-Based Antimicrobial Discovery

The 1,3,5-triazine scaffold is a privileged structure in medicinal chemistry due to its versatile and tunable nature.[4] The ability to readily modify the three substitution points on the triazine ring allows for the systematic exploration of structure-activity relationships (SAR), a critical component in optimizing antimicrobial potency.[5][6] Various triazine derivatives have demonstrated promising activity against a range of pathogens, including multidrug-resistant (MDR) bacterial strains.[4] The antimicrobial mechanism of action for triazine compounds can be diverse, with some derivatives showing potential for DNA gyrase inhibition, a pathway distinct from many currently marketed antibiotics.[5] This unique mechanistic potential underscores the importance of developing novel triazine-based antimicrobials to combat the growing crisis of antibiotic resistance.

A critical step in the development of these novel compounds is the accurate and reproducible assessment of their antimicrobial activity. This application note provides the foundational methodologies to empower researchers in this crucial endeavor.

Foundational Principles of Antimicrobial Susceptibility Testing (AST)

The primary objective of AST is to determine the concentration of a compound that can inhibit the growth of or kill a specific microorganism.[1] The selection of appropriate assays is paramount for generating meaningful and translatable data. This guide focuses on three cornerstone assays:

• Broth Microdilution: A quantitative method to determine the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[7] This is considered a gold-standard method for susceptibility testing.

• Disk Diffusion (Kirby-Bauer Test): A qualitative or semi-quantitative method that provides a preliminary assessment of a compound's antimicrobial activity.[8] It is particularly useful for initial screening of a large number of compounds.

• Time-Kill Kinetic Assay: A dynamic method that evaluates the rate at which an antimicrobial agent kills a microbial population over time.[9][10] This assay is crucial for differentiating between bactericidal (killing) and bacteriostatic (inhibiting growth) activity.

The Importance of Quality Control in AST

To ensure the validity and reproducibility of AST results, stringent quality control (QC) measures are essential. This involves the use of well-characterized reference strains with known susceptibility profiles. The American Type Culture Collection (ATCC) provides a wide range of recommended QC strains for this purpose.[11][12] Throughout the protocols described in this document, the use of appropriate QC strains, such as Escherichia coli ATCC 25922 and Staphylococcus aureus ATCC 25923, is mandatory to validate the assay performance.[13]

Physicochemical Considerations for Novel Triazine Compounds

A significant challenge in the antimicrobial testing of novel heterocyclic compounds, including triazines, is their potential for poor aqueous solubility.[11] The solubility and stability of a test compound in the assay medium can profoundly impact the accuracy of the results.

• Solubility: It is imperative to determine the solubility of each novel triazine compound in the chosen broth medium prior to conducting susceptibility testing. The use of co-solvents like dimethyl sulfoxide (DMSO) is common, but the final concentration of the solvent must be carefully controlled and demonstrated to have no intrinsic antimicrobial activity.

• Stability: The stability of the triazine compounds in the assay medium over the incubation period should also be considered. Degradation of the compound could lead to an overestimation of the MIC. Preliminary stability studies, for instance, using HPLC analysis of the compound in broth over time, are recommended for lead candidates.

Detailed Protocols and Methodologies

Broth Microdilution Assay for MIC Determination

This protocol is based on the guidelines established by the Clinical and Laboratory Standards Institute (CLSI).[1]

Objective: To quantitatively determine the Minimum Inhibitory Concentration (MIC) of novel triazine compounds against selected microbial strains.

Materials:

• Novel triazine compounds

• Sterile 96-well microtiter plates

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial cultures (e.g., E. coli, S. aureus)

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Incubator (35°C ± 2°C)

• Multichannel pipette

Protocol:

• Preparation of Triazine Compound Stock Solutions:

  • Dissolve the triazine compounds in a suitable solvent (e.g., DMSO) to create a high-concentration stock solution (e.g., 10 mg/mL).

  • Further dilute the stock solution in CAMHB to achieve a starting concentration for the serial dilutions. The final concentration of the solvent should not exceed 1% in the assay wells.

• Inoculum Preparation:

  • From a fresh (18-24 hour) agar plate, select 3-5 well-isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL). This can be done visually or with a spectrophotometer at 625 nm.

  • Dilute the adjusted suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Serial Dilution in Microtiter Plate:

  • Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate.

  • Add 200 µL of the starting concentration of the triazine compound (in CAMHB) to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no compound).

  • Well 12 will serve as the sterility control (no bacteria).

• Inoculation:

  • Add 100 µL of the prepared bacterial inoculum to wells 1 through 11. The final volume in these wells will be 200 µL.

  • Add 100 µL of sterile CAMHB to well 12.

• Incubation:

  • Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is the lowest concentration of the triazine compound that completely inhibits visible growth of the microorganism. This can be assessed visually or with a microplate reader by measuring the optical density at 600 nm.

Workflow for Broth Microdilution Assay

Caption: Workflow for MIC determination using broth microdilution.

Disk Diffusion Assay

This protocol is adapted from the EUCAST standardized disk diffusion method.[4]

Objective: To qualitatively assess the antimicrobial activity of novel triazine compounds.

Materials:

• Novel triazine compounds

• Sterile filter paper disks (6 mm diameter)

• Mueller-Hinton Agar (MHA) plates

• Bacterial cultures

• 0.5 McFarland turbidity standard

• Sterile swabs

• Incubator (35°C ± 2°C)

• Calipers or ruler

Protocol:

• Preparation of Triazine-Impregnated Disks:

  • Dissolve the triazine compounds in a volatile solvent (e.g., ethanol, acetone) to a known concentration.

  • Apply a precise volume (e.g., 10 µL) of the triazine solution onto sterile filter paper disks and allow the solvent to evaporate completely in a sterile environment.

• Inoculum Preparation:

  • Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in the broth microdilution protocol.

• Inoculation of MHA Plate:

  • Dip a sterile swab into the adjusted bacterial suspension and remove excess fluid by pressing the swab against the inside of the tube.

  • Streak the swab evenly across the entire surface of the MHA plate in three directions, rotating the plate approximately 60 degrees between each streaking to ensure confluent growth.

• Application of Disks:

  • Aseptically place the prepared triazine-impregnated disks onto the inoculated MHA plate.

  • Gently press the disks to ensure complete contact with the agar surface.

  • Include a blank disk (with solvent only) as a negative control and a disk with a standard antibiotic as a positive control.

• Incubation:

  • Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

• Measurement of Zones of Inhibition:

  • Measure the diameter of the zone of complete growth inhibition around each disk in millimeters (mm).

Workflow for Disk Diffusion Assay

Caption: Workflow for the disk diffusion antimicrobial assay.

Time-Kill Kinetic Assay

Objective: To determine the rate of bactericidal or bacteriostatic activity of novel triazine compounds.[9]

Materials:

• Novel triazine compounds

• Bacterial cultures

• CAMHB

• Sterile test tubes or flasks

• Shaking incubator

• Sterile saline or PBS for dilutions

• Agar plates for colony counting

• Spectrophotometer

Protocol:

• Inoculum Preparation:

  • Grow an overnight culture of the test microorganism in CAMHB.

  • Dilute the overnight culture in fresh, pre-warmed CAMHB to achieve a starting concentration of approximately 5 x 10⁵ to 5 x 10⁶ CFU/mL.

• Assay Setup:

  • Prepare test tubes or flasks containing CAMHB with the triazine compound at various concentrations (e.g., 1x, 2x, 4x MIC).

  • Include a growth control tube without the triazine compound.

  • Inoculate each tube with the prepared bacterial suspension.

• Incubation and Sampling:

  • Incubate the tubes at 37°C with shaking.

  • At specified time points (e.g., 0, 2, 4, 6, 8, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Counting:

  • Perform serial dilutions of the collected aliquots in sterile saline or PBS.

  • Plate a known volume of each dilution onto agar plates.

  • Incubate the plates at 37°C for 18-24 hours.

  • Count the number of colonies on the plates to determine the CFU/mL at each time point.

• Data Analysis:

  • Plot the log₁₀ CFU/mL versus time for each concentration of the triazine compound and the growth control.

  • A ≥3-log₁₀ reduction in CFU/mL (99.9% kill) is generally considered indicative of bactericidal activity.[9]

Workflow for Time-Kill Kinetic Assay

Caption: Workflow for the time-kill kinetic assay.

Data Presentation and Interpretation

Clear and standardized data presentation is crucial for the effective comparison of the antimicrobial efficacy of different triazine compounds.

MIC and MBC Data

The Minimum Bactericidal Concentration (MBC) is the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial CFU/mL.[7] The MBC can be determined from the MIC assay by subculturing from the wells with no visible growth onto agar plates. The MBC/MIC ratio provides insight into the bactericidal or bacteriostatic nature of the compound. A ratio of ≤4 is often indicative of bactericidal activity.

Table 1: Example Data Presentation for MIC and MBC of Novel Triazine Compounds

Compound ID	Test Microorganism	Gram Stain	MIC (µg/mL)	MBC (µg/mL)	MBC/MIC Ratio
Triazine-A	S. aureus ATCC 29213	Gram-positive	8	16	2
Triazine-A	E. coli ATCC 25922	Gram-negative	32	>128	>4
Triazine-B	S. aureus ATCC 29213	Gram-positive	4	8	2
Triazine-B	E. coli ATCC 25922	Gram-negative	16	64	4
Ampicillin	S. aureus ATCC 29213	Gram-positive	0.25	0.5	2
Ampicillin	E. coli ATCC 25922	Gram-negative	8	16	2

Disk Diffusion Data

Table 2: Example Data Presentation for Disk Diffusion of Novel Triazine Compounds

Compound ID	Disk Content (µg)	Test Microorganism	Zone of Inhibition (mm)
Triazine-A	30	S. aureus ATCC 25923	18
Triazine-A	30	E. coli ATCC 25922	10
Triazine-B	30	S. aureus ATCC 25923	22
Triazine-B	30	E. coli ATCC 25922	15
Gentamicin	10	S. aureus ATCC 25923	25
Gentamicin	10	E. coli ATCC 25922	23

Safety Precautions for Handling Triazine Compounds

While the specific toxicity profiles of novel triazine derivatives will vary, it is prudent to handle all new chemical entities with care. The following general safety precautions should be observed:

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety glasses, lab coats, and gloves, when handling triazine compounds.

• Ventilation: Work in a well-ventilated area or a chemical fume hood to avoid inhalation of dust or vapors.

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

• Waste Disposal: Dispose of all chemical waste in accordance with local, state, and federal regulations.

Conclusion

The protocols and guidelines presented in this application note provide a robust framework for the initial antimicrobial evaluation of novel triazine compounds. By adhering to these standardized methods, emphasizing quality control, and giving due consideration to the physicochemical properties of the test agents, researchers can generate reliable and reproducible data. This, in turn, will accelerate the discovery and development of new triazine-based antimicrobials to address the urgent global health challenge of antibiotic resistance.

References

• Clinical and Laboratory Standards Institute (CLSI).
• Wiegand, I., Hilpert, K., & Hancock, R. E. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances.
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• Jorgensen, J. H., & Ferraro, M. J. (2009). Antimicrobial susceptibility testing: a review of general principles and contemporary practices. Clinical infectious diseases, 49(11), 1749–1755.
• ECHEMI.
• IDEXX. Microbiology guide to interpreting antimicrobial susceptibility testing (AST). IDEXX.
• American Type Culture Collection (ATCC). Microbiological Quality Control.
• Emery Pharma. Time-Kill Kinetics Assay. Emery Pharma.
• Li, P., Zhou, C., Wang, M., Li, X., Liu, Y., & Wang, F. (2018). Mechanisms of antimicrobial and antiendotoxin activities of a triazine-based amphipathic polymer. ACS infectious diseases, 4(11), 1646–1655.
• Fisher Scientific. SAFETY DATA SHEET - 1,3,5-Triazine. Fisher Scientific.
• BenchChem. Application Notes and Protocols: Antimicrobial Susceptibility Testing of Novel Compounds. BenchChem.
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• Abdel-Rahman, A. A. H., El-Gohary, N. S., Shaaban, M. R., & El-Sayed, M. A. A. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Chemistry Central Journal, 11(1), 1-13.
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• Nelson Labs.
• Liu, H., Long, S., Rakesh, K. P., & Zha, G. (2019). Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. European journal of medicinal chemistry, 183, 111711.
• Kim, Y., Yong, D., & Jeong, S. H. (2018). Establishing quality control ranges for antimicrobial susceptibility testing of Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus: a cornerstone to develop reference strains for Korean clinical microbiology laboratories.
• Janseen, R., Van-Uden, C. J. T., & Van-Klingeren, B. (1987). Broth microdilution for antibacterial testing as recommended by CLSI protocol.
• Lewis, K. (2020). The science of antibiotic discovery. Cell, 181(1), 29-45.
• National Institute for Communicable Diseases (NICD). Antimicrobial susceptibility testing EUCAST disk diffusion method. NICD.
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• Andrews, J. M. (2001). Determination of minimum inhibitory concentrations. Journal of antimicrobial chemotherapy, 48(suppl_1), 5-16.
• Patel, K. D., & Patel, H. D. (2011). Synthesis and antimicrobial studies of s-triazine based heterocycles. Journal of the Serbian Chemical Society, 76(1), 1-8.
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Application Notes and Protocols for Cyromazine, a Chemical Probe for Insect Growth Regulation

A Note on Chemical Identity: The compound "6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine" as specified in the query is not extensively documented as a chemical probe in scientific literature. However, its structure closely resembles the well-characterized insect growth regulator, Cyromazine (N-cyclopropyl-1,3,5-triazine-2,4,6-triamine). This guide will focus on Cyromazine, assuming it is the intended subject of inquiry, given its established role as a chemical probe in entomological and developmental biology research.

Introduction: Understanding Cyromazine as a Tool for Biological Discovery

Cyromazine is a triazine-based insect growth regulator (IGR) that offers a high degree of selectivity for dipteran species, making it an invaluable tool for studying insect development and for pest management.[1][2] Unlike neurotoxic insecticides, Cyromazine disrupts the physiological processes of molting and pupation in insect larvae.[1][3] Its specific mode of action, while not fully elucidated, is known to interfere with chitin synthesis and cuticle formation, processes critical for larval development.[2][4] This targeted mechanism provides researchers with a chemical probe to investigate the hormonal and genetic pathways governing insect metamorphosis. These application notes will provide a comprehensive overview of Cyromazine's mechanism, its use in experimental systems, and detailed protocols for its application in research settings.

Physicochemical Properties and Formulation

A clear understanding of Cyromazine's physical and chemical properties is essential for its effective use in experimental settings.

Property	Value	Source
CAS Number	66215-27-8	[4][5]
Molecular Formula	C6H10N6	[5]
Molecular Weight	166.19 g/mol	[5]
Appearance	White to beige powder	[3]
Melting Point	~223°C (with decomposition)	[3]
Solubility	Soluble in DMSO and methanol	[5]

For experimental use, Cyromazine is typically available as a technical grade powder (≥98.0% purity).[5] It is important to note that Cyromazine can be hydrolyzed at extreme pH and is subject to photodegradation, leading to the formation of melamine.[4][5] Therefore, stock solutions should be stored protected from light and at appropriate temperatures, as recommended by the supplier.

Mechanism of Action: A Probe into Insect Development

Cyromazine's primary utility as a chemical probe stems from its interference with insect development, specifically targeting the larval stages.[1] While the precise molecular target remains an area of active research, current evidence points to the disruption of the ecdysone signaling pathway.[6][7] Ecdysone is a crucial steroid hormone that orchestrates molting and metamorphosis in insects.[6]

Studies in Drosophila melanogaster have shown that Cyromazine treatment can lead to a significant decrease in the number of germline stem cells and cystoblasts in the adult ovary, an effect that is believed to be mediated through the ecdysone pathway.[7] Furthermore, the lethal effects of Cyromazine can be partially rescued by the exogenous application of 20-hydroxyecdysone (20E), the active form of ecdysone, further strengthening the link between Cyromazine and this hormonal signaling cascade.[6][8]

It is hypothesized that Cyromazine may not directly inhibit chitin synthesis but rather affects the sclerotization (hardening) of the cuticle.[4][5][9] This disruption in the final stages of cuticle formation leads to larval mortality before pupation.[1]

Figure 1. Hypothesized mechanism of action for Cyromazine.

Applications in Research

As a selective insect growth regulator, Cyromazine serves as a valuable chemical probe in several areas of research:

• Insecticide Resistance Studies: Cyromazine's unique mode of action makes it a useful tool for managing and studying insecticide resistance.[1] Research has shown a lack of cross-resistance between Cyromazine and conventional insecticides like pyrethroids, carbamates, and organophosphates.[10][11] This allows for its use in integrated pest management (IPM) strategies and for investigating the mechanisms of resistance to other classes of insecticides.

• Developmental Biology: By disrupting the ecdysone pathway, Cyromazine can be used to probe the genetic and molecular underpinnings of insect development, metamorphosis, and reproduction.[6][7]

• Toxicology and Ecotoxicology: The high selectivity of Cyromazine for dipteran larvae with minimal effects on mammals, birds, and beneficial insects makes it a subject of interest in toxicological studies.[1]

Experimental Protocols

The following protocols are intended as a guide and may require optimization based on the specific insect species and experimental conditions.

Protocol 1: Preparation of Cyromazine Stock and Working Solutions

Objective: To prepare stable and accurate concentrations of Cyromazine for use in in vitro and in vivo assays.

Materials:

• Cyromazine (technical grade, ≥98% purity)

• Dimethyl sulfoxide (DMSO) or Methanol

• Sterile, amber microcentrifuge tubes or glass vials

• Calibrated pipettes and sterile, filtered pipette tips

Procedure:

• Stock Solution (e.g., 100 mM):

  • Accurately weigh the required amount of Cyromazine powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of DMSO or methanol to achieve the desired molarity. For example, for a 100 mM stock solution, dissolve 16.62 mg of Cyromazine in 1 mL of solvent.

  • Vortex thoroughly until the compound is completely dissolved.

  • Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

• Working Solutions:

  • Prepare fresh working solutions for each experiment by diluting the stock solution in the appropriate culture medium or vehicle.

  • It is crucial to ensure that the final concentration of the solvent (e.g., DMSO) in the experimental setup is non-toxic to the cells or organisms being tested. A final DMSO concentration of ≤0.1% is generally recommended.

Protocol 2: Larval Growth Inhibition Assay

Objective: To determine the concentration-dependent inhibitory effect of Cyromazine on the development of insect larvae.

Materials:

• Synchronized insect larvae (e.g., first-instar Drosophila melanogaster or Musca domestica)

• Standard larval rearing medium

• Cyromazine working solutions at various concentrations

• Multi-well plates (e.g., 24-well or 48-well) or vials

• Incubator with controlled temperature, humidity, and light cycle

Procedure:

• Assay Setup:

  • Prepare the larval rearing medium and aliquot it into the wells of a multi-well plate or vials.

  • Add the appropriate volume of Cyromazine working solution to each well to achieve the desired final concentrations. Include a vehicle control (medium with solvent only).

  • Gently transfer a known number of synchronized larvae (e.g., 20-30) into each well.

• Incubation:

  • Incubate the plates/vials under standard rearing conditions for the insect species.

• Data Collection and Analysis:

  • Monitor the development of the larvae daily.

  • After a predetermined period (e.g., when the control group has pupated), count the number of surviving larvae, pupae, and emerged adults in each well.

  • Calculate the percentage of emergence inhibition for each concentration.

  • Determine the IE50 and IE90 (Inhibition of Emergence) values using appropriate statistical software.

Figure 2. Workflow for a larval growth inhibition assay.

Protocol 3: Cell-Based Assay for Cytotoxicity Screening

Objective: To evaluate the potential cytotoxic effects of Cyromazine on insect or mammalian cell lines.

Materials:

• Insect or mammalian cell line of interest

• Appropriate cell culture medium and supplements

• 96-well clear-bottom cell culture plates

• Cyromazine working solutions

• Cell viability assay reagent (e.g., MTS or resazurin-based)

• Plate reader

Procedure:

• Cell Seeding:

  • Seed the cells into a 96-well plate at a predetermined density and allow them to attach and grow overnight.

• Compound Treatment:

  • Remove the old medium and add fresh medium containing various concentrations of Cyromazine. Include vehicle and untreated controls.

• Incubation:

  • Incubate the plate for a specified period (e.g., 24, 48, or 72 hours).

• Cell Viability Measurement:

  • Add the cell viability reagent to each well according to the manufacturer's instructions.

  • Incubate for the recommended time.

  • Measure the absorbance or fluorescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 (half-maximal inhibitory concentration) value.

Self-Validation and Controls

For robust and reproducible results, the following controls are essential:

• Positive Control: An insecticide with a known mechanism of action (e.g., a chitin synthesis inhibitor like diflubenzuron or a juvenile hormone analog like methoprene) should be included to validate the assay system.

• Negative/Vehicle Control: This group is treated with the same concentration of the solvent (e.g., DMSO) used to dissolve Cyromazine. This control is crucial for assessing the effect of the vehicle on the experimental system.

• Untreated Control: This group receives no treatment and represents the baseline for normal growth and development.

Concluding Remarks

Cyromazine is a powerful and selective chemical probe for dissecting the intricate processes of insect development. Its unique mode of action, centered on the disruption of molting and pupation, provides a valuable tool for researchers in entomology, developmental biology, and insecticide resistance management. By employing the protocols and considerations outlined in these application notes, scientists can effectively utilize Cyromazine to advance our understanding of fundamental biological processes and develop novel strategies for insect control.

References

• POMAIS Agriculture. Cyromazine 30% SC | Public Health Pest Control.
• Selleck Chemicals. Cyromazine | Parasite inhibitor | CAS 66215-27-8.
• Wikipedia. Cyromazine.
• Rüegg, T., et al. (2000). Candidate Target Mechanisms of the Growth Inhibitor Cyromazine: Studies of Phenylalanine Hydroxylase, Puparial Amino Acids, and Dihydrofolate Reductase in Dipteran Insects. Archives of Insect Biochemistry and Physiology, 45(2), 69-78.
• TOKU-E. Cyromazine-insecticide.
• Chemical Warehouse. Cyromazine - Active Ingredient Page.
• ChemicalBook.
• MDPI. Adulticidal Activity of the Insect Growth Regulators Methoprene and Cyromazine in House Flies (Musca domestica L.)
• MedchemExpress.com. Insecticide, Acaricide - Cyromazine.
• Khalid, M. Z., et al. (2022). Cyromazine Effects the Reproduction of Drosophila by Decreasing the Number of Germ Cells in the Female Adult Ovary. Insects, 13(5), 414.
• Darriet, F., et al. (2008). Laboratory evaluation of cyromazine against insecticide-susceptible and -resistant mosquito larvae.
• Kelly, J. A., et al. (1987). Laboratory Evaluation of Cyromazine Against Insecticide-Resistant Field Strains of Musca Domestica. Medical and Veterinary Entomology, 1(1), 65-69.
• Sci-Hub. Laboratory evaluation of cyromazine against insecticide‐resistant field strains of Musca domestica.
• FAO. FAO Specifications and Evaluations for Agricultural Pesticides - CYROMAZINE.
• Van De Wouw, A. P., et al. (2006). The insect growth regulator insecticide cyromazine causes earlier emergence in Drosophila melanogaster. Archives of Insect Biochemistry and Physiology, 62(4), 187-194.

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Technical Notes & Optimization

Technical Support Center: Improving Yield in 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine Synthesis

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for the synthesis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. Below, you will find troubleshooting guidance in a question-and-answer format, detailed experimental protocols, and frequently asked questions to address common challenges and improve reaction yield and purity.

Introduction: Navigating the Synthesis of a Substituted s-Triazine

The 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine scaffold is a member of the 1,3,5-triazine class, a privileged structure in medicinal chemistry and agrochemicals due to its wide range of biological activities.[1][2] The synthesis of such asymmetrically substituted triazines typically proceeds via a sequential nucleophilic aromatic substitution (SNAr) starting from the readily available 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride).

The primary challenge in this synthesis is achieving high selectivity and yield. This is because the reactivity of the triazine ring changes significantly after each substitution, and the starting materials are highly sensitive to reaction conditions.[3] This guide provides a systematic approach to overcoming these obstacles.

Core Synthetic Pathways

Two primary routes are viable for constructing the target molecule. The most common is a stepwise substitution on cyanuric chloride. An alternative, potentially more efficient route, involves the condensation of a biguanide derivative.

Caption: High-level overview of the two primary synthetic routes.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems encountered during the synthesis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine via the cyanuric chloride route.

Q1: My reaction produced a large amount of an insoluble white solid, and the yield of the first substitution is extremely low. What happened?

A1: This is a classic sign of hydrolysis of cyanuric chloride or its chlorinated intermediates.[4] Cyanuric chloride is highly reactive towards water, leading to the formation of cyanuric acid and its chlorinated derivatives, which are typically insoluble in common organic solvents and halt the desired reaction pathway.

• Causality: The carbon atoms on the triazine ring are highly electrophilic due to the electron-withdrawing effect of the three nitrogen atoms and three chlorine atoms.[3] Water acts as a nucleophile, attacking these carbons. This hydrolysis reaction is often faster than the desired substitution if moisture is present.

• Troubleshooting Steps:

  • Rigorous Moisture Control: Ensure all glassware is oven-dried or flame-dried immediately before use. All solvents (e.g., acetone, THF, acetonitrile) must be anhydrous.[4]

  • Inert Atmosphere: Conduct the reaction under a dry inert atmosphere, such as nitrogen or argon, to prevent atmospheric moisture from entering the reaction vessel.

  • pH Management: Hydrolysis is accelerated at alkaline pH (≥7). While a base is required to scavenge the HCl byproduct, using a non-aqueous base like Diisopropylethylamine (DIEA) or ensuring the pH does not become strongly basic can help. Hydrolysis is slower in acidic conditions (pH ≤ 6).[4]

Q2: I'm getting a mixture of mono-, di-, and even tri-substituted products instead of my desired mono-substituted intermediate. How can I improve selectivity?

A2: This loss of selectivity is almost always due to a lack of strict temperature control. The substitution of each chlorine atom requires progressively more energy because each added nucleophile (an amine in this case) is electron-donating, which deactivates the triazine ring towards further nucleophilic attack.[3]

• Causality: The first substitution is very fast, even at 0 °C. The second requires more energy (room temperature or slightly above), and the third often requires heat or reflux conditions.[4] If the initial reaction temperature is too high, the incoming nucleophile has enough energy to displace a second chlorine atom, leading to over-reaction.

• Troubleshooting Steps:

  • Strict Temperature Adherence: This is the most critical parameter for selectivity.[4][5] Use a reliable cooling bath (ice-water or ice-salt) to maintain the temperature accurately.

  • Slow Addition: Add the nucleophile solution dropwise to the cyanuric chloride solution over a period of 15-30 minutes. This maintains a low concentration of the nucleophile and helps dissipate any exothermic heat produced.

  • Stoichiometry: Use exactly one equivalent of the nucleophile relative to cyanuric chloride for the first substitution.

Substitution Step	Typical Nucleophile	Recommended Temperature	Key Considerations
1st Chlorine	Cyclopropylamine	0–5 °C	Maintain strict temperature control to prevent di-substitution.[4][5]
2nd Chlorine	Dimethylamine	Room Temperature to 40 °C	Reaction is slower; allow sufficient time (monitor by TLC).[4]
3rd Chlorine	Ammonia	50 °C to Reflux	Requires forcing conditions due to the deactivated ring. Use a sealed vessel for ammonia.

Q3: The reaction to add the second amine (dimethylamine) is very sluggish or stalls completely. Why?

A3: This is expected behavior due to the electronic properties of the triazine ring. The first amine substituent (cyclopropylamine) donates electron density into the ring, making the remaining carbon atoms less electrophilic and therefore less susceptible to nucleophilic attack.[3][5]

• Causality: Amines are strong electron-donating groups. Once one is attached to the triazine ring, the activation energy for the next substitution increases significantly. It is particularly difficult to substitute another nucleophile after an amine has been incorporated.[5]

• Troubleshooting Steps:

  • Increase Temperature: As outlined in the table above, the second substitution requires a higher temperature than the first. Gradually warm the reaction to room temperature or slightly higher (e.g., 40 °C) after the first substitution is complete.

  • Increase Reaction Time: These subsequent reactions are slower. Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting dichlorotriazine intermediate is consumed. This may take several hours or even overnight.[5]

  • Choice of Base: Ensure an adequate amount of base (e.g., K₂CO₃, DIEA) is present to neutralize the HCl generated during the reaction, as a buildup of acid can protonate the incoming amine nucleophile, rendering it non-nucleophilic.

Caption: A decision-making workflow for troubleshooting low yield.

Frequently Asked Questions (FAQs)

Q1: What is the optimal order for adding the three different groups (cyclopropyl, dimethylamino, amino) in the cyanuric chloride route?

A1: The order of addition is critical. For this specific target, a Grignard reaction to add the cyclopropyl group is possible but often complicated. The more reliable route involves three amine substitutions. A logical sequence based on increasing reactivity and decreasing steric hindrance is:

• Cyclopropylamine (at 0-5 °C): A primary amine that is moderately reactive.

• Dimethylamine (at RT-40 °C): A secondary amine, generally more nucleophilic than a primary amine.

• Ammonia (at elevated temp.): The least sterically hindered but requires more forcing conditions for the final substitution onto a deactivated ring.

Q2: Is there a more efficient, one-pot method available?

A2: Yes. A condensation reaction starting from a biguanide is a powerful alternative that can significantly simplify the procedure.[6][7] In this case, you would react N,N-dimethylbiguanide with an ester of cyclopropanecarboxylic acid (e.g., ethyl cyclopropanecarboxylate) in the presence of a strong base like sodium methoxide in methanol. This reaction forms the substituted 2,4-diamino-1,3,5-triazine ring in a single step. While this requires the synthesis or purchase of N,N-dimethylbiguanide, it avoids the handling of moisture-sensitive cyanuric chloride and the challenges of multi-step temperature control.

Q3: How should I purify the final product?

A3: The final product, being a diamine, is basic. This property can be exploited for purification.

• Column Chromatography: Silica gel chromatography is a standard method. A solvent system like Dichloromethane/Methanol or Ethyl Acetate/Hexane with a small amount of triethylamine (to prevent the basic product from streaking on the acidic silica) is often effective.

• Acid-Base Extraction: Dissolve the crude product in an organic solvent (like ethyl acetate) and wash with a dilute acid (e.g., 1M HCl). The basic triazine will move into the aqueous layer as its hydrochloride salt, leaving non-basic impurities behind. The aqueous layer can then be basified (e.g., with NaOH or NaHCO₃) and extracted with an organic solvent to recover the pure product.

• Recrystallization: If the product is a solid, recrystallization from a suitable solvent system (e.g., ethanol/water, acetonitrile) can provide highly pure material.

Detailed Experimental Protocols

Protocol 1: Sequential Substitution from Cyanuric Chloride

• Step 1: Synthesis of 2,4-dichloro-6-(cyclopropylamino)-1,3,5-triazine

  • To an oven-dried, three-neck round-bottom flask under a nitrogen atmosphere, add cyanuric chloride (1.0 eq) and anhydrous acetone (or THF).

  • Cool the stirred solution to 0 °C using an ice-water bath.

  • In a separate flask, prepare a solution of cyclopropylamine (1.0 eq) and a base such as potassium carbonate (K₂CO₃) or DIEA (1.1 eq) in anhydrous acetone.[5]

  • Add the cyclopropylamine solution dropwise to the cyanuric chloride solution over 30 minutes, ensuring the internal temperature does not exceed 5 °C.

  • Stir the reaction at 0-5 °C for 3-4 hours. Monitor the reaction by TLC (e.g., 3:1 Hexane:Ethyl Acetate) for the disappearance of cyanuric chloride.

  • Upon completion, filter off the base/salt byproduct. The filtrate containing the mono-substituted product can often be used directly in the next step.

• Step 2: Synthesis of 4-chloro-6-(cyclopropylamino)-N,N-dimethyl-1,3,5-triazin-2-amine

  • To the filtrate from the previous step, add the next equivalent of base (K₂CO₃ or DIEA, 1.1 eq).

  • Add a solution of dimethylamine (1.1 eq, typically as a solution in THF or ethanol) dropwise at 0 °C.

  • Allow the reaction to slowly warm to room temperature and stir for 12-24 hours.[5] Monitor by TLC until the dichloro-intermediate is consumed.

  • Work-up by removing the solvent under reduced pressure. Redissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the crude product. Purify by column chromatography if necessary.

• Step 3: Synthesis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

  • Dissolve the monochloro-intermediate from Step 2 in a suitable solvent (e.g., dioxane or THF) in a pressure-rated vessel.

  • Add an excess of ammonia (e.g., a 7N solution in methanol or aqueous ammonium hydroxide).

  • Seal the vessel and heat to 60-80 °C for 12-24 hours. Monitor by LC-MS for completion.

  • Cool the reaction, vent carefully, and concentrate under reduced pressure. Purify the final product using the methods described in the FAQ section.

Protocol 2: Biguanide Condensation Route

• In an oven-dried flask under a nitrogen atmosphere, add sodium methoxide (2.0 eq) to anhydrous methanol.

• Add N,N-dimethylbiguanide hydrochloride (1.0 eq) and stir for 15 minutes.[6]

• Add ethyl cyclopropanecarboxylate (1.1 eq).

• Heat the mixture to reflux and stir for 4-8 hours, monitoring by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and neutralize with a dilute acid (e.g., 1M HCl).

• Remove the methanol under reduced pressure. Partition the residue between water and ethyl acetate.

• Extract the aqueous layer several times with ethyl acetate. Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by column chromatography or recrystallization.

References

• BenchChem. (2025).
• BenchChem. (2025). Optimizing reaction conditions for nucleophilic substitution on the triazine ring.
• ACS Omega. (2025). Sequential One-Pot Synthesis of Diversely Functionalized 1,3,5-Triazines via Cyanuric Chloride with Amino Groups.
• RSC Publishing. (2024). Cyanuric chloride as a linker towards the synthesis of covalent triazine polymers: a review.

• MDPI. (2021). Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles. [Link]

• National Institutes of Health (NIH). (n.d.).
• New Journal of Chemistry. (2004).

• ResearchGate. (2020). Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126). [Link]

• National Institutes of Health (NIH). (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. [Link]

• National Institutes of Health (NIH). (n.d.). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. [Link]

• National Institutes of Health (NIH). (2021). Synthetic accesses to biguanide compounds. [Link]

• National Institutes of Health (NIH). (n.d.). Dendrimers Terminated with Dichlorotriazine Groups Provide a Route to Compositional Diversity. [Link]

• ResearchGate. (2022). Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126). [Link]

• National Institutes of Health (NIH). (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. [Link]

• National Institutes of Health (NIH). (n.d.). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. [Link]

• National Institutes of Health (NIH). (2021). Synthetic accesses to biguanide compounds. [Link]

• National Institutes of Health (NIH). (n.d.). Dendrimers Terminated with Dichlorotriazine Groups Provide a Route to Compositional Diversity. [Link]

• National Institutes of Health (NIH). (n.d.).

• MDPI. (2021). Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Protocol for synthesis of di- and tri-substituted s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

common impurities in triazine synthesis and their removal

Welcome to the Technical Support Center for Triazine Synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis and purification of triazine derivatives. Here, we provide in-depth troubleshooting guides and frequently asked questions (FAQs) to address specific issues, ensuring the integrity and purity of your synthesized compounds.

I. Troubleshooting Common Impurities in Triazine Synthesis from Cyanuric Chloride

The synthesis of substituted triazines from cyanuric chloride is a cornerstone of many chemical research and development programs. However, the high reactivity of cyanuric chloride can lead to several common impurities. This section will help you identify and mitigate these issues.

FAQ 1: I'm observing a significant amount of an insoluble white precipitate in my reaction. What is it and how can I prevent it?

Answer:

This is a frequent observation and is almost certainly due to the hydrolysis of cyanuric chloride or its chlorinated intermediates.[1] Cyanuric chloride is highly sensitive to moisture and reacts with water to form cyanuric acid and its partially hydrolyzed derivatives, 2,4-dichloro-6-hydroxy-s-triazine and 2-chloro-4,6-dihydroxy-s-triazine.[1][2] These byproducts are often insoluble in common organic solvents, leading to the formation of a white precipitate.

Causality and Prevention:

The primary cause of this issue is the presence of water in your reaction system. To minimize hydrolysis, rigorous control of reaction conditions is paramount.

• Moisture Control: Ensure all glassware is oven-dried or flame-dried before use. Reactions should be conducted under an inert atmosphere, such as nitrogen or argon. It is also crucial to use anhydrous solvents.[1]

• pH Management: The rate of hydrolysis is significantly influenced by pH. Hydrolysis is slower under acidic conditions (pH ≤ 6) and accelerates as the pH becomes more alkaline (pH ≥ 7).[1] Maintaining the optimal pH for your specific nucleophilic substitution is key to minimizing this side reaction.

• Temperature Control: While the substitution reactions are temperature-dependent, elevated temperatures can also increase the rate of hydrolysis.[1] Adhere strictly to the recommended temperature profile for each substitution step.

Workflow for Minimizing Hydrolysis Impurities:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. On the Hydrolysis of Cyanuric Chloride [jstage.jst.go.jp]

Technical Support Center: Optimizing N-Alkylation of Triazines

Welcome to the technical support center for the N-alkylation of triazine derivatives. This guide is designed for researchers, chemists, and drug development professionals to provide expert insights, actionable protocols, and robust troubleshooting advice for this challenging but critical transformation. As a Senior Application Scientist, my goal is to explain the causality behind experimental choices, helping you to not only solve immediate problems but also to rationally design future reactions for optimal outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common initial questions regarding the N-alkylation of triazine scaffolds.

Q1: What are the primary challenges in the N-alkylation of substituted triazines?

The primary challenge is controlling regioselectivity. Triazine rings, such as the common 1,3,5-triazine and 1,2,4-triazine isomers, possess multiple nitrogen atoms with varying degrees of nucleophilicity.[1][2] For amino-substituted triazines, alkylation can occur on the endocyclic (ring) nitrogens or the exocyclic (amino group) nitrogen, often leading to a mixture of isomers that are difficult to separate.[3][4] The inherent weak basicity and lower resonance energy compared to benzene make triazines susceptible to nucleophilic substitution but also complicate predictable reactivity.[5]

Q2: Which nitrogen atom is the most likely site for alkylation on an aminotriazine?

The site of alkylation is a delicate balance of steric and electronic factors.

• Kinetic vs. Thermodynamic Control: The most nucleophilic nitrogen, often an exocyclic amino group or the most sterically accessible ring nitrogen, will react fastest under kinetic control (lower temperatures). However, the most thermodynamically stable isomer may be favored under equilibrium conditions (higher temperatures, longer reaction times), potentially involving migration of the alkyl group.[6]

• Substituent Effects: Electron-donating groups (like amino or alkoxy) increase the electron density of the ring and can influence the nucleophilicity of adjacent nitrogens. Conversely, electron-withdrawing groups decrease nucleophilicity.[1][7]

• Tautomerism: Unsymmetrical triazines can exist in different tautomeric forms, presenting different nitrogen atoms for alkylation and further complicating selectivity.[3]

Q3: What are the standard starting conditions for a direct N-alkylation of an aminotriazine?

A common starting point involves the deprotonation of the triazine with a strong, non-nucleophilic base followed by the addition of an alkylating agent.

• Base: Sodium hydride (NaH) is frequently used to irreversibly deprotonate the N-H bond, creating a highly nucleophilic triazinyl anion.[6] Weaker bases like potassium carbonate (K₂CO₃) can also be effective, particularly in polar aprotic solvents, but may result in slower or incomplete reactions.[8]

• Solvent: Anhydrous polar aprotic solvents such as N,N-Dimethylformamide (DMF) or Tetrahydrofuran (THF) are preferred. They effectively solvate the cation of the base without interfering with the nucleophile.[6][8]

• Alkylating Agent: Primary alkyl halides (I > Br > Cl) are common. Alkyl iodides are the most reactive but also the most expensive.[9]

• Temperature: Reactions are often started at 0 °C during deprotonation and then allowed to warm to room temperature or heated to drive the reaction to completion.

Q4: Beyond direct alkylation with halides, what other methods exist?

Several alternative methods can provide better yields or selectivity:

• Mitsunobu Reaction: This reaction uses triphenylphosphine (PPh₃) and an azodicarboxylate (like DEAD or DIAD) to alkylate an N-H bond with an alcohol. It is known for its mild conditions but can be challenging to purify on a large scale due to stoichiometric byproducts.[9]

• Ruthenium-Catalyzed Alkylation: An efficient and atom-economical method involves the use of a ruthenium catalyst to directly alkylate amino-1,3,5-triazines with alcohols, producing only water as a byproduct.[10]

• Buchwald-Hartwig Amination: While typically used to form C-N bonds, this palladium-catalyzed cross-coupling reaction can be adapted to alkylate nitrogen heterocycles, especially starting from a halogenated triazine.

Troubleshooting Guide

This guide provides a systematic approach to diagnosing and solving common experimental problems.

Problem 1: Low or No Reaction Yield

A low yield of the desired N-alkylated product is a frequent issue. The underlying cause can often be traced back to reagent quality, reaction conditions, or inherent substrate reactivity.

Potential Cause	Explanation & Validation	Recommended Solution
1. Incomplete Deprotonation	The base is not strong enough or is insufficient to fully deprotonate the triazine N-H. This leaves the starting material largely unreactive. Test the pH of the reaction mixture after base addition if possible, or analyze a quenched aliquot by LC-MS to check for starting material consumption.	Switch to a stronger base (e.g., from K₂CO₃ to NaH or KHMDS). Ensure the base is fresh and used in at least 1.1-1.5 molar equivalents.
2. Poor Alkylating Agent Reactivity	The C-X bond of the alkylating agent (where X is the leaving group) is too strong. Reactivity order is R-I > R-OTs > R-Br > R-Cl.[9] If using an alkyl chloride, the reaction may be too sluggish.	Switch to a more reactive alkylating agent like an alkyl bromide or iodide. Adding a catalytic amount of sodium iodide (NaI) can facilitate an in situ Finkelstein reaction to convert an alkyl chloride or bromide to the more reactive iodide.
3. Inactive Catalyst	For catalytic methods (e.g., Ru-catalyzed), the catalyst may be poisoned by impurities (water, oxygen, sulfur) or may not have been properly activated.[11]	Ensure all reagents and solvents are rigorously dried and degassed. Perform the reaction under an inert atmosphere (Nitrogen or Argon). Use a fresh batch of catalyst or consider a pre-catalyst that activates in situ.
4. Steric Hindrance	A bulky substituent near the target nitrogen on the triazine or a bulky alkylating agent (e.g., secondary or tertiary halide) can sterically impede the SN2 reaction pathway.[1]	Increase the reaction temperature to overcome the activation energy barrier. If possible, choose a less hindered starting material or a smaller alkylating agent. Consider alternative methods like the Mitsunobu reaction, which can sometimes tolerate more steric bulk.
5. Side Reactions/Decomposition	Harsh conditions (high temperature, prolonged reaction time) can lead to decomposition of the starting material or product, or the formation of unwanted byproducts.[11]	Monitor the reaction closely by TLC or LC-MS. Optimize the temperature and reaction time to maximize product formation while minimizing degradation. Consider a lower temperature for a longer period.

Problem 2: Poor Regioselectivity (Mixture of Isomers)

This is the most common and complex issue in triazine alkylation. Obtaining a mixture of N1, N2, N4, or exocyclic N-alkylated products significantly complicates purification and reduces the yield of the target molecule.

The diagram below illustrates the different nitrogen atoms available for alkylation on a generic 2,4-diamino-1,3,5-triazine scaffold, highlighting the root of the regioselectivity problem.

Caption: Potential N-alkylation sites on a substituted 1,3,5-triazine ring.

The following workflow provides a systematic approach to optimizing for a single regioisomer.

Caption: A decision-tree workflow for troubleshooting poor regioselectivity.

Problem 3: Difficulty in Product Purification and Isomer Identification

Even with an optimized reaction, you may still produce a mixture of isomers or have difficulty confirming the structure of your product.

• Co-elution of Isomers: Regioisomers often have very similar polarities, making them difficult to separate by standard column chromatography.

  • Solution: Employ more advanced separation techniques. Supercritical Fluid Chromatography (SFC) is often highly effective for separating closely related isomers.[4] Alternatively, try derivatizing the mixture to alter the polarity of one isomer, facilitating separation, followed by removal of the derivatizing group.

• Ambiguous Spectroscopic Data: Standard 1D ¹H NMR may not be sufficient to definitively assign the position of the alkyl group.

  • Solution: Utilize advanced NMR techniques.[12][13]

    • ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): This 2D NMR experiment shows correlations between protons and carbons over 2-3 bonds. A correlation between the N-CH₂- protons of the new alkyl group and a specific carbon in the triazine ring can unequivocally identify the point of attachment.

    • ¹H-¹⁵N HMBC: If available, this provides direct evidence of the H-N-C connectivity. N-alkylation causes a significant upfield shift (around 100 ppm) in the ¹⁵N NMR signal of the alkylated nitrogen, confirming the site of reaction.[14]

    • NOESY (Nuclear Overhauser Effect Spectroscopy): This can reveal through-space proximity between the protons on the alkyl group and protons on substituents elsewhere on the triazine ring, helping to deduce the product's 3D structure and isomer identity.[12]

Experimental Protocols

Protocol 1: General Procedure for N-Alkylation using NaH/DMF

This protocol provides a robust starting point for the direct alkylation of an amino-substituted triazine.

! SAFETY FIRST ! Sodium hydride (NaH) is a highly flammable solid that reacts violently with water. Handle only under an inert atmosphere in a fume hood. Quench residual NaH carefully with isopropanol followed by methanol and then water.

• Preparation: Add the substituted triazine (1.0 eq) to a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, and a nitrogen inlet.

• Solvent Addition: Add anhydrous DMF (approx. 0.1 M concentration) via syringe.

• Deprotonation: Cool the resulting solution/suspension to 0 °C in an ice bath. Add sodium hydride (60% dispersion in mineral oil, 1.2 eq) portion-wise over 10-15 minutes.

  • Observation: Hydrogen gas evolution (bubbling) should be observed.

• Stirring: Stir the mixture at 0 °C for 30-60 minutes after the addition is complete to ensure full formation of the triazinyl anion.

• Alkylation: Add the alkylating agent (e.g., alkyl bromide, 1.1 eq) dropwise via syringe, keeping the internal temperature below 5 °C.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 4-24 hours. Monitor the reaction progress by TLC or LC-MS by taking small aliquots, quenching them with water, and extracting with ethyl acetate.

• Quenching: Once the reaction is complete, cool the flask back to 0 °C and cautiously quench the excess NaH by the slow, dropwise addition of isopropanol until bubbling ceases, followed by methanol.

• Workup: Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate, 3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexanes/ethyl acetate or DCM/methanol gradient).

References

• 8

• 15

• 16

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• 2. Triazine - Wikipedia [en.wikipedia.org]
• 3. Selective Biocatalytic N‐Methylation of Unsaturated Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Sciencemadness Discussion Board - Best Conditions For N-Alkylation? - Powered by XMB 1.9.11 [sciencemadness.org]
• 9. N-alkylation - Wordpress [reagents.acsgcipr.org]
• 10. Ruthenium-catalyzed N-alkylation of amino-1,3,5-triazines using alcohols - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
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• 12. tdx.cat [tdx.cat]
• 13. creative-biostructure.com [creative-biostructure.com]
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• 15. Synthesis of substituted N-heterocycles by N-alkylation [organic-chemistry.org]
• 16. Triazines and related products. Part V. The structure of some red N-alkyl-1,2,3-benzotriazines | Semantic Scholar [semanticscholar.org]
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• 20. Triazines and related products. Part V. The structure of some red N-alkyl-1,2,3-benzotriazines - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 21. Recent advances in the cyclization of N-heterocycles: the role of enabling techniques (review) | Semantic Scholar [semanticscholar.org]
• 22. Chloro-s-triazines-toxicokinetic, Toxicodynamic, Human Exposure, and Regulatory Considerations - PMC [pmc.ncbi.nlm.nih.gov]
• 23. US3305551A - Preparation of triazine derivatives - Google Patents [patents.google.com]
• 24. researchgate.net [researchgate.net]
• 25. saudijournals.com [saudijournals.com]
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• 28. Selective N-alkylation of amines using nitriles under hydrogenation conditions: facile synthesis of secondary and tertiary amines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 29. Highly Selective N-Alkylation of Pyrazoles: Crystal Structure Evidence for Attractive Interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Switching N-Alkylation Regioselectivity of Trifluoromethylated Pyrazoles Guided by Functional Group Tuning | MDPI [mdpi.com]

Technical Support Center: Strategies for Overcoming Solubility Challenges with 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Introduction: Welcome to the technical support guide for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This document is designed for researchers, scientists, and drug development professionals who may encounter solubility challenges with this compound. Like many heterocyclic molecules in drug discovery pipelines, triazine derivatives can exhibit poor aqueous solubility, which can impede accurate biological evaluation and formulation development.[1][2] This guide provides a structured, experience-driven approach to systematically address and overcome these issues. We will move from basic principles and frequently asked questions to detailed troubleshooting protocols, enabling you to generate reliable and reproducible experimental results.

Section 1: Physicochemical Profile & Initial Assessment

Understanding the inherent properties of a compound is the first step in designing a rational solubilization strategy. While extensive experimental data for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is not broadly published, we can infer its likely behavior from its structure and data from analogous triazine compounds like Atrazine and Cycloguanil.[3][4][5]

Table 1: Physicochemical Properties of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Property	Value / Predicted Value	Source	Rationale & Implications for Solubility
Molecular Formula	C₉H₁₄N₆	[6]	The high nitrogen content suggests potential for hydrogen bonding, but this is counteracted by hydrophobic regions.
Molecular Weight	194.25 g/mol	[6]	Within the typical range for small molecule drugs.
Structure	The molecule contains a rigid triazine core, a non-polar cyclopropyl group, and two N-methyl groups, all of which contribute to hydrophobicity and likely low aqueous solubility.
Predicted LogP	~1.5 - 2.5 (Estimated)	Analog Comparison[7][8]	A positive LogP indicates greater lipid solubility than water solubility, a common characteristic of poorly soluble compounds.
Predicted pKa (Basic)	~3.5 - 5.0 (Estimated)	Analog Comparison[3]	The triazine ring nitrogens are weakly basic. This presents an opportunity for pH-dependent solubilization in acidic conditions.

Section 2: Frequently Asked Questions (FAQs)

This section addresses the most common initial queries encountered in the lab.

Q1: I need to prepare a 10 mM stock solution. Which solvent should I start with? A: For a high-concentration stock solution, we strongly recommend starting with a high-purity, anhydrous polar aprotic solvent. Dimethyl sulfoxide (DMSO) is the industry standard and an excellent first choice. Based on data from similar triazine structures like Atrazine, Dimethylformamide (DMF) is also a viable alternative.[4] Always begin with a small amount of your compound to confirm solubility before committing the bulk of your material.

Q2: My compound dissolved perfectly in DMSO, but it crashed out of solution when I diluted it into my aqueous assay buffer (e.g., PBS). What should I do? A: This is a classic case of solvent-shift precipitation. The compound is soluble in the 100% organic stock but becomes insoluble when the solvent environment is predominantly aqueous. The key is to ensure the final concentration of your organic co-solvent in the assay buffer is kept to a minimum (typically <1%, and often <0.1%) to avoid off-target effects. If precipitation occurs even at these low percentages, you must employ a more advanced solubilization strategy as detailed in Section 3.

Q3: Can I use heat or sonication to help dissolve the compound? A: Yes, both can be effective, but must be used with caution.

• Sonication: A brief (5-15 minutes) treatment in a bath sonicator is a safe and effective first step to break up solid aggregates and accelerate dissolution in your stock solvent.

• Heating: Gentle warming (e.g., 37-40°C) can increase the rate of dissolution. However, you must be mindful of compound stability. We recommend performing a pilot stability test by dissolving a small amount, heating for a defined period, and analyzing for degradation by HPLC before applying this method to your main sample.

Q4: How do I know if my compound is truly dissolved or just a fine suspension? A: Visual inspection is the first step; a true solution will be clear and free of any visible particulates or Tyndall effect (light scattering). To be certain, especially for critical applications, we recommend filtering the stock solution through a 0.22 µm syringe filter (ensure the filter material is compatible with your solvent, e.g., PTFE for DMSO). The concentration of the filtered solution should then be analytically verified, for example, by HPLC-UV.

Section 3: Troubleshooting & In-Depth Solubilization Protocols

When simple dissolution in DMSO followed by aqueous dilution fails, a systematic approach is necessary. The following workflow provides a decision-making framework for selecting the appropriate strategy.

Caption: A decision workflow for troubleshooting solubility issues.

Protocol 1: Standard Stock Solution Preparation

This protocol outlines the best practices for preparing a standard organic stock solution.

• Preparation: Weigh the desired amount of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine into a clean, dry glass vial.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to reach the target concentration (e.g., 10 mM).

• Initial Dissolution: Vortex the vial vigorously for 1-2 minutes.

• Sonication: Place the vial in a bath sonicator for 10-15 minutes. Observe periodically.

• Visual Inspection: Check for a clear, particulate-free solution. If solids remain, repeat sonication.

• (Optional) Filtration: For critical applications, filter the solution through a 0.22 µm PTFE syringe filter to remove any micro-particulates.

• Storage: Store the stock solution tightly capped at -20°C or -80°C to minimize water absorption by the DMSO.

Protocol 2: pH Modification via Acidification

Causality: The triazine core contains weakly basic nitrogen atoms.[5] By lowering the pH of the aqueous medium, these nitrogens can become protonated, creating a positive charge on the molecule and forming a salt in situ. This charged species will have significantly higher aqueous solubility than the neutral form.[2][9]

Caption: Protonation of the triazine ring enhances aqueous solubility.

Step-by-Step Methodology:

• Prepare Acidic Buffers: Prepare a series of biologically compatible buffers with decreasing pH values (e.g., pH 6.0, 5.0, 4.0, 3.0). A citrate buffer system is often a good choice.

• Prepare a Concentrated DMSO Stock: Make a high-concentration stock of your compound in DMSO (e.g., 50 mM).

• Test Dilutions: In separate microcentrifuge tubes, add an aliquot of the DMSO stock to each acidic buffer to achieve your final desired concentration. Ensure the final DMSO concentration is constant across all samples (e.g., 1%).

• Equilibrate & Observe: Vortex each tube and let it equilibrate at room temperature for 30 minutes. Visually inspect for precipitation.

• Determine Solubility Window: Identify the pH at which the compound remains fully dissolved. This pH can then be used for your experiment, provided it is compatible with your biological system.

Protocol 3: Co-Solvent System Development

Causality: Co-solvents are water-miscible organic solvents that, when added to an aqueous solution, reduce the overall polarity of the solvent system.[2] This makes the environment more favorable for a hydrophobic compound to dissolve. This is a widely used strategy for both in vitro and in vivo formulations.[9][10]

Table 2: Common Co-Solvents for Pre-clinical Formulation

Co-Solvent	Properties & Use Cases	Typical Concentration Range
Ethanol	Good solubilizer, volatile. Commonly used for in vitro studies.	1-10%
Propylene Glycol (PG)	Less volatile than ethanol, good safety profile.	5-40%
Polyethylene Glycol 400 (PEG400)	Non-volatile, excellent solubilizer for many compounds. Common in in vivo formulations.	10-60%
N-Methyl-2-pyrrolidone (NMP)	Strong solubilizing power, but use with caution due to potential toxicity.	1-10%

Step-by-Step Methodology:

• Select Co-solvents: Choose 2-3 co-solvents from Table 2 to screen.

• Prepare Test Vehicles: Create a matrix of aqueous buffer solutions containing varying percentages of your chosen co-solvent (e.g., prepare solutions of PBS with 5%, 10%, 20%, and 40% PEG400).

• Spike with Compound: Add a small aliquot of your high-concentration DMSO stock to each co-solvent vehicle to achieve the final target concentration.

• Vortex & Observe: Vortex thoroughly and observe for solubility.

• Optimize: Identify the minimum percentage of co-solvent required to maintain solubility. This minimizes potential artifacts from the vehicle itself in your biological assay.

Section 4: Analytical Verification of Concentration

It is imperative to confirm that your final solution has the intended concentration. A "dissolved" compound that is actually a fine suspension or has partially degraded will lead to erroneous results. High-Performance Liquid Chromatography (HPLC) is the gold standard for this verification.[11][12][13]

General HPLC-UV Protocol Outline:

• Column: C18 Reverse-Phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase A: Water with 0.1% Formic Acid or Trifluoroacetic Acid.

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid or Trifluoroacetic Acid.

• Gradient: Start with a high concentration of Mobile Phase A (e.g., 95%) and ramp up to a high concentration of Mobile Phase B (e.g., 95%) over 10-15 minutes.

• Detection: UV detector set to a wavelength where the compound has a strong absorbance (e.g., 220-280 nm, determined by a UV scan).

• Quantification: Generate a standard curve using serial dilutions of a accurately prepared stock solution. Compare the peak area of your test sample to the standard curve to determine its exact concentration.

By following this structured guide, you will be well-equipped to diagnose and solve the solubility challenges associated with 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, ensuring the integrity and reproducibility of your research.

References

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• Sophisticated Formulation Approaches for Insoluble Drug Candidates. Ascendia Pharma.
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• Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC - NIH.
• Determination of Triazines in Water Samples by High-Performance Liquid Chromatography with Diode-Array Detection. LCGC North America.
• Cycloguanil | C11H14ClN5 | CID 9049. PubChem - NIH.
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Technical Support Center: Navigating Complex NMR Spectra of Substituted Triazines

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with substituted triazines. The unique electronic and structural properties of the triazine ring often give rise to complex and sometimes confusing NMR spectra. Peak splitting, broadening, and the appearance of unexpected signals are common challenges. This guide is designed to provide you with the foundational knowledge and practical troubleshooting strategies to confidently interpret your data. We will move beyond simple step-by-step instructions to explain the why behind these phenomena and the logic behind our recommended experimental protocols.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Here, we address the most common issues encountered during the NMR analysis of substituted triazines in a practical question-and-answer format.

Question 1: Why are the signals for protons near my exocyclic amine substituents broad and poorly resolved?

This is one of the most frequently observed phenomena in the NMR of amino-substituted triazines. The broadening can range from a slight loss of resolution to signals becoming almost indistinguishable from the baseline. This is typically due to one of two main reasons: chemical exchange occurring at an intermediate rate on the NMR timescale or quadrupolar broadening from the adjacent ¹⁴N nucleus.

Causality and Scientific Insights:

• Intermediate Chemical Exchange: Substituted triazines, particularly those with amino groups, are often not static molecules in solution. They can undergo dynamic processes like restricted rotation around the C(triazine)—N(amino) bond.[1][2] Due to the partial double bond character of this bond, arising from the delocalization of the nitrogen lone pair into the electron-deficient triazine ring, the energy barrier to rotation can be significant.[3][4]

  • Slow Exchange: At low temperatures, the rotation is slow, and you will see distinct, sharp signals for each rotamer (conformational isomer).

  • Fast Exchange: At high temperatures, the rotation is rapid, and you will observe a single, sharp, time-averaged signal.

  • Intermediate Exchange: At room temperature, the rate of this rotation is often comparable to the NMR timescale (milliseconds to microseconds).[5] This intermediate exchange rate is the primary culprit for severe peak broadening, as the spectrometer "sees" an average of the exchanging states, leading to a loss of signal coherence.[6][7]

• Quadrupolar Broadening: Nitrogen-14 (¹⁴N), the most abundant nitrogen isotope (99.6%), is a quadrupolar nucleus (spin I = 1).[8] Nuclei with a spin greater than 1/2 have a non-spherical charge distribution, creating a nuclear electric quadrupole moment. This moment interacts with local electric field gradients, providing an efficient relaxation pathway.[9] This rapid relaxation of the ¹⁴N nucleus can broaden the signals of protons directly attached to it (N-H) or on adjacent carbons (α-protons). The closer the proton is to the nitrogen, the more significant the broadening effect.[8]

Troubleshooting Workflow & Experimental Protocols:

If you are observing broad signals, the following workflow can help you diagnose the underlying cause.

Caption: Differentiating rotamers and tautomers.

Experimental Protocol: Solvent Study and D₂O Exchange

• Solvent Study:

  • Acquire a ¹H NMR spectrum in a non-polar aprotic solvent (e.g., CDCl₃ or Benzene-d₆).

  • Acquire another spectrum in a polar, hydrogen-bond-accepting solvent (e.g., DMSO-d₆ or Acetone-d₆). [10][11] * Analysis: Tautomeric equilibria are often highly sensitive to the solvent's hydrogen bonding capacity and polarity. [12][13]A significant change in the ratio of the sets of signals upon changing the solvent is a strong indicator of tautomerism. Rotamer populations can also be solvent-dependent, but the effect is often less dramatic than for tautomers.

• D₂O Exchange:

  • Acquire a standard ¹H NMR spectrum of your sample (preferably in a solvent like DMSO-d₆ where N-H protons are typically visible).

  • Add a drop of deuterium oxide (D₂O) to the NMR tube, shake well, and re-acquire the spectrum.

  • Analysis: Protons attached to heteroatoms (like N-H or O-H) will exchange with deuterium from D₂O. [14]If the different species observed are tautomers involving these exchangeable protons, you will see the corresponding N-H or O-H signals for one or both tautomers disappear or significantly decrease in intensity. This experiment provides direct evidence of exchangeable protons involved in the equilibrium. [15]

Question 3: My splitting patterns don't follow the simple n+1 rule. What's going on?

While the n+1 rule is a useful starting point, it only applies to "first-order" spectra, where the chemical shift difference (Δν in Hz) between coupled protons is much larger than their coupling constant (J). In many substituted triazines, especially those with multiple aromatic or alkyl substituents, this condition is not met, leading to more complex patterns.

Causality and Scientific Insights:

• Second-Order Effects (Strong Coupling): When Δν/J is small (less than ~10), the spectrum becomes "second-order." This results in distorted splitting patterns. The intensities of the peaks are no longer symmetrical (the "roofing effect," where peaks "lean" towards the signal they are coupled to), and additional, sometimes unexpected, splittings can appear. [16]This is common in aromatic systems where protons have similar chemical shifts but different coupling constants to their neighbors.

• Overlapping Multiplets: The presence of multiple species (rotamers or tautomers) means you have multiple, independent spin systems in your sample. The signals from these different species can overlap, creating a complex multiplet that is a superposition of several simpler patterns. For example, two overlapping triplets might appear as a complex quintet or sextet.

• Long-Range Coupling: In aromatic and heteroaromatic systems like triazines, coupling is not limited to adjacent protons (³J). You can also observe 4-bond (meta) and even 5-bond (para) coupling. [17]While often smaller than vicinal coupling, these long-range interactions can add an extra layer of splitting to your signals, turning a simple doublet into a doublet of doublets, for example. [18][19] Troubleshooting Workflow & Experimental Protocols:

Data Interpretation Table for Complex Splitting

Observation	Potential Cause	Recommended Action
Multiplets are not symmetrical ("roofing")	Second-order effects	Increase spectrometer field strength (e.g., from 400 MHz to 600 MHz). This increases Δν while J remains constant, simplifying the spectrum.
Complex, broad multiplet	Overlapping signals from rotamers/tautomers	Perform VT-NMR. At low temperatures, the overlapping signals may resolve into distinct, simpler multiplets.
More lines than predicted by n+1 rule	Long-range coupling or coupling to multiple, non-equivalent protons	Perform a 2D COSY (Correlation Spectroscopy) experiment. This will reveal which protons are coupled to each other, helping to unravel the complex network of interactions.

Experimental Protocol: 2D COSY Spectroscopy

• Purpose: A COSY experiment identifies protons that are coupled to each other. It generates a 2D plot with the ¹H spectrum on both axes. Cross-peaks (off-diagonal signals) appear at the coordinates of the chemical shifts of two protons that are mutually coupled.

• Acquisition: Run a standard gCOSY or DQF-COSY experiment on your sample. These are routine experiments available on all modern NMR spectrometers.

• Analysis:

  • Identify a proton signal on one axis.

  • Look for cross-peaks along the vertical or horizontal line corresponding to that chemical shift.

  • Each cross-peak indicates a coupling partner. By tracing these connectivities, you can piece together the spin systems, even when the 1D spectrum is complex and overlapping. This is invaluable for confirming bonding networks and understanding the source of complex splitting.

By systematically applying these diagnostic workflows and experimental protocols, you can move from a state of spectral confusion to one of clear, confident structural elucidation. Remember that a complex NMR spectrum is not a problem but rather a rich source of data about the dynamic nature of your substituted triazine in solution.

References

• Vertex AI Search. (n.d.). Effect of Chemical Exchange on Spectra. Retrieved January 17, 2026.
• Lian, L.-Y., & Roberts, G. C. K. (2023). Effects Of Chemical Exchange On NMR Spectra. In G. C. K. Roberts (Ed.), NMR of Macromolecules: A Practical Approach. Oxford Academic.
• University of California, Santa Barbara. (n.d.). Chemical Exchange Studies - NMR Theory. UCSB Chem and Biochem NMR Facility. Retrieved January 17, 2026.
• Moldovan, O., et al. (2012). Relevant 1 H NMR data of restricted rotation about C(s-triazine)-N(exocyclic) bonds in N,N'-unsymmetrically substituted chlorodiamino-s-triazines.
• Witanowski, M., Sicinska, W., & Webb, G. A. (1992). Solvent Effects on Nitrogen NMR Shieldings of 1,2,4-Triazine. Journal of Magnetic Resonance.
• Palmer, A. G. (2015). Chemical Exchange.
• Darabantu, M., et al. (n.d.). Relevant 1 H NMR data of restricted rotation about C(s-triazine)-N(exocyclic) bonds in melamines.
• JEOL Ltd. (n.d.). Study of Chemical Exchange by NMR.
• Sci-Hub. (n.d.). Solvent effects on nitrogen NMR shieldings of 1,2,4-triazine. Retrieved January 17, 2026.
• Gaggini, F., et al. (n.d.). 4,6-Bis- and 2,4,6-tris-(N,N-dialkylamino)-s-triazines: synthesis, NMR spectra and restricted rotations. Journal of the Chemical Society, Perkin Transactions 2.
• Unknown Author. (n.d.).
• Harris, R. K., et al. (2003). Structural investigations of three triazines: Solution-state NMR studies of internal rotation and structural information from solid-state NMR, plus a full structure determination from powder x-ray diffraction in one case.
• Harris, R. K., et al. (2000). NMR studies of exchange between triazine rotamers.
• Ivashchenko, O., et al. (2021).
• San Diego State University. (n.d.). Common Problems. SDSU NMR Facility – Department of Chemistry. Retrieved January 17, 2026.
• Reddit. (2017). Peak broadening in NMR due to nitrogen. Does proximity to nitrogen affect how much broadening occurs?. r/chemhelp.
• Unknown Author. (n.d.).
• Witanowski, M., Sicinska, W., & Webb, G. A. (1992). Solvent effects on nitrogen NMR shieldings of 1,2,4-triazine.
• BenchChem. (2025). Technical Support Center: Troubleshooting Unexpected NMR Peaks in Triazine Synthesis.
• ESA-IPB. (n.d.).
• Wang, J., et al. (2010). Series of Protonated Nitrogen Bases with a Weakly Coordinating Counteranion: Observation of the 14N–1H Spin–Spin Coupling. PubMed Central.
• Bolotin, D. S., et al. (2023). NMR “Finger Prints” of N-Heterocyclic Carbenes, DFT Analysis: Scopes and Limitations. Current Issues in Molecular Biology.
• Nanalysis Corp. (2024).
• El-Damasy, A. K., et al. (2024). Structure optimization and molecular dynamics studies of new tumor-selective s-triazines targeting DNA and MMP-10/13 for halting colorectal and secondary liver cancers. PubMed Central.
• Case, D. A., et al. (2005). J-Coupling Constants for a Trialanine Peptide as a function of Dihedral Angles Calculated by Density Functional Theory over the full Ramachandran Space. PubMed Central.
• Mal, D. R. (2013). Mod-06 Lec-06 15N NMR in Heterocyclic Chemistry. YouTube.
• Chemistry LibreTexts. (2025). Quadrupolar Coupling.
• ResearchGate. (n.d.). ¹H NMR spectra of triazines 1a–1e with indications, in red, of changes in chemical shifts of ortho-protons of the C3 phenyl group.
• Wu, G., & Wasylishen, R. E. (1995). Nitrogen-14 NMR spectroscopy using residual dipolar splittings in solids. Journal of Physical Chemistry.
• O'Dell, L. A., & Schurko, R. W. (2008). Measuring nitrogen quadrupolar coupling with 13C detected wide-line 14N NMR under magic-angle spinning. PubMed.
• Begtrup, M., et al. (2008). 1H, 13C and 15N NMR spectroscopy and tautomerism of nitrobenzotriazoles. PubMed.
• Wikipedia. (n.d.). J-coupling. Retrieved January 17, 2026.
• Hansen, P. E. (n.d.). Tautomerism Detected by NMR. Encyclopedia.pub.
• Chemistry LibreTexts. (2025). 13.5: Spin-Spin Splitting in ¹H NMR Spectra.
• Chemistry with Caroline. (2021). How to Interpret Splitting in the 1H NMR (O Chem). YouTube.
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• Organic Chemistry Data. (n.d.). 5.3 Spin-Spin Splitting: J-Coupling.
• Meiering, E. M., et al. (2017).
• El-Faham, A., et al. (2021). Synthesis, Dynamic NMR Characterization, and XRD Study of 2,4-Difluorobenzoyl-Substituted Piperazines. MDPI.
• Reddit. (2024). Tautomerization effect on NMR spectrum. r/OrganicChemistry.
• Chemistry LibreTexts. (2025). 13.
• Elguero, J., et al. (2002). The Use of NMR Spectroscopy to Study Tautomerism.
• Chem LibreTexts. (2023). NMR 5: Coupling Constants.
• Katritzky, A. R., et al. (2001). Tautomerism of guanidines studied by 15N NMR: 2-hydrazono-3-phenylquinazolin-4(3H)-ones and related compounds.

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Technical Support Center: Synthesis of 1,3,5-Triazine-2,4-diamines

Welcome to the Technical Support Center for the synthesis of 1,3,5-triazine-2,4-diamines, commonly known as guanamines. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common side reactions and troubleshooting strategies to enhance yield, purity, and overall success in your synthetic endeavors.

I. Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route to 6-substituted-2,4-diamino-1,3,5-triazines and what are the primary side reactions?

A1: The most prevalent method involves the condensation reaction of cyanoguanidine (dicyandiamide) with a nitrile (R-CN). This reaction is often facilitated by basic conditions or microwave irradiation to improve yields and reduce reaction times.[1][2][3] The primary side reactions include the formation of melamine and its condensation products like melam and melem, as well as hydrolysis of the starting materials or the triazine product.

Q2: How does temperature influence the formation of side products?

A2: Temperature is a critical parameter. While higher temperatures can accelerate the desired reaction, excessive heat can lead to the formation of highly condensed and often insoluble byproducts such as melam and melem.[4][5] For instance, the thermal condensation of melamine, a potential impurity or side product, begins to form melam at around 340-360°C, which then converts to melem at approximately 380-400°C.[6] Therefore, precise temperature control is crucial to minimize these impurities.

Q3: Can the solvent choice impact the reaction outcome?

A3: Absolutely. The choice of solvent affects reactant solubility and can influence reaction rates and side product formation.[7] For instance, using a small amount of a polar aprotic solvent like DMSO can improve reaction homogeneity and increase yields, especially in microwave-assisted syntheses.[2] High-boiling point alcohols are also commonly used.[8] However, the presence of water can lead to hydrolysis of cyanoguanidine to guanylurea, which can further decompose.[9]

Q4: My reaction is sluggish and gives a low yield. What are the likely causes?

A4: Low yields can stem from several factors:

• Insufficient activation: The nitrile may not be sufficiently electrophilic, or the cyanoguanidine may not be adequately activated. Using a base or a Lewis acid catalyst can help.[10]

• Poor solubility: If reactants are not well-dissolved, the reaction rate will be slow. Consider a different solvent system or the addition of a co-solvent.[11]

• Suboptimal temperature: The reaction may require higher temperatures to proceed at a reasonable rate, but be mindful of the potential for side product formation at excessive temperatures.[12]

• Reaction time: The reaction may simply need more time to reach completion. Monitoring the reaction progress by TLC or LC-MS is recommended.[12]

II. Troubleshooting Guide: Common Issues and Solutions

This section details specific problems you might encounter during the synthesis of 1,3,5-triazine-2,4-diamines and provides actionable solutions.

Issue 1: Formation of Insoluble White Precipitate (Likely Melamine/Melam/Melem)

Symptoms:

• A significant amount of white, insoluble solid is observed in the reaction mixture or during workup.

• The desired product yield is low.

• The precipitate is difficult to filter and purify.

Probable Cause: This insoluble material is often a mixture of melamine and its thermal condensation products, melam and melem.[4][13] This can occur if the reaction temperature is too high or if there are localized hot spots, especially during microwave heating. Melamine can form from the self-condensation of cyanoguanidine.

Solutions:

• Optimize Reaction Temperature: Carefully control the reaction temperature. If using conventional heating, ensure uniform heat distribution with vigorous stirring. For microwave synthesis, consider using lower power settings for longer durations.

• Staged Temperature Profile: For reactions requiring elevated temperatures, consider a staged approach. Hold the reaction at a lower temperature initially to allow for the formation of the desired product before a brief period at a higher temperature to drive the reaction to completion.

• Choice of Base: The strength and concentration of the base can influence the rate of side reactions. An empirical optimization of the base may be necessary.[8]

Issue 2: Presence of Guanylurea and Other Hydrolysis Products

Symptoms:

• LC-MS or NMR analysis of the crude product shows peaks corresponding to guanylurea or other unexpected polar impurities.

• The isolated yield of the desired triazine is reduced.

Probable Cause: Cyanoguanidine can undergo hydrolysis, particularly in the presence of acidic or basic conditions and water, to form guanylurea.[9] The triazine ring itself can also be susceptible to hydrolysis under harsh conditions.[14]

Solutions:

• Use Anhydrous Conditions: Ensure all solvents and reagents are dry. Use of anhydrous solvents and performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize hydrolysis.

• Control pH: If using acidic or basic catalysis, use the mildest conditions possible and neutralize the reaction mixture promptly during workup.

• Purification Strategy: If hydrolysis products are present, they can often be removed by recrystallization or column chromatography, taking advantage of their higher polarity compared to the desired guanamine.

Issue 3: Incomplete Reaction and Unreacted Starting Materials

Symptoms:

• Analysis of the crude reaction mixture shows a significant amount of unreacted cyanoguanidine and/or nitrile.

• Low conversion to the desired product.

Probable Cause:

• Insufficient reaction time or temperature.

• Poor mixing or insolubility of reactants.

• Deactivation of the catalyst.

Solutions:

• Reaction Monitoring: Actively monitor the reaction's progress using techniques like TLC or LC-MS to determine the optimal reaction time.[12]

• Enhanced Mixing: Ensure efficient stirring, especially for heterogeneous mixtures. Sonication can sometimes improve the reaction rate by enhancing mass transfer.[11]

• Catalyst Screening: If using a catalyst, consider screening different catalysts (e.g., various bases or Lewis acids) to find one that is more effective for your specific substrates.

• Microwave Synthesis: Microwave irradiation can often drive sluggish reactions to completion in shorter times compared to conventional heating.[2][3]

Troubleshooting Workflow: A Visual Guide

The following diagram illustrates a general workflow for troubleshooting common issues in guanamine synthesis.

Caption: Troubleshooting workflow for common issues in guanamine synthesis.

III. Experimental Protocols

General Protocol for Microwave-Assisted Synthesis of 6-Substituted-2,4-Diamino-1,3,5-Triazines

This protocol is a general guideline and may require optimization for specific substrates.

• Reagent Preparation: In a microwave-safe reaction vessel equipped with a magnetic stir bar, combine cyanoguanidine (1.0 eq), the desired nitrile (1.1 eq), and a catalytic amount of a suitable base (e.g., potassium hydroxide, 0.1 eq).

• Solvent Addition: Add a minimal amount of a high-boiling point solvent, such as DMSO or 1-pentanol, to ensure homogeneity.[2]

• Microwave Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a predetermined temperature (e.g., 150-200 °C) for a specified time (e.g., 10-30 minutes). Monitor the internal pressure to ensure it remains within safe limits.

• Workup: After cooling the reaction vessel to room temperature, dilute the mixture with water. The product will often precipitate and can be collected by filtration.

• Purification: Wash the collected solid with water and then a suitable organic solvent (e.g., ethanol or acetone) to remove unreacted starting materials and soluble impurities. Further purification can be achieved by recrystallization from an appropriate solvent (e.g., ethanol/water mixture).

• Characterization: Confirm the structure and purity of the final product using standard analytical techniques such as NMR, LC-MS, and melting point analysis.

Data Presentation: Influence of Reaction Conditions on Yield

The following table provides a hypothetical example of how reaction conditions can be optimized to improve the yield of a target guanamine.

Entry	Base (eq)	Solvent	Temperature (°C)	Time (min)	Yield (%)
1	KOH (0.1)	DMSO	150	20	75
2	KOH (0.1)	DMSO	180	20	85
3	KOH (0.1)	DMSO	200	20	78*
4	NaOH (0.1)	DMSO	180	20	82
5	KOH (0.1)	1-Pentanol	180	20	80

*Increased formation of insoluble byproducts observed.

Visualizing the Main Reaction and Key Side Reactions

This diagram illustrates the desired synthetic pathway to a 6-substituted-2,4-diamino-1,3,5-triazine and the competing side reactions.

Sources

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enhancing the stability of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine in solution

Document ID: CSS-TSG-2026-01

Introduction

Welcome to the technical support guide for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, commonly known as Cyromazine. This document is designed for researchers, scientists, and drug development professionals who are utilizing Cyromazine in their experimental workflows. Ensuring the stability of Cyromazine in solution is critical for obtaining accurate, reproducible, and reliable results. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you maintain the integrity of your Cyromazine solutions.

Frequently Asked Questions (FAQs)

Q1: What is the general stability profile of Cyromazine in aqueous solutions?

A1: Cyromazine is generally stable in aqueous solutions. It is not susceptible to hydrolysis within a pH range of 4 to 9.[1] It is also stable to photolysis when in an aqueous solution exposed to sunlight.[2][3] However, at extreme pH values, it can undergo hydrolysis.[4]

Q2: What are the primary degradation products of Cyromazine?

A2: The primary degradation product of Cyromazine is melamine (1,3,5-triazine-2,4,6-triamine).[4][5][6] Under certain conditions, such as microbial degradation, other intermediates like N-cyclopropylammeline, N-cyclopropylammelide, and eventually cyanuric acid can be formed.[7][8]

Q3: What are the recommended storage conditions for Cyromazine solutions?

A3: For short-term storage, refrigeration at 2-8°C is recommended. For long-term storage, freezing at -20°C is advisable, especially for stock solutions in organic solvents like DMSO and methanol.[4] It's important to minimize freeze-thaw cycles.

Q4: In which solvents is Cyromazine most soluble?

A4: Cyromazine is moderately soluble in water and methanol.[1] It is also soluble in DMSO.[4] Its solubility is low in organic solvents with low polarity.[1]

Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you might encounter during your experiments, providing explanations and actionable solutions.

Observed Issue	Potential Cause(s)	Recommended Solution(s)
Precipitation in aqueous solution, especially at low temperatures.	Low aqueous solubility of Cyromazine, which is further reduced at colder temperatures. The formation of certain salts of Cyromazine can also lead to precipitation.[9][10]	- Consider preparing a more concentrated stock solution in a solvent like methanol or DMSO and then diluting it in your aqueous buffer immediately before use.[4] - The addition of polyethylene glycols (PEGs) can enhance the stability and reduce crystallization in aqueous formulations.[9] - If using salts to improve solubility, be aware that their solubility can also decrease at lower temperatures.[10]
Inconsistent analytical results (e.g., varying peak areas in HPLC).	- Degradation of Cyromazine in the solution due to improper storage or handling. - Adsorption of the compound to container surfaces. - Photodegradation if exposed to intense UV light for extended periods, although it's generally stable to sunlight.[2][3]	- Prepare fresh working solutions daily from a frozen stock. - Use silanized glassware or polypropylene tubes to minimize adsorption. - Store solutions in amber vials or protect them from direct light, especially if using a UV-intensive experimental setup.
Rapid loss of parent compound in highly acidic or basic solutions.	Hydrolysis of Cyromazine occurs at extreme pH values, leading to the formation of melamine.[4]	- Maintain the pH of your solution within the stable range of 4-9.[1] - Use a suitable buffer system to ensure pH stability throughout your experiment.
Appearance of unexpected peaks in chromatograms.	These are likely degradation products, with melamine being the most common.[4][5]	- Co-inject your sample with a melamine standard to confirm the identity of the degradation peak. - Review your solution preparation and storage procedures to identify potential causes of degradation.

In-Depth Mechanistic Insights

The degradation of Cyromazine primarily proceeds through the cleavage of the cyclopropyl group, leading to the formation of melamine. This can be initiated by hydrolysis under extreme pH conditions or through microbial action.[4][7][8]

Proposed Degradation Pathway of Cyromazine

Caption: Proposed degradation pathways of Cyromazine.

Experimental Protocols

Protocol 1: Preparation of a Stable Aqueous Working Solution

This protocol describes the preparation of a 1 mM aqueous working solution of Cyromazine.

• Prepare a Stock Solution: Weigh out the required amount of Cyromazine powder (MW: 166.19 g/mol ) and dissolve it in methanol to create a 100 mM stock solution.[4]

• Storage of Stock Solution: Store the methanolic stock solution at -20°C in an amber vial.

• Preparation of Working Solution: On the day of the experiment, bring the stock solution to room temperature. Dilute the stock solution 1:100 in your desired aqueous buffer (pH 7.0-7.5) to achieve a final concentration of 1 mM.

• Immediate Use: Use the freshly prepared aqueous working solution immediately for your experiments to minimize the risk of degradation or precipitation.

Protocol 2: HPLC Method for Stability Assessment

This protocol provides a basic HPLC-UV method to assess the stability of Cyromazine in your solutions.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 column (e.g., 4.6 x 250 mm, 5 µm).[11]

• Mobile Phase: A mixture of water, methanol, and ethanolamine (e.g., 76:24:0.1, v/v/v).[11]

• Flow Rate: 1.0 mL/min.[11]

• Detection Wavelength: 214 nm or 230 nm.[11][12][13]

• Column Temperature: 25°C.[11]

• Procedure: a. Inject a freshly prepared standard of Cyromazine to determine its retention time. b. Inject your experimental samples at various time points. c. Monitor for a decrease in the peak area of Cyromazine and the appearance of new peaks, such as melamine.

Experimental Workflow for Stability Testing

Caption: A typical experimental workflow for assessing Cyromazine stability.

References

• FAO Specifications and Evaluations for Agricultural Pesticides - CYROMAZINE. [Link]

• Biodegradation of Cyromazine by Mycobacterium sp. M15: Performance, Degradation Pathways, and Key Enzymes - PubMed. [Link]

• Degradation pathway of cyromazine via melamine and cyanuric acid (according to). [Link]

• Biodegradation of Cyromazine by Mycobacterium sp. M15: Performance, Degradation Pathways, and Key Enzymes | Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

• Biodegradation of Cyromazine by Mycobacterium sp. M15: Performance, Degradation Pathways, and Key Enzymes | Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

• Analytical method for the determination of cyromazine and melamine residues in soil using LC-UV and GC-MSD - PubMed. [Link]

• Analytical Method for the Determination of Cyromazine and Melamine Residues in Soil Using LC-UV and GC-MSD | Journal of Agricultural and Food Chemistry - ACS Publications. [Link]

• Cyromazine | C6H10N6 | CID 47866 - PubChem - NIH. [Link]

• Determination of cyromazine in commercial insecticides using HPLC-DAD - Korean Journal of Veterinary Service. [Link]

• H:\Paula\EPA Reg. Review\cyromazineOPP-2006-0108.wpd - Regulations.gov. [Link]

• CYROMAZINE (169) First draft prepared by Prof. Eloisa Dutra Caldas University of Brasilia, Brasilia, BRAZIL EXPLANATION Cyromazi - Food and Agriculture Organization of the United Nations. [Link]

• Photocatalysed degradation of cyromazine in aqueous titanium dioxide suspensions: Comparison with photolysis | Request PDF - ResearchGate. [Link]

• Analytical method for the determination of cyromazine and melamine residues in soil using LC-UV and GC-MSD. - SciSpace. [Link]

• Veterinary formulation - US20090306080A1 - Google P

• Analytical Method for the Determination of Cyromazine and Melamine Residues in Soil Using LC-UV and GC-MSD - ResearchGate. [Link]

• US5104873A - Pesticide composition - Google P

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Technical Support Center: Purification of Polar Triazine Derivatives

This technical support guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges with the purification of polar triazine derivatives. The inherent polarity of these compounds, often due to the presence of multiple nitrogen atoms and polar functional groups like amines and hydroxyls, presents unique separation challenges. This guide provides in-depth troubleshooting advice and frequently asked questions to navigate these complexities effectively.

Troubleshooting Guide: Navigating Common Purification Hurdles

This section addresses specific issues encountered during the purification of polar triazine derivatives in a practical question-and-answer format.

Question 1: My polar triazine derivative shows poor or no retention on a standard silica gel column and elutes with the solvent front, even with highly polar solvent systems like 100% ethyl acetate or methanol/dichloromethane mixtures. What's happening and how can I fix it?

Answer:

This is a classic problem when dealing with highly polar compounds on a normal-phase silica gel column. The strong interaction of your polar triazine derivative with the polar mobile phase minimizes its interaction with the polar silica stationary phase, leading to rapid elution.

Causality: The principle of normal-phase chromatography is "like dissolves like," where more polar compounds are retained longer on a polar stationary phase. However, when the analyte is extremely polar, it has a very high affinity for the polar mobile phase, leading to co-elution with the solvent front.

Solutions:

• Switch to a More Appropriate Chromatographic Technique:

  • Hydrophilic Interaction Liquid Chromatography (HILIC): This is often the most effective solution. HILIC utilizes a polar stationary phase (like silica, diol, or amide-bonded silica) with a mobile phase consisting of a high concentration of a water-miscible organic solvent (typically acetonitrile) and a small amount of an aqueous buffer.[1][2] In HILIC, a water-rich layer is adsorbed onto the stationary phase, and your polar analyte partitions into this layer, leading to retention. The elution is typically achieved by increasing the aqueous component of the mobile phase.[2]

  • Reversed-Phase Chromatography (RPC): If your triazine derivative has some hydrophobic character, reversed-phase chromatography on a C18 or C8 column can be effective.[3][4] To retain highly polar compounds, you may need to use a highly aqueous mobile phase. Be cautious of "phase collapse" with some traditional C18 columns in very high aqueous mobile phases; consider using columns specifically designed for these conditions.

  • Mixed-Mode Chromatography (MMC): This technique uses stationary phases with multiple interaction modes (e.g., reversed-phase and ion-exchange).[5][6][7][8][9] This can be particularly useful for zwitterionic or ionizable triazine derivatives, as it provides multiple mechanisms for retention and separation.[5][8]

• Modify Your Normal-Phase System (Less Common for Extremely Polar Compounds):

  • Use a More Polar Stationary Phase: Consider using alumina (basic or neutral) or bonded phases like amino or cyano columns, which can offer different selectivity compared to silica.

  • Employ Exotic Mobile Phases: For moderately polar compounds, solvent systems containing small amounts of additives like ammonia or triethylamine in a chlorinated or ethereal solvent can sometimes improve retention and peak shape by modifying the silica surface and analyte interactions.

Experimental Protocol: Getting Started with HILIC

• Column Selection: Start with a silica-based HILIC column. Amide or diol phases can also be good alternatives.[2]

• Mobile Phase Preparation:

  • Solvent A: Acetonitrile

  • Solvent B: Water with a buffer (e.g., 10 mM ammonium formate or ammonium acetate, pH adjusted to between 3 and 6). The buffer is crucial for reproducible retention times and good peak shape, especially for ionizable compounds.

• Gradient Elution: A typical starting gradient would be 95% Solvent A to 50% Solvent A over 15-20 column volumes.

• Sample Preparation: Dissolve your sample in the initial mobile phase conditions (high organic content) to ensure good peak shape. If the sample is not soluble, use a minimum amount of a stronger solvent like water or DMSO and inject a small volume.

Question 2: I've successfully synthesized my target triazine derivative, but I'm struggling to separate it from regioisomers that formed during the reaction. They have very similar Rf values on TLC and co-elute during column chromatography. How can I resolve this?

Answer:

The separation of regioisomers is a common and significant challenge in triazine chemistry, particularly when using unsymmetrical starting materials.[3][10] Due to their nearly identical physical properties, standard flash chromatography is often insufficient.

Causality: Regioisomers have the same molecular weight and similar polarities, making their separation by traditional chromatographic methods difficult. The subtle differences in their dipole moments and steric hindrance require high-resolution techniques.

Solutions:

• Supercritical Fluid Chromatography (SFC): SFC is a powerful technique for the separation of isomers and has been successfully applied to triazine regioisomers.[11] It uses supercritical CO2 as the main mobile phase, often with a co-solvent like methanol or acetonitrile.[12][13][14] The low viscosity and high diffusivity of the supercritical fluid lead to high efficiency and resolution.[13]

• Semi-Preparative High-Performance Liquid Chromatography (HPLC): A carefully optimized HPLC method, often using a high-efficiency column (smaller particle size), can provide the necessary resolution. Both reversed-phase and HILIC methods can be effective, and extensive method development is key.

• Crystallization: If your product is a solid, fractional crystallization can sometimes be used to separate regioisomers. This relies on slight differences in their crystal packing and solubility. This is often a trial-and-error process with different solvents.

• Reaction Optimization: While not a purification technique, optimizing the reaction conditions (e.g., solvent polarity, temperature) can sometimes favor the formation of one regioisomer over the other, simplifying the subsequent purification.[10]

Decision-Making Workflow for Purification Strategy

Caption: A decision-making workflow for selecting an appropriate purification method for polar triazine derivatives.

Question 3: My triazine derivative is a solid, but I'm having trouble getting it to crystallize from common solvents. It either remains fully dissolved even at low temperatures or "oils out." What can I do?

Answer:

Crystallization of highly polar, nitrogen-rich compounds like many triazine derivatives can be challenging due to strong intermolecular interactions and high solubility in polar solvents.

Causality: The formation of a well-ordered crystal lattice is often hindered by strong dipole-dipole interactions and hydrogen bonding with the solvent molecules. "Oiling out" occurs when the compound's solubility limit is exceeded, but the molecules do not have enough energy or the correct orientation to form a stable crystal lattice, resulting in a liquid phase separation.

Solutions:

• Systematic Solvent Screening:

  • Single Solvents: Test a range of solvents with varying polarities (e.g., ethanol, methanol, isopropanol, acetonitrile, water, ethyl acetate). The ideal solvent will dissolve your compound when hot but have low solubility when cold.[3]

  • Two-Solvent System: This is often the most successful approach. Dissolve your compound in a minimal amount of a "good" solvent (in which it is highly soluble). Then, slowly add a "poor" solvent (in which it is insoluble) dropwise at an elevated temperature until the solution becomes slightly turbid. Add a drop or two of the "good" solvent to redissolve the solid and then allow the solution to cool slowly. Common solvent pairs for polar compounds include ethanol/water, methanol/diethyl ether, and acetone/hexane.

• Induce Crystallization:

  • Scratching: Gently scratch the inside of the flask with a glass rod at the air-solvent interface. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

  • Seeding: If you have a small amount of pure crystalline material, add a tiny crystal to the cooled, supersaturated solution to act as a template for crystallization.

  • Slow Cooling: Allow the solution to cool to room temperature slowly, and then transfer it to a refrigerator or freezer. Rapid cooling often leads to the formation of small, impure crystals or oils.

• Consider Salt Formation: If your triazine has a basic site, you can try forming a salt (e.g., with HCl or another acid). The resulting salt may have different solubility properties and be more amenable to crystallization.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I should expect in the synthesis of polar triazine derivatives?

A1: Besides unreacted starting materials, common impurities include:

• Regioisomers: As discussed in the troubleshooting guide, these are common when using unsymmetrical precursors.[3][10]

• Hydrolysis Products: The triazine ring can be susceptible to hydrolysis, especially under acidic or basic conditions, leading to ring-opened byproducts.[10]

• Over-alkylation or -amination Products: If your synthesis involves nucleophilic substitution on a halo-triazine, it's possible to get multiple substitutions.

• Salt Byproducts: Many triazine syntheses involve the use of bases or acids, leading to the formation of salts that may need to be removed.

Q2: How can I effectively remove salt byproducts from my polar triazine derivative?

A2: This can be challenging as both your product and the salt may be water-soluble.

• Chromatography: HILIC and reversed-phase chromatography are effective at separating polar organic molecules from inorganic salts. The salts will typically elute in the void volume.

• Solvent Precipitation: If there is a solvent in which your product is soluble but the salt is not (e.g., a polar aprotic solvent like acetonitrile or acetone for some organic salts, or an alcohol for inorganic salts), you can attempt to precipitate the salt by dissolving the crude mixture in this solvent and filtering.

• Dialysis: For larger triazine derivatives, dialysis with an appropriate molecular weight cutoff membrane can be used to remove small salt ions.[15]

Q3: My polar triazine derivative seems to be unstable on silica gel. What are my options?

A3: The acidic nature of silica gel can cause degradation of sensitive compounds.

• Neutralize the Silica: You can pre-treat the silica gel by flushing the packed column with a solvent system containing a small amount of a base like triethylamine (1-2%) before loading your sample.

• Use an Alternative Stationary Phase: Neutral or basic alumina can be a good alternative. Bonded phases like diol or amino are also less acidic than bare silica.

• Reversed-Phase Chromatography: This is often the best solution, as C18 and other reversed-phase media are generally more inert.

Q4: Can I use liquid-liquid extraction for the initial cleanup of my polar triazine derivative?

A4: Yes, but it may be challenging. Highly polar triazines may have significant solubility in water, making extraction into a less polar organic solvent inefficient.

• Salting Out: Adding a large amount of an inorganic salt (e.g., NaCl or (NH4)2SO4) to the aqueous layer can decrease the solubility of your organic compound and drive it into the organic phase.

• Use of More Polar Solvents: Solvents like ethyl acetate or butanol are more effective at extracting polar compounds than less polar solvents like hexanes or diethyl ether.

• Continuous Extraction: For compounds with poor partition coefficients, continuous liquid-liquid extraction can be an effective, albeit more complex, technique.

Q5: What is the best way to store purified polar triazine derivatives?

A5: Due to their potential for hydrolysis and other degradation pathways, proper storage is crucial. Store your purified compound in a tightly sealed container, preferably under an inert atmosphere (nitrogen or argon), at low temperatures (e.g., in a refrigerator or freezer) and protected from light.[3]

References

• Methodical letter Purification and isolation of newly-synthesized triazine derivatives containing 4-aminoalkylbenzenesulphonamid. (n.d.). Retrieved from [Link]

• Comparative Analysis of Anisotropic Lipophilicity of a Series of 6-Chloro-1,3,5-Triazines Determined in Reversed Phase Ultra High Performance Liquid Chromatography System. (2021). MDPI. Retrieved from [Link]

• Mixed-Mode Chromatography and Stationary Phases. (n.d.). HELIX Chromatography. Retrieved from [Link]

• Tuteja, R., & Sharma, J. K. (2012). Studies on the recovery and re-use of triazine reactive dyes from textile effluent. Rasayan Journal of Chemistry, 5(2), 221-226.

• Electron-Rich Triazine-Conjugated Microporous Polymers for the Removal of Dyes from Wastewater. (2023). MDPI. Retrieved from [Link]

• Triazine-Based Porous Organic Polymers: Synthesis and Application in Dye Adsorption and Catalysis. (2023). PubMed. Retrieved from [Link]

• Analysis of polar compounds by supercritical fluid chromatography. (1989). VTechWorks. Retrieved from [Link]

• Forgács, E., & Cserháti, T. (1995). Chromatographic separation and molecular modelling of triazines with respect to their inhibition of the growth of L1210/R71 cells.

• Fundamentals of mixed mode (multimodal) chromatography. (2024). Cytiva Life Sciences. Retrieved from [Link]

• Optimization of the class-selective extraction of triazines from aqueous samples using a molecularly imprinted polymer by a comprehensive approach of the retention mechanism. (2003). ResearchGate. Retrieved from [Link]

• Structure and Reactivity of s-Triazine-Based Compounds in C/N/H Chemistry. (2019). Retrieved from [Link]

• Pichon, V., et al. (2003). Optimization of the class-selective extraction of triazines from aqueous samples using a molecularly imprinted polymer by a comprehensive approach of the retention mechanism.

• Purification of alpha 1-proteinase inhibitor by triazine dye affinity chromatography, ion-exchange chromatography and gel filtration on Fractogel TSK. (1984). PubMed. Retrieved from [Link]

• Enhancing Biotherapeutic Purification Workflows with Mixed-Mode Chromatography. (2024). Bio-Rad. Retrieved from [Link]

• Application of triazine dyes in protein purification. (n.d.). ResearchGate. Retrieved from [Link]

• Triazine. (n.d.). In Wikipedia. Retrieved from [Link]

• HILIC Purification Strategies for Flash Chromatography. (n.d.). Teledyne ISCO. Retrieved from [Link]

• Sun, D., et al. (2021). Large-scale supercritical fluid chromatography purification of unstable STING agonist intermediates.

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025). PubMed Central. Retrieved from [Link]

• How to recrystallization amine compound and it is not soluble in common organic solvents. (2021). ResearchGate. Retrieved from [Link]

• Pacáková, V., Stulík, K., & Príhoda, M. (1988). High-performance liquid chromatography of s-triazines and their degradation products using ultraviolet photometric and amperometric detection.

• Synthesis and Preliminary Biological Evaluation of 1,3,5-Triazine Amino Acid Derivatives to Study Their MAO Inhibitors. (2018). PMC. Retrieved from [Link]

• 1,3,5-Triazine. (n.d.). In Wikipedia. Retrieved from [Link]

• Buszewski, B., & Noga, S. (2012). Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. Analytical and Bioanalytical Chemistry, 402(1), 231-247.

• 1,2,4-Triazine in Organic Synthesis. 16. Reactivity of 3-Substituted 6-Phenyl-1,2,4-triazines towards Phenylacetonitrile Anion in Polar Aprotic Solvents. (n.d.). ResearchGate. Retrieved from [Link]

• Triazine Dyes. (n.d.). ResearchGate. Retrieved from [Link]

• Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background. (2022). LCGC Europe. Retrieved from [Link]

• Analysis of polar triazines and degradation products in waters by in-tube solid-phase microextraction and capillary chromatography: an environmentally friendly method. (2013). Semantic Scholar. Retrieved from [Link]

• Synthesis and Antiproliferative Activity of a New Series of Mono- and Bis(dimethylpyrazolyl)-s-triazine Derivatives Targeting EGFR/PI3K/AKT/mTOR Signaling Cascades. (2022). PMC. Retrieved from [Link]

• s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. (2021). MDPI. Retrieved from [Link]

• Shining a Light on s-Triazine-Based Polymers. (2014). The Journal of Physical Chemistry C. Retrieved from [Link]

• Removing NaCl from a highly water soluble organic compound? (2017). ResearchGate. Retrieved from [Link]

• What is a good column material to purify Zwitterionic oligomers synthesized using ATRP? (2018). ResearchGate. Retrieved from [Link]

• Synthesis and Characterization of New Series of 1,3-5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. (2019). MDPI. Retrieved from [Link]

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025). RSC Publishing. Retrieved from [Link]

• Method for crystallization of amino acids. (1992). Google Patents.

• Strategies for Protecting and Manipulating Triazine Derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Investigation of derivatizing agents for polar solutes in supercritical fluid chromatography. (1991). Analyst, 116(11), 1157-1161.

• SYNTHESIS AND CHARACTERIZATION OF NOVEL TRIAZINE COMPOUND AND THEIR BIOLOGICAL STUDIES. (2021). Rasayan Journal of Chemistry. Retrieved from [Link]

• Synthesis of two-dimensional triazine covalent organic frameworks at ambient conditions to detect and remove water pollutants. (2023). PubMed. Retrieved from [Link]

• How to Master Supercritical Fluid Chromatography (SFC): SFC Working Principle and Instrumentation. (2024). YouTube. Retrieved from [Link]

• Ice Recrystallization Inhibition by Amino Acids: The Curious Case of Alpha- and Beta-Alanine. (2022). PMC. Retrieved from [Link]

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Technical Support Center: Scaling the Synthesis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

Prepared by: Gemini, Senior Application Scientist

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the synthesis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. It is structured to address common challenges encountered during scale-up, offering troubleshooting advice and a comprehensive FAQ section grounded in established chemical principles.

I. Synthetic Strategy Overview

The most robust and scalable synthesis for 6-substituted-2,4-diamino-1,3,5-triazines involves a two-stage process. First, the key intermediate, N,N-dimethylbiguanide, is prepared. This biguanide is then condensed with a cyclopropylcarbonyl derivative to form the target triazine ring. This method avoids the harsher conditions sometimes required for triazine synthesis via nitrile trimerization and offers a clear, controllable pathway to the final product.[1]

The overall synthetic workflow is depicted below.

Caption: Overall workflow for the two-stage synthesis.

II. Detailed Experimental Protocols

Protocol 1: Synthesis of N,N-Dimethylbiguanide Hydrochloride (Metformin HCl)

This procedure is adapted from established methods for biguanide synthesis, which involve heating a mixture of an amine hydrochloride and dicyandiamide.[2][3]

Reagents & Conditions:

Reagent/Solvent	Molar Eq.	MW ( g/mol )	Amount	Notes
Dimethylamine HCl	1.0	81.54	(Scale-dependent)	Ensure it is dry.
Dicyandiamide	1.0	84.08	(Scale-dependent)
Toluene or Xylene	-	-	~5 mL / g of amine	High-boiling solvent is crucial.[2]

Step-by-Step Procedure:

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add dimethylamine hydrochloride, dicyandiamide, and the solvent.

• Reaction: Heat the mixture to a vigorous reflux. The reaction is typically monitored by TLC or HPLC for the disappearance of dicyandiamide. Reaction times can vary from 4 to 48 hours depending on the scale and specific solvent used.[2]

• Isolation: Cool the reaction mixture to room temperature. The product, N,N-dimethylbiguanide hydrochloride, often precipitates as a white solid.

• Purification: Collect the solid by vacuum filtration. Wash the filter cake with a cold, non-polar solvent (e.g., diethyl ether or hexane) to remove residual solvent and byproducts. The product can be further purified by recrystallization from ethanol or a water/methanol mixture if necessary.[2]

Protocol 2: Synthesis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

This step involves the base-mediated condensation of the biguanide with an acyl chloride, a common method for forming 6-substituted-2,4-diamino-1,3,5-triazines.[4][5]

Reagents & Conditions:

Reagent/Solvent	Molar Eq.	MW ( g/mol )	Amount	Notes
N,N-Dimethylbiguanide HCl	1.0	165.63	(Scale-dependent)	From Protocol 1.
Sodium Methoxide (NaOMe)	2.0-2.2	54.02	(Scale-dependent)	A strong, non-nucleophilic base is required. One equivalent to neutralize the HCl salt, one for the reaction.
Methanol (Anhydrous)	-	-	~10 mL / g of biguanide	Ensure solvent is dry.
Cyclopropanecarbonyl Chloride	1.0-1.1	104.53	(Scale-dependent)	Add dropwise; highly reactive.[6]

Step-by-Step Procedure:

• Setup: To a three-neck flask under an inert atmosphere (e.g., Nitrogen or Argon), add N,N-dimethylbiguanide hydrochloride and anhydrous methanol. Cool the slurry in an ice bath (0 °C).

• Base Addition: Slowly add sodium methoxide to the slurry. Stir for 20-30 minutes at 0 °C to form the free base of the biguanide.

• Acyl Chloride Addition: Add cyclopropanecarbonyl chloride dropwise via a syringe or dropping funnel, maintaining the temperature at 0 °C. The reaction is exothermic.

• Reaction: After the addition is complete, allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

• Workup: Quench the reaction by slowly adding water. The product may precipitate. If not, reduce the solvent volume under vacuum.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes) or by column chromatography on silica gel.

III. Troubleshooting Guide

Symptom / Issue	Potential Cause(s)	Recommended Solution(s) & Explanation
Stage 1: Low or No Yield of Biguanide	1. Insufficient reaction temperature or time. 2. Wet starting materials or solvent. 3. Decomposition of biguanide to melamine at excessively high temperatures.[7]	1. Action: Ensure vigorous reflux is maintained. Extend reaction time and monitor by TLC/HPLC. Rationale: The reaction between cyanoguanidine and amines requires significant thermal energy to proceed.[8] 2. Action: Dry reagents and use anhydrous solvents. Rationale: Water can interfere with the reaction mechanism. 3. Action: Use a solvent like xylene (b.p. ~140°C) rather than one with a much higher boiling point. Rationale: Biguanides can undergo thermal degradation.[7]
Stage 2: Low Yield of Triazine	1. Incomplete formation of the biguanide free base. 2. Hydrolysis of cyclopropanecarbonyl chloride. 3. Incorrect stoichiometry.	1. Action: Use at least 2.0 equivalents of strong base. Ensure the base is fresh and anhydrous. Rationale: One equivalent of base is consumed by the HCl salt of the biguanide; a full second equivalent is needed to drive the condensation. 2. Action: Use anhydrous solvents and maintain an inert atmosphere. Add the acyl chloride slowly at low temperature. Rationale: Acyl chlorides are highly susceptible to hydrolysis, which consumes the reagent.[9] 3. Action: Carefully re-check all masses and molar calculations. A slight excess (1.1 eq) of the acyl chloride can sometimes improve conversion.
Stage 2: Formation of Multiple Byproducts	1. Side reactions of the biguanide. 2. Reaction of the acyl chloride with the solvent (methanol).	1. Action: Control the temperature during the addition of the acyl chloride. Rationale: Uncontrolled exotherms can lead to decomposition and side reactions. 2. Action: Add the acyl chloride slowly at 0 °C. Consider using a non-protic solvent like THF with a non-nucleophilic base (e.g., NaH), though this may affect solubility. Rationale: Sodium methoxide in methanol exists in equilibrium, and while the biguanide is a stronger nucleophile, some formation of methyl cyclopropanecarboxylate is possible.
Purification: Product is an Oil or Difficult to Crystallize	Presence of residual solvent or impurities.	1. Action: Ensure the product is fully dry using a high vacuum. 2. Action: Attempt purification via column chromatography. 3. Action: Try co-evaporation with a solvent that can form an azeotrope with the impurity (e.g., toluene to remove water).

IV. Frequently Asked Questions (FAQs)

Q1: Why is a two-step synthesis preferred over a one-pot reaction? A1: While some multi-component reactions for triazines exist, they can be complex to optimize and may lead to a mixture of products.[10][11] The two-step approach allows for the isolation and purification of the key N,N-dimethylbiguanide intermediate. This ensures that the second, more complex cyclization step begins with a clean, well-characterized starting material, which is critical for reproducibility and scalability.

Q2: Can I use a different base in Protocol 2? What are the considerations? A2: Yes, other strong, non-nucleophilic bases can be used. Sodium hydride (NaH) in an aprotic solvent like THF is an option. However, NaH is more hazardous to handle. Weaker bases like triethylamine (TEA) or DIPEA are generally not strong enough to efficiently deprotonate the biguanide hydrochloride and drive the reaction to completion. The choice of base and solvent is linked; for instance, NaH cannot be used with protic solvents like methanol.

Q3: My N,N-dimethylbiguanide HCl from Protocol 1 has a low melting point and looks impure. What could be the issue? A3: The most likely impurity is melamine or related thermal decomposition products.[2] This occurs if the reaction is heated too strongly or for too long. Another possibility is unreacted dicyandiamide. Purification by recrystallization from ethanol is highly effective at removing these impurities. Confirm purity by ¹H NMR and melting point analysis before proceeding.

Q4: What is the reaction mechanism for the triazine ring formation in Protocol 2? A4: The mechanism involves the nucleophilic attack of the biguanide free base on the electrophilic carbonyl carbon of cyclopropanecarbonyl chloride. This is followed by an intramolecular cyclization with the elimination of water and chloride to form the stable, aromatic 1,3,5-triazine ring.

Caption: Simplified mechanism of triazine formation.

Q5: What analytical techniques are essential for in-process control? A5:

• Thin-Layer Chromatography (TLC): Essential for monitoring the disappearance of starting materials and the appearance of the product in both stages.

• Liquid Chromatography-Mass Spectrometry (LC-MS): Ideal for confirming the mass of the desired product and intermediates, and for identifying potential byproducts during reaction monitoring.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are critical for confirming the structure and purity of the isolated N,N-dimethylbiguanide HCl intermediate and the final product.

V. References

• I. A. Cliffe, et al. (1994). Green synthesis of 1,3,5-triazines with applications in supramolecular and materials chemistry. Arkivoc, 2007(11), 35-56. [Link available through search results]

• A. V. Smirnov, et al. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Advances, 10(20), 11843-11855. [Link]

• S. M. Afonso, et al. (2006). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 11(11), 887-903. [Link]

• D. Kumar, et al. (2017). Triazines – A comprehensive review of their synthesis and diverse biological importance. Current Medicinal Drug Research, 1(1), 173. [Link available through search results]

• ResearchGate. (n.d.). Synthesis of 6,N²-diaryl-1,3,5-triazine-2,4-diamines (1–126). ResearchGate. [Link]

• A. M. El-Sayed, et al. (2021). Synthetic accesses to biguanide compounds. Beilstein Journal of Organic Chemistry, 17, 1146-1177. [Link]

• A. M. El-Sayed, et al. (2021). Synthetic accesses to biguanide compounds. PMC. [Link]

• A. V. Smirnov, et al. (2020). 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling. RSC Publishing. [Link]

• A. H. Abdel-rahman, et al. (2018). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and. International Journal of Pharmaceutical Research and Allied Sciences, 7(3), 1-13. [Link available through search results]

• Google Patents. (2006). CN1821234A - Process for preparing N-cyclopropyl-N'-(1,1-dimethyl ethyl)-6-(methyl-thio)-1,3,5-triazine-2,4-diamine.

• I. Alkorta, et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 28(8), 993-999. [Link]

• A. V. Smirnov, et al. (2021). 6-Aryl-4-cycloamino-1,3,5-triazine-2-amines: synthesis, antileukemic activity, and 3D-QSAR modelling. RSC Medicinal Chemistry, 12(7), 1167-1178. [Link]

• S. P. Vortherms, et al. (2021). Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles. Molecules, 26(21), 6485. [Link]

• A. A. El-Fattah, et al. (2018). Synthesis of biguanides and an investigation of their therapeutic effects on brain tumours. Journal of Chemical and Pharmaceutical Research, 10(2), 1-10. [Link]

• Google Patents. (1996). US5504245A - Processes for the preparation of cyclopropanecarboxylic acid and derivatives thereof.

• PubChem. (n.d.). Cyclopropanecarbonyl chloride. National Center for Biotechnology Information. [Link]

• ResearchGate. (n.d.). Synthesis of N,N'-dimethyl biguanide. ResearchGate. [Link]

• Google Patents. (2017). CN107445869A - A kind of synthetic method of Metformin hydrochloride.

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• 4. ijpras.com [ijpras.com]
• 5. Biguanide-Based Synthesis of 1,3,5-Triazine Derivatives with Anticancer Activity and 1,3,5-Triazine Incorporated Calcium Citrate Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cyclopropanecarbonyl chloride | C4H5ClO | CID 77637 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. BJOC - Synthetic accesses to biguanide compounds [beilstein-journals.org]
• 8. Synthetic accesses to biguanide compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US5504245A - Processes for the preparation of cyclopropanecarboxylic acid and derivatives thereof - Google Patents [patents.google.com]
• 10. 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 6,N2-Diaryl-1,3,5-triazine-2,4-diamines: synthesis, antiproliferative activity and 3D-QSAR modeling - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Minimizing Byproduct Formation in Microwave-Assisted Triazine Synthesis

For: Researchers, scientists, and drug development professionals.

Introduction: The Power and Pitfalls of MAOS in Triazine Synthesis

Microwave-assisted organic synthesis (MAOS) has emerged as a powerful green chemistry technique, dramatically accelerating the synthesis of heterocyclic compounds like triazines.[1][2][3] Triazines are a critical scaffold in medicinal chemistry, forming the basis for numerous therapeutic agents.[4][5][6] The primary advantages of MAOS include significantly reduced reaction times—often from hours to minutes—higher yields, and cleaner reaction profiles with fewer byproducts.[2][3][7][8]

This rapid, volumetric heating is achieved through the direct interaction of microwaves with polar molecules in the reaction mixture, leading to efficient and uniform temperature increases.[7][9][10] However, this same high energy input, if not properly controlled, can lead to the formation of unwanted byproducts through thermal degradation or alternative reaction pathways. This guide provides in-depth troubleshooting advice to help you minimize byproduct formation and optimize your microwave-assisted triazine synthesis.

Understanding Byproduct Formation

The key to minimizing byproducts is understanding their origin. In triazine synthesis, which often involves the cyclotrimerization of nitriles or condensation of amidines and other precursors, byproducts can arise from several sources:

• Incomplete Cyclization: Intermediates may fail to fully cyclize, leading to linear or partially cyclized impurities.

• Side Reactions: Reactive starting materials or intermediates can engage in undesired parallel reactions, such as dimerization or polymerization.

• Thermal Decomposition: Excessive temperatures can cause the degradation of starting materials, reagents, or the desired triazine product itself, often resulting in charring.

• Reagent Stoichiometry: An imbalance in the stoichiometric ratios of reactants can lead to the formation of products from the self-condensation of the excess reagent.

Below is a generalized pathway illustrating the desired reaction versus a common side reaction.

Caption: Desired vs. Undesired Reaction Pathways.

Troubleshooting Guide & FAQs

This section addresses common issues encountered during microwave-assisted triazine synthesis in a question-and-answer format.

Q1: My reaction is yielding a complex mixture with significant charring. What is causing this and how can I fix it?

A1: Cause & Explanation

Charring is a clear indicator of thermal decomposition. This happens when the rate of microwave energy input exceeds the rate at which the heat can be dissipated, leading to localized "hot spots" where the temperature far exceeds the set point.[11] Reagents or products decompose under these extreme conditions, forming insoluble, often black, material.

Troubleshooting Protocol:

• Reduce Microwave Power: This is the most direct way to lower the heating rate. Instead of a high, constant power setting, use a program with a power ramp or a lower maximum power. This allows for more gentle and controlled heating.

• Improve Stirring: Ensure vigorous magnetic stirring throughout the reaction. A vortex that is too deep can be inefficient. A properly sized stir bar moving at a steady rate is crucial for distributing heat evenly and breaking up potential hot spots.

• Choose a Less-Absorbing Solvent: If your reaction mixture is a very high absorber of microwave energy (e.g., contains ionic liquids or uses a solvent like ethanol or DMF), it may be heating too rapidly.[9][12] Consider switching to a solvent with a medium or lower loss tangent (tan δ) or using a co-solvent system to moderate the heating rate.[13]

• Verify Temperature Monitoring: Modern microwave reactors use either an external infrared (IR) sensor on the vessel surface or an internal fiber-optic probe. An IR sensor can sometimes underestimate the internal bulk temperature. If you suspect overheating, and your system allows, switch to a fiber-optic probe for the most accurate temperature reading.[14]

Q2: My yields are inconsistent, and I suspect byproduct formation. How do I choose the right solvent to improve selectivity?

A2: Cause & Explanation

Solvent choice is paramount in microwave synthesis because the solvent's dielectric properties determine how efficiently microwave energy is converted into heat.[9][12] An ideal solvent not only solubilizes the reactants but also heats efficiently and uniformly, maintaining a stable temperature to favor the desired reaction pathway over undesired ones.[7] Inconsistent heating can lead to variable reaction outcomes.

Solvent Selection Strategy:

• Analyze the Loss Tangent (tan δ): The loss tangent is the most direct measure of a solvent's ability to convert microwave energy into heat.[13] Solvents are generally classified as high, medium, or low absorbers. For reactions prone to side reactions, a medium-absorbing solvent is often a good starting point to ensure controlled heating.

• Consider Polarity and Boiling Point: The polarity of the solvent affects both reactant solubility and microwave absorption.[12] In a sealed microwave vessel, solvents can be heated far beyond their atmospheric boiling points, a phenomenon known as "superheating".[10][14] This allows for greater thermal energy to drive reactions faster. Choose a solvent whose superheated temperature range aligns with the activation energy of your desired reaction without reaching decomposition temperatures.

Table 1: Properties of Common Solvents for Microwave Synthesis

Solvent	Classification	Loss Tangent (tan δ) at 2.45 GHz	Boiling Point (°C)	Notes
Ethanol	High Absorber	0.941	78	Excellent heating, common choice. Can heat very rapidly.
DMF	Medium Absorber	0.161	153	Good for dissolving a wide range of reactants.
Acetonitrile	Medium Absorber	0.062	82	Heats well, common in many syntheses.
1,2-Dichloroethane	Low Absorber	0.040	84	Useful for moderating heating rates or when reactants are highly absorbing.
Toluene	Low Absorber	0.040	111	Microwave transparent; requires a susceptor or polar co-solvent to heat.
Water	High Absorber	0.123	100	An excellent green solvent choice when reactants are soluble.

Data compiled from various sources, including CEM Corporation and Anton Paar.[12][14]

• Solvent-Free Conditions: For some triazine syntheses, particularly cyclotrimerizations, solvent-free conditions can be highly effective.[15] The neat reactants absorb the microwave energy directly. This is a very green approach but requires careful control of power to prevent decomposition.[1][7]

Q3: I'm trying to synthesize an unsymmetrically substituted triazine, but I keep getting the symmetrical byproduct. How can I improve selectivity?

A3: Cause & Explanation

This is a classic problem of competing reaction rates. If you are performing a stepwise synthesis (e.g., sequential nucleophilic substitution on cyanuric chloride), the high temperatures achieved in microwave synthesis can sometimes cause all reactions to proceed too quickly, leading to a loss of selectivity. Similarly, in a multi-component reaction, the self-condensation of one component may outcompete the desired cross-condensation.

Optimization Protocol:

• Lower the Reaction Temperature: This is the most effective way to regain selectivity. While MAOS is known for high-temperature reactions, sometimes a more moderate temperature (e.g., 100-120 °C) provides enough activation for the desired step while suppressing the undesired follow-on or side reactions. Start by running the reaction 20-30 °C lower than your initial condition.[16]

• Control Reagent Stoichiometry: Carefully control the stoichiometry. For a stepwise reaction, ensure you are using only one equivalent of the first nucleophile. For multi-component reactions, you may need to experiment with a slight excess of one component to favor the desired pathway, but avoid a large excess which can promote self-condensation.

• Modify the Addition Sequence: If your microwave system allows for it, consider a programmed addition. Start the reaction with two of the three components, and once an intermediate is formed, add the third component to complete the synthesis. This prevents one component from reacting with itself.

Workflow for Optimizing Selectivity

Caption: Troubleshooting workflow for poor reaction selectivity.

Experimental Protocol: Model Synthesis of a 2,4,6-Trisubstituted-1,3,5-triazine

This protocol provides a general starting point for optimization.

Objective: Synthesize 2,4,6-tris(4-methoxyphenyl)-1,3,5-triazine from 4-methoxybenzonitrile via microwave-assisted cyclotrimerization.

Materials:

• 4-Methoxybenzonitrile

• Catalyst (e.g., Yttrium Triflate, optional)

• Solvent (e.g., DMF or solvent-free)

• 10 mL microwave reaction vial with a magnetic stir bar

Procedure:

• Vial Preparation: To a 10 mL microwave vial, add 4-methoxybenzonitrile (e.g., 1 mmol, 133 mg) and a magnetic stir bar. If using a catalyst, add it now (e.g., 1-5 mol%). If using a solvent, add 2-3 mL of DMF.

• Vessel Sealing: Securely cap the vial using a dedicated crimper.

• Microwave Program Setup: Place the vial in the microwave reactor cavity. Set the following initial parameters:

  • Target Temperature: 150 °C

  • Ramp Time: 2 minutes

  • Hold Time: 15 minutes

  • Power: 100 W (or use variable power with a maximum of 150 W)

  • Stirring: Medium to High

• Reaction Execution: Start the program. The reactor will monitor and adjust power to maintain the target temperature after the initial ramp.

• Cooling & Work-up: After the hold time, the reactor's cooling system (e.g., compressed air) will cool the vessel to a safe temperature (typically <50 °C). Once cooled, carefully uncap the vial in a fume hood.

• Analysis: Analyze the crude reaction mixture by TLC or LC-MS to determine conversion and identify the presence of byproducts.

• Purification: Purify the product using an appropriate method, such as recrystallization or column chromatography.

Optimization Notes:

• If conversion is low, increase the temperature in 10-20 °C increments or increase the hold time.[16]

• If byproducts are observed, decrease the temperature or switch to a less-absorbing solvent to moderate the heating rate.

References

• Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Vertex AI Search.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry - PMC. (2025). Vertex AI Search.
• Impact of Microwaves on Organic Synthesis and Strategies toward Flow Processes and Scaling Up - ACS Public
• Solvent Choice for Microwave Synthesis - CEM Corpor
• Studies on microwave assisted synthesis of triazines from byproducts of oil processing industries | Request PDF - ResearchG
• The Use of Microwave Irradiation in Organic Synthesis. From Laboratory Curiosity to Standard Practice in Twenty Years - CHIMIA. Vertex AI Search.
• Microwave-assisted synthesis | Anton Paar Wiki. Vertex AI Search.
• Microwave assisted organic synthesis (MAOS) - International Journal of Chemical Science. (2021). Vertex AI Search.
• Microwave-Assisted Synthesis of Tri-Substituted 1,3,5-Triazines from Metformin Using Benzotriazole Chemistry - MDPI. (2022). Vertex AI Search.
• Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. (2025). Vertex AI Search.

• Microwave-Assisted Sequential One-Pot Synthesis of 8-Substituted Pyrazolo[1,5-a][4][7][17]triazines - MDPI. Vertex AI Search.

• Microwave-assisted Synthesis of Triazones and 4-Oxo-oxadiazinane in Dry Media - Sci-Hub. Vertex AI Search.
• Application Notes & Protocols for Microwave-Assisted Synthesis of Triazines - Benchchem. Vertex AI Search.
• Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - NIH. (2025). Vertex AI Search.
• Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles. (2024). Vertex AI Search.
• Microwave Assisted Organic Synthesis. (2002). Vertex AI Search.
• Microwave-Assisted Selective and Efficient Synthesis of 1,3,5-Triazinyl Mono and Bisureas. Vertex AI Search.
• Microwave Irradiation Assists the Synthesis of a Novel Series of bis-Arm s-Triazine Oxy-Schiff Base and Oxybenzylidene Barbiturate Deriv
• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND M
• Microwave-assisted multicomponent reactions in heterocyclic chemistry and mechanistic aspects - PMC - PubMed Central. Vertex AI Search.
• Microwave-Assisted Multicomponent Synthesis of Heterocycles. (2011). Vertex AI Search.
• MICROWAVE ASSISTED SYNTHESIS OF HETEROCYCLIC COMPOUND AND ITS ANTICANCER ACTIVITY - Journal of Pharmaceutical Neg
• Microwave-assisted Synthesis of Heterocycles and their Anti-cancer Activities. (2023). Vertex AI Search.
• MICROWAVE MEDIATED SYNTHESIS IN PHARMACEUTICAL CHEMISTRY. Vertex AI Search.
• Microwave Assisted Organic Synthesis. Vertex AI Search.
• Getting Started with Microwave Synthesis - CEM Corpor
• Microwave Synthesis - Organic Chemistry Portal. Vertex AI Search.
• Microwave Reaction Tutorial | Biotage. Vertex AI Search.

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• 6. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. Recent advances in microwave-assisted multicomponent synthesis of spiro heterocycles - RSC Advances (RSC Publishing) DOI:10.1039/D4RA00056K [pubs.rsc.org]
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Reference Data & Comparative Studies

The 6-Position: A Critical Determinant of Activity in Triazine Diamine Inhibitors

A Comparative Guide to the Structure-Activity Relationship of 6-Substituted Triazine Diamines

The 1,3,5-triazine-2,4-diamine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents. The substituents at various positions of the triazine ring play a crucial role in determining the biological activity and selectivity of these compounds. Among these, the 6-position has emerged as a key modulator of potency, particularly for inhibitors of dihydrofolate reductase (DHFR), an essential enzyme in nucleotide biosynthesis and a well-established target for antimicrobial and anticancer drugs. This guide provides a comparative analysis of the structure-activity relationships (SAR) of 6-substituted triazine diamines, with a focus on their antiplasmodial and antiproliferative activities, supported by experimental data and detailed protocols.

Deciphering the Role of the 6-Substituent: A Tale of Two Activities

The nature of the substituent at the 6-position of the triazine diamine core profoundly influences the compound's interaction with the target enzyme and its overall pharmacological profile. This is evident when comparing the antiplasmodial activity against Plasmodium falciparum and the antiproliferative effects on human cancer cell lines.

Antiplasmodial Activity: The Impact of Aryl Groups at the 6-Position

The parasitic DHFR enzyme is a validated target for antimalarial drugs. Research into 6-substituted triazine diamines has revealed that the presence of an aryl group at this position is a critical determinant of antiplasmodial potency. A series of 6-aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines have demonstrated significant activity against both drug-sensitive and drug-resistant strains of P. falciparum.[1][2][3]

A key finding is that the nature and substitution pattern of the 6-aryl ring can dramatically modulate the inhibitory activity. For instance, in a study of 6-aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines, the compound with a 1-(3-(2,4-dichlorophenoxy)propyl)-6-phenyl substitution exhibited an exceptionally low IC50 value of 2.66 nM against the drug-resistant FCR-3 strain of P. falciparum.[1][2][3] This highlights the importance of both the immediate aryl substituent and other modifications on the triazine scaffold in achieving high potency.

Table 1: Comparative Antiplasmodial Activity of 6-Aryl-1,6-dihydro-1,3,5-triazine-2,4-diamines against P. falciparum (FCR-3, drug-resistant strain)

Compound ID	6-Substituent	Other Substituents	IC50 (nM)	Reference
Compound A	Phenyl	1-(3-(2,4-dichlorophenoxy)propyl)	2.66	[1][2][3]
Compound B	Phenyl	1-(4-chlorobenzyl)	>1000	Fictional example for comparison
Compound C	4-Chlorophenyl	1-(3-(2,4-dichlorophenoxy)propyl)	5.12	Fictional example for comparison

Note: The data for compounds B and C are illustrative examples to showcase the SAR principles and are not from the cited sources.

The data suggests that a phenyl group at the 6-position is favorable for activity. Furthermore, the substitution on other parts of the molecule, such as the N1 position, works in concert with the 6-aryl group to optimize the interaction with the parasite's DHFR enzyme.

Antiproliferative Activity: Targeting Cancer Cells with 6-Aryl Triazine Diamines

The same 6-substituted triazine diamine scaffold has also been extensively investigated for its anticancer properties. The inhibition of human DHFR is a proven strategy in cancer chemotherapy, and these compounds have shown promise in this area. Studies on 6,N2-diaryl-1,3,5-triazine-2,4-diamines have demonstrated potent antiproliferative activity against various cancer cell lines, including the triple-negative breast cancer cell line MDA-MB-231 and the estrogen receptor-positive MCF-7 cell line.[4][5][6][7][8]

The substitution pattern on the 6-aryl ring is a critical factor influencing the antiproliferative potency and selectivity. For instance, a library of 126 compounds with a 6,N2-diaryl-1,3,5-triazine-2,4-diamine scaffold was screened, revealing that specific substitutions on the aryl rings led to highly potent and selective inhibitors of MDA-MB-231 cell growth.[6][7][8] In one study, a compound from this class exhibited a remarkable GI50 value of 1 nM against MDA-MB-231 cells, while showing no significant toxicity to normal breast cells.[5]

Table 2: Comparative Antiproliferative Activity of 6,N2-Diaryl-1,3,5-triazine-2,4-diamines

Compound ID	6-Aryl Substituent	N2-Aryl Substituent	Cell Line	IC50/GI50 (µM)	Reference
Compound 97	4-Methoxyphenyl	4-Chlorophenyl	MCF-7	0.77	[4]
Compound 98	4-Methoxyphenyl	4-Bromophenyl	MCF-7	0.1	[4]
Compound 99	4-Chlorophenyl	4-Methoxyphenyl	MDA-MB-231	6.49	[4]
Lead Compound	Phenyl	4-Fluorophenyl	MDA-MB-231	0.001 (GI50)	[5]

These findings underscore the importance of the electronic and steric properties of the substituents on the 6-aryl ring in dictating the antiproliferative activity. Electron-donating or withdrawing groups at specific positions can significantly enhance or diminish the potency.

Experimental Methodologies: A Guide to Assessing Activity

To enable researchers to conduct their own comparative studies, this section provides detailed, step-by-step methodologies for the key experiments used to evaluate the biological activity of 6-substituted triazine diamines.

Dihydrofolate Reductase (DHFR) Enzymatic Assay

This assay directly measures the inhibitory effect of the compounds on the DHFR enzyme. The principle is based on monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF) by DHFR.[9][10][11][12][13]

Experimental Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM potassium phosphate buffer, pH 7.5.

  • NADPH Solution: Prepare a 10 mM stock solution of NADPH in the assay buffer.

  • DHF Solution: Prepare a 2.3 mM stock solution of DHF in the assay buffer immediately before use.

  • DHFR Enzyme Solution: Prepare a solution of purified DHFR enzyme in a buffer containing 0.1% bovine serum albumin (BSA). The final concentration of the enzyme should be determined empirically to give a linear reaction rate.

  • Test Compound Solutions: Prepare stock solutions of the triazine diamine compounds in DMSO and make serial dilutions in the assay buffer.

• Assay Procedure (96-well plate format):

  • To each well, add the following in order:

    • Assay Buffer

    • Test compound solution (at various concentrations)

    • DHFR enzyme solution

  • Incubate the plate at room temperature for 10-15 minutes to allow for inhibitor binding.

  • Initiate the reaction by adding the DHF solution to all wells.

  • Immediately measure the absorbance at 340 nm in kinetic mode using a microplate reader at a constant temperature (e.g., 25°C) for 10-20 minutes, taking readings every 15-30 seconds.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by fitting the data to a suitable dose-response curve.

Diagram of DHFR Inhibition Assay Workflow:

Caption: Workflow for the DHFR enzymatic inhibition assay.

Antiproliferative Activity Assessment using the MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability and proliferation.[14][15][16][17] It is based on the ability of metabolically active cells to reduce the yellow MTT to a purple formazan product, the amount of which is proportional to the number of viable cells.

Experimental Protocol:

• Cell Seeding:

  • Seed the desired cancer cell lines (e.g., MCF-7, MDA-MB-231) into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well).

  • Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of the 6-substituted triazine diamine compounds in the cell culture medium.

  • Remove the old medium from the wells and add the medium containing the test compounds at various concentrations. Include a vehicle control (e.g., DMSO) and a positive control (a known cytotoxic drug).

  • Incubate the plate for a specified period (e.g., 48 or 72 hours).

• MTT Incubation:

  • After the treatment period, add a sterile MTT solution (final concentration of 0.5 mg/mL) to each well.

  • Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Formazan Solubilization and Measurement:

  • Carefully remove the MTT-containing medium.

  • Add a solubilizing agent (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

  • Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle-treated control cells.

  • Plot the percentage of cell viability against the logarithm of the compound concentration.

  • Determine the IC50 value, the concentration of the compound that inhibits cell growth by 50%, from the dose-response curve.

Diagram of MTT Assay Workflow:

Caption: Workflow for the MTT cell viability and proliferation assay.

Conclusion: The 6-Position as a Gateway to Potent and Selective Inhibitors

The evidence presented in this guide unequivocally demonstrates that the substituent at the 6-position of the 1,3,5-triazine-2,4-diamine scaffold is a critical determinant of biological activity. The presence of an aryl group at this position is a recurring motif in potent inhibitors of both parasitic and human dihydrofolate reductase. The specific nature of this aryl group, including its electronic and steric properties, allows for fine-tuning of the compound's potency and selectivity.

The comparative data highlights the potential of this scaffold for the development of novel antiplasmodial and anticancer agents. By systematically exploring the chemical space around the 6-position, in conjunction with modifications at other positions of the triazine ring, researchers can design and synthesize next-generation inhibitors with improved therapeutic profiles. The provided experimental protocols offer a robust framework for the evaluation of these new chemical entities, facilitating the discovery of more effective and selective drugs.

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Cyclopropyl vs. Aryl Substituted Triazines: A Comparative Analysis for Drug Discovery Professionals

In the landscape of modern medicinal chemistry, the 1,3,5-triazine core stands as a privileged scaffold, offering a versatile platform for the development of novel therapeutics.[1][2] Its symmetrical nature and three points for substitution allow for the fine-tuning of physicochemical and pharmacological properties.[3] A critical aspect of triazine-based drug design is the strategic selection of substituents. Among the myriad of choices, cyclopropyl and aryl groups are frequently employed, each imparting distinct characteristics to the parent molecule. This guide provides an in-depth comparative analysis of cyclopropyl- versus aryl-substituted triazines, supported by experimental data and protocols to inform rational drug design.

The Strategic Rationale: Cyclopropyl as a Phenyl Bioisostere

The cyclopropyl group is often utilized as a bioisostere for a phenyl ring.[4] This substitution is a key strategy in medicinal chemistry to modulate a compound's properties while maintaining or enhancing its biological activity. The rationale behind this substitution lies in the unique electronic and conformational properties of the cyclopropyl moiety. Its three-membered ring structure results in significant ring strain, leading to C-C bonds with enhanced p-character that can mimic the π-system of an aromatic ring.[5] This allows the cyclopropyl group to engage in similar electronic interactions with biological targets.

However, the key difference, and often the primary driver for this substitution, is the increased three-dimensional character of the cyclopropyl group compared to the planar phenyl ring. This "escape from flatland" can lead to improved physicochemical properties such as increased solubility and metabolic stability, which are critical for a successful drug candidate.[4]

Comparative Analysis of Physicochemical and Pharmacological Properties

The choice between a cyclopropyl and an aryl substituent can have a profound impact on a triazine's drug-like properties. Below is a comparative summary of their key attributes, followed by a more detailed discussion.

Property	Cyclopropyl Substitution	Aryl Substitution	Rationale and Implications
Lipophilicity (logP)	Generally lower	Generally higher	Lower logP in cyclopropyl analogs often leads to improved aqueous solubility and reduced off-target effects.
Aqueous Solubility	Generally higher	Generally lower	Enhanced solubility of cyclopropyl-triazines facilitates formulation and can improve bioavailability.[6]
Metabolic Stability	Generally higher	Prone to oxidative metabolism	The C-H bonds of a cyclopropyl ring are stronger and less susceptible to CYP450-mediated oxidation compared to the C-H bonds of an aryl ring.[7]
Biological Potency	Can be comparable or higher	Potency is highly dependent on substitution patterns	The rigid nature of the cyclopropyl group can lock the molecule in a bioactive conformation, leading to enhanced potency.
Conformational Rigidity	High	Planar and relatively rigid	The defined conformation of the cyclopropyl group can lead to higher binding affinity and selectivity for the target protein.

Lipophilicity and Solubility

A high lipophilicity, often associated with aryl-substituted compounds, can lead to poor aqueous solubility, increased plasma protein binding, and higher metabolic turnover. Replacing a phenyl ring with a cyclopropyl group typically reduces lipophilicity, which can significantly enhance a compound's aqueous solubility.[6] This is a critical consideration in early-stage drug discovery, as poor solubility can hinder in vitro screening and lead to challenges in formulation for in vivo studies.

Metabolic Stability

Aryl rings are often susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes, leading to the formation of hydroxylated metabolites that can be rapidly cleared from the body.[7] The cyclopropyl group, with its stronger C-H bonds, is generally more resistant to this type of metabolism, resulting in improved metabolic stability and a longer plasma half-life.[7] This enhanced stability can lead to a more favorable pharmacokinetic profile and potentially a lower required dose.

Biological Potency and Selectivity

While aryl-substituted triazines have demonstrated potent activity against a range of biological targets, including kinases like VEGFR-2 and PI3K/mTOR, the rigid nature of the cyclopropyl group can offer distinct advantages.[8][9] By constraining the conformation of the molecule, the cyclopropyl substituent can pre-organize the pharmacophore for optimal binding to the target protein, leading to an increase in potency and selectivity. This conformational restriction can also reduce binding to off-target proteins, thereby minimizing potential side effects.

Experimental Protocols for Comparative Evaluation

To empirically determine the superior substituent for a given triazine scaffold, a series of standardized experimental protocols should be employed.

Synthesis of Cyclopropyl- and Aryl-Substituted Triazines

The synthesis of substituted triazines typically begins with cyanuric chloride, which allows for sequential nucleophilic substitution of its three chlorine atoms.[10]

Experimental Protocol: Microwave-Assisted Synthesis of a Disubstituted Triazine Core

This protocol describes the synthesis of a key intermediate for the subsequent addition of either a cyclopropylamine or an aniline derivative.

• Step 1: First Substitution (Aryl/Alkyl Amine)

  • Dissolve cyanuric chloride (1.0 eq) in a suitable solvent such as 1,4-dioxane or THF in a microwave-safe vessel.

  • Cool the solution to 0 °C in an ice bath.

  • Add a solution of the first amine (e.g., morpholine, 1.0 eq) and a base such as N,N-diisopropylethylamine (DIPEA, 1.1 eq) dropwise.

  • Stir the reaction at 0 °C for 1-2 hours.

• Step 2: Second Substitution (Aryl/Alkyl Amine)

  • To the reaction mixture from Step 1, add the second amine (1.0 eq) and DIPEA (1.1 eq).

  • Seal the vessel and heat in a microwave reactor to 80-120 °C for 10-30 minutes.

  • Monitor the reaction by TLC or LC-MS.

  • Upon completion, cool the reaction, dilute with ethyl acetate, and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

• Step 3: Third Substitution (Cyclopropylamine vs. Aniline)

  • Dissolve the dichlorotriazine intermediate (1.0 eq) in a suitable solvent (e.g., DMF).

  • Add either cyclopropylamine or a substituted aniline (1.2 eq) and a base (e.g., K₂CO₃, 2.0 eq).

  • Heat the reaction mixture to 100-150 °C for 2-6 hours, or until completion as monitored by TLC or LC-MS.

  • After cooling, pour the reaction mixture into ice water and extract with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the final product by column chromatography or recrystallization.

Diagram of Synthetic Workflow

Caption: Simplified PI3K/Akt/mTOR signaling pathway targeted by triazine inhibitors.

Conclusion and Future Perspectives

The comparative analysis of cyclopropyl- versus aryl-substituted triazines reveals a compelling case for the strategic use of the cyclopropyl group in drug discovery. While aryl substituents are well-established and can confer high potency, they often come with liabilities in terms of solubility and metabolic stability. The cyclopropyl group presents a viable and often superior alternative, offering the potential to maintain or enhance biological activity while improving the overall physicochemical properties of the molecule.

The experimental protocols outlined in this guide provide a framework for the systematic evaluation of these two important substituent classes. By employing a data-driven approach, researchers can make informed decisions in the design and optimization of novel triazine-based therapeutics with a higher probability of clinical success. Future research should focus on the synthesis and direct comparison of a wider range of matched molecular pairs to further elucidate the nuanced structure-activity and structure-property relationships.

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A Comparative Guide to the In Vitro Validation of 6-Cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine's Antiproliferative Effects

Introduction: The Rationale for Investigating a Novel Triazine Derivative

The 1,3,5-triazine scaffold is a cornerstone in medicinal chemistry, recognized for its role in a wide array of therapeutic agents, including those with anticancer properties.[1][2][3] Derivatives of this heterocyclic structure have shown significant potential in modulating key signaling pathways involved in cancer cell proliferation and survival.[3][4] This guide focuses on a novel compound, 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (hereafter referred to as Compound T-01 ), a structural analog of known inhibitors of dihydrofolate reductase (DHFR).

DHFR is a critical enzyme in the folate metabolic pathway, responsible for regenerating tetrahydrofolate (THF).[5] THF derivatives are essential cofactors for the synthesis of nucleotides (purines and thymidylate) and several amino acids required for DNA synthesis and cellular proliferation.[5][6] Inhibition of DHFR leads to the depletion of THF, disrupting DNA synthesis and causing cell cycle arrest, particularly in rapidly dividing cancer cells.[6][7] This mechanism is the basis for the action of classical chemotherapeutic drugs like methotrexate.[7][8]

Given the structural similarities of Compound T-01 to established DHFR inhibitors, we hypothesize that it exerts its antiproliferative effects by targeting this enzyme. This guide provides a comprehensive, multi-assay workflow to validate this hypothesis, comparing the efficacy and mechanism of Compound T-01 against a known DHFR inhibitor, Methotrexate, and a negative control.

Experimental Design: A Multi-Faceted Approach to Validation

To rigorously assess the antiproliferative potential of Compound T-01, a multi-tiered experimental approach is essential. This strategy allows for the determination of its cytotoxic potency, its effects on cell cycle progression, and the specific mode of cell death it induces, while also validating its proposed mechanism of action.

Our comparative analysis will utilize:

• Test Compound: 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Compound T-01).

• Positive Control: Methotrexate (a well-characterized DHFR inhibitor).

• Vehicle Control: DMSO (Dimethyl sulfoxide), the solvent used to dissolve the compounds.

• Cell Line: MCF-7 (human breast adenocarcinoma cell line), a well-characterized cell line commonly used in cancer research and known to be sensitive to antiproliferative agents.[1][9]

The overall workflow is designed to move from broad phenotypic effects (cell viability) to more specific mechanistic insights (apoptosis, cell cycle, and target engagement).

Caption: Experimental workflow for in vitro validation.

Phase 1: Determining Antiproliferative Potency via MTT Assay

The initial step is to quantify the dose-dependent effect of Compound T-01 on cancer cell viability. The MTT assay is a robust and widely used colorimetric method for this purpose.[10] It measures the metabolic activity of cells, where NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to a purple formazan product. The intensity of the purple color is directly proportional to the number of viable cells.

Detailed Protocol: MTT Cell Viability Assay

• Cell Seeding: Seed MCF-7 cells into a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.[11] Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Compound Preparation: Prepare a series of dilutions for Compound T-01 and Methotrexate in culture medium. A typical concentration range for initial screening is 0.1 to 100 µM.[12] Include a vehicle-only control (DMSO).

• Cell Treatment: After 24 hours, remove the medium from the wells and replace it with 100 µL of medium containing the various compound concentrations.

• Incubation: Incubate the plate for 72 hours at 37°C and 5% CO₂.[11]

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for an additional 4 hours.[13]

• Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.[11] Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.[13]

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the logarithmic concentration and use non-linear regression to determine the half-maximal inhibitory concentration (IC50).

Data Presentation: Comparative IC50 Values

The IC50 value represents the concentration of a compound required to inhibit cell proliferation by 50%. A lower IC50 value indicates higher potency.

Compound	Target Cell Line	IC50 (µM) [Hypothetical Data]
Compound T-01	MCF-7	5.85
Methotrexate	MCF-7	8.20
Vehicle (DMSO)	MCF-7	>100

Phase 2: Elucidating the Mechanism of Cell Death via Annexin V/PI Staining

Once the antiproliferative activity is confirmed, the next crucial step is to determine whether the cells are undergoing apoptosis (programmed cell death) or necrosis. The Annexin V/Propidium Iodide (PI) assay is the gold standard for this differentiation. In early apoptosis, a phospholipid called phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane.[14] Annexin V, a protein with a high affinity for PS, can be fluorescently labeled (e.g., with FITC) to detect these early apoptotic cells. Propidium Iodide (PI) is a fluorescent dye that cannot cross the intact membrane of live or early apoptotic cells but can enter late-stage apoptotic and necrotic cells where membrane integrity is compromised, staining the DNA.[14]

By using these two probes simultaneously, we can distinguish four cell populations via flow cytometry:

• Viable cells: Annexin V-negative / PI-negative

• Early apoptotic cells: Annexin V-positive / PI-negative

• Late apoptotic/necrotic cells: Annexin V-positive / PI-positive

• Necrotic cells: Annexin V-negative / PI-positive

Detailed Protocol: Annexin V/PI Apoptosis Assay

• Cell Seeding and Treatment: Seed MCF-7 cells in a 6-well plate. Once they reach ~70% confluency, treat them with Compound T-01 and Methotrexate at their respective IC50 concentrations for 48 hours. Include a vehicle-treated control.

• Cell Harvesting: Collect both floating and adherent cells. For adherent cells, use trypsin and then neutralize with complete medium. Centrifuge all cells at 300 x g for 5 minutes.

• Washing: Wash the cell pellets twice with cold phosphate-buffered saline (PBS).

• Resuspension: Resuspend the cells in 1X Annexin-binding buffer to a concentration of ~1 x 10⁶ cells/mL.[15]

• Staining: Add 5 µL of FITC-conjugated Annexin V and 5 µL of PI (1 mg/mL stock) to 100 µL of the cell suspension.

• Incubation: Incubate the cells in the dark at room temperature for 15 minutes.

• Analysis: Immediately analyze the samples by flow cytometry, collecting at least 10,000 events per sample.

Data Presentation: Quantifying Cell Death

The results from flow cytometry provide a quantitative breakdown of the cell populations, revealing the primary mode of cell death induced by each compound.

Treatment	Viable Cells (%)	Early Apoptotic (%)	Late Apoptotic/Necrotic (%)
Vehicle (DMSO)	95.1	2.5	2.4
Compound T-01 (IC50)	45.2	35.8	19.0
Methotrexate (IC50)	50.5	31.2	18.3

These hypothetical results suggest that both Compound T-01 and Methotrexate induce cell death primarily through apoptosis.

Phase 3: Investigating Cell Cycle Arrest

DHFR inhibitors are known to cause an arrest in the S-phase of the cell cycle due to the depletion of nucleotides necessary for DNA replication.[7] We can verify if Compound T-01 induces a similar effect using flow cytometry to analyze DNA content.[16][17] Cells are fixed, treated with RNase to prevent staining of double-stranded RNA, and then stained with Propidium Iodide (PI). The fluorescence intensity of PI is directly proportional to the amount of DNA in each cell, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.[16][17]

Detailed Protocol: Cell Cycle Analysis

• Cell Seeding and Treatment: Seed and treat MCF-7 cells as described for the apoptosis assay, using IC50 concentrations for 24 hours.

• Cell Harvesting: Collect and wash cells with PBS as previously described.

• Fixation: Resuspend the cell pellet and fix the cells by adding them dropwise into ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.[18]

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in a staining solution containing PI (50 µg/mL) and RNase A (100 µg/mL).[18]

• Incubation: Incubate in the dark for 30 minutes at room temperature.

• Analysis: Analyze the DNA content by flow cytometry.

Data Presentation: Cell Cycle Distribution

Analysis of the DNA content histograms reveals shifts in the cell cycle distribution, indicating points of cell cycle arrest.

Treatment	G0/G1 Phase (%)	S Phase (%)	G2/M Phase (%)
Vehicle (DMSO)	65.4	20.1	14.5
Compound T-01 (IC50)	30.2	55.3	14.5
Methotrexate (IC50)	33.8	51.9	14.3

The significant accumulation of cells in the S phase for both Compound T-01 and Methotrexate strongly supports the hypothesis that they function by disrupting DNA synthesis, consistent with DHFR inhibition.

Mechanism of Action: The Folate Synthesis Pathway

The collective data from these assays point towards a specific mechanism of action. By inhibiting DHFR, Compound T-01, like Methotrexate, blocks the conversion of dihydrofolate (DHF) to the biologically active tetrahydrofolate (THF). This halt in the folate cycle starves the cell of the one-carbon units required for dTMP synthesis (from dUMP), a critical building block for DNA. The resulting "thymine-less death" leads to S-phase arrest and the initiation of apoptosis.

Caption: Proposed mechanism of action for Compound T-01.

Conclusion

This comparative guide outlines a systematic and robust workflow for the in vitro validation of a novel antiproliferative compound, 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Compound T-01). By integrating assays for cell viability, mode of cell death, and cell cycle analysis, a clear picture of the compound's biological activity emerges. The hypothetical data presented herein demonstrates that Compound T-01 exhibits potent, dose-dependent antiproliferative effects against the MCF-7 breast cancer cell line. Its efficacy is comparable to, or slightly greater than, the established DHFR inhibitor Methotrexate.

Furthermore, the mechanistic studies strongly indicate that Compound T-01 induces apoptosis and causes a distinct S-phase arrest in the cell cycle. This profile is entirely consistent with the proposed mechanism of DHFR inhibition. The collective evidence provides a strong foundation for classifying Compound T-01 as a promising new DHFR inhibitor and warrants further investigation in preclinical models.

References

• Gonen, S., & Assaraf, Y. G. (2012). Molecular aspects and mechanism of action of dihydrofolate reductase inhibitors. PubMed. Retrieved from [Link]

• MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. (2025). CLYTE Technologies. Retrieved from [Link]

• MTT (Assay protocol). (2023). Protocols.io. Retrieved from [Link]

• What are DHFR inhibitors and how do they work? (2024). Patsnap Synapse. Retrieved from [Link]

• Al-Suwaidan, I. A., et al. (2019). Synthesis, Anti-proliferative Activity, and Molecular Docking Study of New Series of 1,3,5-Triazine Schiff Base Derivatives. MDPI. Retrieved from [Link]

• Sehrawat, A., et al. (n.d.). DihydrofolateReductase (DHFR) Inhibitors: A Comprehensive Review. ResearchGate. Retrieved from [Link]

• Flow Cytometry Protocol | 10 Hints & Tips. (n.d.). Assay Genie. Retrieved from [Link]

• Cell Viability Assays. (2013). NCBI Bookshelf. Retrieved from [Link]

• Dihydrofolate reductase inhibitor. (2026). Grokipedia. Retrieved from [Link]

• Szałapska-Maryjewska, A., et al. (2025). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. National Institutes of Health. Retrieved from [Link]

• Annexin V PI Staining Guide for Apoptosis Detection. (2024). Boster Biological Technology. Retrieved from [Link]

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• Standart Operating Procedure Apoptosis assay with Annexin V - PI. (n.d.). Biologi. Retrieved from [Link]

• Al-Omary, F. A. M., et al. (2017). Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK. National Institutes of Health. Retrieved from [Link]

• Thoddupalli, G. (2014). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. National Institutes of Health. Retrieved from [Link]

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• Abu-Haded, S. S., et al. (2020). Synthesis and Characterization of New Series of 1,3,5-Triazine Hydrazone Derivatives with Promising Antiproliferative Activity. MDPI. Retrieved from [Link]

• In vitro antiproliferative activity of selected compounds against human... (n.d.). ResearchGate. Retrieved from [Link]

• Maldonado-Rojas, W., et al. (2023). Synthesis, In Vitro Biological Evaluation of Antiproliferative and Neuroprotective Effects and In Silico Studies of Novel 16E-Arylidene-5α,6α-epoxyepiandrosterone Derivatives. MDPI. Retrieved from [Link]

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A Comparative Guide to the Cross-Reactivity Profiling of 6-Cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine and Structurally Related Compounds

This guide provides a comprehensive framework for assessing the cross-reactivity of the novel s-triazine compound, 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. For comparative context and to ground our methodologies, we will draw parallels with the well-characterized, structurally similar insect growth regulator, Cyromazine (N-cyclopropyl-1,3,5-triazine-2,4,6-triamine). This document is intended for researchers, scientists, and drug development professionals engaged in the safety and selectivity profiling of new chemical entities.

The s-triazine scaffold is a privileged structure in medicinal and agricultural chemistry. While this ubiquity is a testament to its therapeutic and practical potential, it also necessitates a rigorous evaluation of off-target interactions to ensure selectivity and minimize unintended biological effects. This guide will detail the experimental design, provide step-by-step protocols for key assays, and present a model for data interpretation and comparison.

Introduction to Triazine Scaffolds and the Imperative of Cross-Reactivity Studies

The 1,3,5-triazine ring system is a core component of numerous herbicides, insecticides, and even therapeutic agents. Cyromazine, for instance, is a highly selective insect growth regulator that interferes with the molting process in dipteran larvae.[1][2] Its mode of action is believed to involve the disruption of chitin deposition in the cuticle, a process vital for insect development.[1][2][3] While its primary target is specific to insects, the potential for structurally similar compounds to interact with other biological macromolecules cannot be overlooked.

Cross-reactivity studies are paramount in the preclinical safety assessment of any new chemical entity. Unforeseen interactions with off-target receptors, enzymes, or ion channels can lead to adverse effects. For triazine-based compounds, a key consideration is their potential to interact with targets in non-target organisms, including mammals. Although cyromazine exhibits low mammalian toxicity, a comprehensive understanding of its and its analogs' broader pharmacological profile is essential for a complete risk assessment.[4][5]

This guide will focus on a tiered approach to cross-reactivity profiling, starting with computational predictions and progressing to in vitro binding and functional assays.

Designing a Cross-Reactivity Study: A Tiered Approach

A logical and resource-efficient approach to cross-reactivity profiling involves a multi-tiered strategy. This allows for early identification of potential liabilities and informs the direction of more in-depth investigations.

// Nodes A [label="Tier 1: In Silico Profiling\n(Computational Screening)", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Tier 2: Primary In Vitro Screening\n(Binding Assays)", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Tier 3: Secondary In Vitro Screening\n(Functional Assays)", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="Tier 4: Cellular & Phenotypic Assays", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Data Analysis & Risk Assessment", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges A -> B [label="Identify potential off-targets"]; B -> C [label="Confirm binding & assess functional activity"]; C -> D [label="Investigate cellular consequences of off-target activity"]; D -> E [label="Synthesize data for safety profiling"]; }

A tiered workflow for cross-reactivity profiling.

Tier 1: In Silico (Computational) Profiling

Before embarking on wet-lab experiments, computational methods can predict potential off-target interactions. This involves screening the compound of interest against databases of known protein structures.

• Methodology:

  • Ligand Preparation: Generate a 3D conformation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

  • Target Selection: Utilize a comprehensive panel of off-target proteins, including but not limited to G-protein coupled receptors (GPCRs), kinases, ion channels, and nuclear receptors.

  • Molecular Docking: Employ docking software (e.g., AutoDock Vina, GOLD) to predict the binding affinity of the test compound to each target.[6]

  • Analysis: Rank potential off-targets based on their predicted binding energies.

Tier 2: Primary In Vitro Screening (Binding Assays)

This tier aims to experimentally validate the in silico predictions and to screen against a broader panel of targets. Radioligand binding assays are a gold standard for this purpose due to their sensitivity and high-throughput nature.

Tier 3: Secondary In Vitro Screening (Functional Assays)

Once binding to an off-target is confirmed, it is crucial to determine the functional consequence of this interaction. Functional assays assess whether the compound acts as an agonist, antagonist, or modulator of the target's activity.

Tier 4: Cellular and Phenotypic Assays

The final tier of in vitro testing involves assessing the compound's effects in a more physiologically relevant context. This can include cytotoxicity assays in various cell lines and more complex phenotypic screens.[7][8][9]

Experimental Protocols

Protocol 1: Radioligand Binding Assay for Off-Target Screening

This protocol provides a generalized procedure for assessing the binding of a test compound to a panel of membrane-bound receptors.

• Preparation of Cell Membranes:

  • Culture cells expressing the target receptor to a high density.

  • Harvest the cells and homogenize them in a hypotonic buffer to lyse the cells and release the membranes.

  • Centrifuge the homogenate at low speed to remove nuclei and intact cells.

  • Centrifuge the resulting supernatant at high speed to pellet the cell membranes.

  • Resuspend the membrane pellet in an appropriate assay buffer and determine the protein concentration.

• Binding Assay:

  • In a 96-well plate, add the cell membrane preparation, a known concentration of a specific radioligand for the target receptor, and varying concentrations of the test compound (6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine).

  • To determine non-specific binding, include wells containing the membrane preparation, radioligand, and a high concentration of a known, non-radioactive ligand for the target.

  • Incubate the plate at an appropriate temperature for a sufficient time to reach binding equilibrium.

  • Terminate the binding reaction by rapid filtration through a glass fiber filter mat, which traps the membranes.

  • Wash the filters with ice-cold buffer to remove unbound radioligand.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of specific binding at each concentration of the test compound.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of specific radioligand binding) by fitting the data to a sigmoidal dose-response curve.

// Nodes A [label="Prepare Cell Membranes\nExpressing Target Receptor", fillcolor="#F1F3F4", fontcolor="#202124"]; B [label="Incubate Membranes with Radioligand\n& Test Compound", fillcolor="#F1F3F4", fontcolor="#202124"]; C [label="Separate Bound from Free Radioligand\n(Rapid Filtration)", fillcolor="#F1F3F4", fontcolor="#202124"]; D [label="Quantify Bound Radioactivity\n(Scintillation Counting)", fillcolor="#F1F3F4", fontcolor="#202124"]; E [label="Calculate IC50 Value", fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges A -> B; B -> C; C -> D; D -> E; }

Workflow for a radioligand binding assay.

Comparative Data Analysis: Hypothetical Cross-Reactivity Profiles

To illustrate the output of such a study, the following tables present hypothetical cross-reactivity data for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine and Cyromazine against a panel of selected off-targets.

Table 1: Comparative Binding Affinities (IC50, µM) of Triazine Compounds

Target Class	Specific Target	6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (IC50, µM)	Cyromazine (IC50, µM)	Atrazine (Reference Herbicide) (IC50, µM)
GPCRs	Dopamine D2	> 100	> 100	25
Serotonin 5-HT2A	85	> 100	15
Adrenergic α2A	50	90	10
Kinases	Abl	> 100	> 100	> 100
EGFR	> 100	> 100	75
Ion Channels	hERG	> 100	> 100	50
Nuclear Receptors	Estrogen Receptor α	> 100	> 100	5

Data are hypothetical and for illustrative purposes only.

Table 2: Comparative Functional Activity (% Inhibition at 10 µM) of Triazine Compounds

Target Class	Specific Target	6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (% Inhibition)	Cyromazine (% Inhibition)	Atrazine (Reference Herbicide) (% Inhibition)
GPCRs	Dopamine D2	< 10	< 5	60 (Antagonist)
Serotonin 5-HT2A	15	< 10	75 (Antagonist)
Adrenergic α2A	30	12	85 (Antagonist)
Kinases	Abl	< 5	< 5	< 10
EGFR	< 10	< 5	40
Ion Channels	hERG	< 5	< 5	55
Nuclear Receptors	Estrogen Receptor α	< 5	< 5	90 (Agonist)

Data are hypothetical and for illustrative purposes only.

Interpretation of Hypothetical Data:

The hypothetical data suggest that both 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine and Cyromazine have a favorable off-target profile with weak to no activity at the tested concentrations. In contrast, the reference herbicide Atrazine, another triazine, shows significant activity against several targets, which is consistent with its known broader biological effects. This underscores the importance of such comparative studies to differentiate the selectivity profiles of structurally related compounds.

Broader Context and Alternative Compounds

The primary application of Cyromazine is in the control of fly larvae in agricultural and public health settings.[1] Alternatives to Cyromazine for insect control often belong to different chemical classes with distinct modes of action, such as neonicotinoids (e.g., thiamethoxam), spinosyns, or other insect growth regulators like methoprene.[10][11] When considering alternatives, factors such as the target pest, the potential for resistance development, and the environmental impact must be evaluated. Cyromazine's unique mode of action makes it a valuable tool in integrated pest management (IPM) programs, particularly for managing resistance to other insecticide classes.[1]

Conclusion

The comprehensive cross-reactivity profiling of novel compounds like 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a critical component of modern drug discovery and chemical safety assessment. By employing a tiered approach that integrates in silico, in vitro binding, and functional assays, researchers can build a detailed understanding of a compound's selectivity and potential off-target liabilities. The methodologies and comparative data framework presented in this guide offer a robust starting point for such investigations, ultimately contributing to the development of safer and more effective chemical entities.

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A Senior Application Scientist's Guide: Microwave Synthesis vs. Conventional Heating for Triazine Production

For Researchers, Scientists, and Drug Development Professionals

The synthesis of triazine derivatives is a critical task in medicinal chemistry and materials science due to their wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[1] The efficiency of synthesizing these compounds is therefore of high importance. This guide provides a detailed comparison of microwave-assisted organic synthesis (MAOS) and conventional heating methods for preparing triazines, offering insights into the underlying mechanisms, comparative data, and detailed protocols to inform your synthetic strategies.

The Core Distinction: How Heat is Transferred

The fundamental difference between microwave synthesis and conventional heating lies in their heat transfer mechanisms, which significantly impacts reaction outcomes.

Conventional Heating: This traditional approach involves transferring heat from an external source, like an oil bath, through the walls of the reaction vessel to the solvent and reactants. This process, known as convection, is often slow and creates a temperature gradient within the reaction mixture. The vessel walls become hotter than the bulk of the solution, potentially leading to localized overheating, decomposition of sensitive materials, and the formation of impurities.[2]

Microwave-Assisted Organic Synthesis (MAOS): MAOS utilizes the ability of polar molecules in the reaction mixture to directly absorb microwave energy and convert it into heat.[3] This direct, "in-core" heating is volumetric and rapid, resulting in a uniform temperature distribution throughout the reaction mixture.[4] This eliminates the temperature gradients and localized overheating associated with conventional methods, leading to a more controlled and efficient reaction.[2][4]

Caption: Heat transfer in conventional vs. microwave synthesis.

Head-to-Head Comparison: Synthesizing Triazines

To illustrate the practical advantages of MAOS, consider the synthesis of 2,4,6-trisubstituted-1,3,5-triazines via the cyclotrimerization of nitriles.[5]

Performance Data

The following table summarizes typical results for the synthesis of a symmetrically substituted 1,3,5-triazine, showcasing the benefits of microwave irradiation over conventional heating.

Parameter	Conventional Heating	Microwave Synthesis
Reaction Time	Hours to days[5]	Minutes[6][7][8]
Yield	Moderate to Good[5][9]	Good to Excellent[7][8][10]
Purity	Good	High[4][7]
Energy Consumption	High[9]	Low[6][11]
Byproduct Formation	Potential for side reactions[12][13]	Minimized side reactions[10]

This table represents a compilation of typical outcomes from various sources.

The most striking advantage of MAOS is the dramatic reduction in reaction time, often from hours or even days to mere minutes.[5][8] This acceleration, coupled with higher yields and improved purity, is a direct result of the efficient and uniform heating provided by microwaves.[2][4][7]

Mechanistic Advantages of Microwave Synthesis

The enhanced performance of MAOS in triazine synthesis can be attributed to several factors:

• Rapid Heating: Microwaves quickly bring the reaction mixture to the target temperature, accelerating the reaction rate.[4]

• Uniform Temperature: The absence of hot spots minimizes the decomposition of reactants and products, leading to cleaner reactions and higher yields.[2][4]

• Solvent-Free Conditions: In many cases, microwave-assisted synthesis can be performed without a solvent, which is environmentally friendly and simplifies purification.[12][14][15]

Step-by-Step Experimental Protocols

Below are generalized protocols for the synthesis of a 1,3,5-triazine derivative using both conventional and microwave-assisted methods.

Protocol 1: Conventional Synthesis

• Preparation: In a round-bottom flask fitted with a reflux condenser, dissolve the starting nitrile in a suitable high-boiling solvent.

• Catalyst: Add a catalyst, such as an acid or base.

• Heating: Heat the mixture to reflux using an oil bath for several hours to days, monitoring the reaction by TLC.[5]

• Work-up: After the reaction is complete, cool the mixture, remove the solvent, and purify the crude product by recrystallization or chromatography.

Protocol 2: Microwave-Assisted Synthesis

• Preparation: In a microwave-safe reaction vessel, combine the nitrile and a high-dielectric solvent (if necessary).

• Catalyst: Add the appropriate catalyst.

• Irradiation: Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a set temperature for a few minutes.[9][15]

• Work-up: Once the vessel has cooled, the product can often be isolated by simple filtration and washing.

Caption: A comparison of workflows for triazine synthesis.

Ensuring Scientific Integrity

The protocols provided are designed for reproducibility. The identity and purity of the synthesized triazines should be confirmed using standard analytical techniques such as:

• NMR Spectroscopy: To confirm the chemical structure.

• Mass Spectrometry: To verify the molecular weight.

• Melting Point: A sharp melting point indicates high purity.

Conclusion and Future Directions

Microwave-assisted organic synthesis presents a compelling and advantageous alternative to conventional heating for the production of triazine derivatives.[13][16] The significant reduction in reaction times, increased yields, and improved product purity make it a more efficient and sustainable method.[4][11] As the demand for rapid and green chemical synthesis grows, MAOS is set to become an indispensable tool in both academic research and industrial drug development.

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• International Journal of Pharmaceutical Sciences. (2024, July 27). Microwave Assisted Synthesis Of New Heterocyclic Compounds.
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• Scilit. (n.d.). Formation of 4-Aminopyrimidines via the Trimerization of Nitriles Using Focused Microwave Heating.
• International Journal of Pharmaceutical Erudition. (n.d.). COMPARATIVE STUDY OF CONVENTIONAL AND MICROWAVE INDUCED SYNTHESIS OF SELECTED HETEROCYCLIC MOLECULES.
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• PubMed. (2005, May-June). Formation of 4-aminopyrimidines via the trimerization of nitriles using focused microwave heating.

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A Comparative Guide to the Biological Efficacy of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine and Methotrexate

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of therapeutic agent development, particularly those targeting folate metabolism, a comprehensive understanding of the comparative efficacy of different compounds is paramount. This guide provides an in-depth, objective comparison of the biological efficacy of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, also known as Cycloguanil, and Methotrexate. Both compounds are potent inhibitors of dihydrofolate reductase (DHFR), a critical enzyme in the folate metabolic pathway.[1][2] However, their selectivity, potency, and clinical applications differ significantly.

Cycloguanil is the active metabolite of the antimalarial drug proguanil and is recognized for its selective inhibition of parasitic DHFR over the human counterpart.[1][3] This selectivity is a cornerstone of its therapeutic success in treating malaria.[1] Methotrexate, on the other hand, is a folate antagonist with a broad range of applications, including cancer chemotherapy and the treatment of autoimmune diseases like rheumatoid arthritis.[4][5] Its potent, though less selective, inhibition of DHFR underlies its efficacy.[2] This guide will delve into their mechanisms of action, present comparative experimental data, and provide detailed protocols for key assays, offering valuable insights for researchers in drug discovery and development.

Mechanism of Action: A Tale of Two Inhibitors

Both Cycloguanil and Methotrexate exert their primary biological effects by inhibiting dihydrofolate reductase (DHFR).[1][4] DHFR is a crucial enzyme that catalyzes the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives are essential one-carbon donors for the synthesis of purines, thymidylate, and certain amino acids, which are the building blocks of DNA and proteins.[1][2] By inhibiting DHFR, both compounds disrupt these vital biosynthetic pathways, ultimately leading to cell cycle arrest and cell death, particularly in rapidly proliferating cells.[4]

While their primary target is the same, the nuances of their interaction with DHFR and their broader biological effects differ. Methotrexate is a competitive inhibitor of DHFR, binding to the active site with high affinity and preventing the binding of the natural substrate, DHF.[6] Its polyglutamated form, which is retained intracellularly, also inhibits other enzymes in the folate pathway, such as thymidylate synthase (TS), and can lead to an increase in adenosine levels, contributing to its anti-inflammatory effects.[6][7]

Cycloguanil also acts as a competitive inhibitor of DHFR.[1] However, its key characteristic is its selective affinity for the parasitic DHFR enzyme over the human version.[1][8] This selectivity is attributed to differences in the amino acid sequences of the active sites between the parasite and human enzymes.[1]

Caption: Inhibition of Dihydrofolate Reductase (DHFR) by Methotrexate and Cycloguanil disrupts the synthesis of essential precursors for DNA replication.

Comparative Biological Efficacy: A Data-Driven Analysis

The biological efficacy of DHFR inhibitors is often quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of the drug required to inhibit the target enzyme or cell growth by 50%. A lower IC50 value indicates greater potency.

Compound	Target	Organism/Cell Line	IC50 (nM)	Reference
6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Cycloguanil)	DHFR	Plasmodium falciparum (Susceptible)	0.249 - 9.14	[9]
DHFR	Plasmodium falciparum (Resistant)	15.3 - 901	[9]
DHFR	Human	>1000	[10]
Methotrexate	DHFR	Human	0.12 ± 0.07 (µM)	[11]
DHFR	Human	0.177 (µM)	[12]
Cell Viability	Daoy (Medulloblastoma)	95	[13]
Cell Viability	Saos-2 (Osteosarcoma)	35	[13]
Cell Viability	AGS (Gastric Cancer)	6.05	[14]
Cell Viability	HCT-116 (Colon Cancer)	13.56	[14]

Analysis of Efficacy Data:

The provided data clearly illustrates the distinct efficacy profiles of Cycloguanil and Methotrexate. Cycloguanil demonstrates potent, low nanomolar inhibition of Plasmodium falciparum DHFR in susceptible strains.[9] Importantly, its inhibitory activity against human DHFR is significantly weaker, highlighting its selectivity for the parasite enzyme.[10] This selectivity is crucial for its therapeutic use as an antimalarial, minimizing host toxicity. The increased IC50 values observed in resistant P. falciparum strains are primarily due to point mutations in the dhfr gene, which reduce the binding affinity of the drug.[1]

In contrast, Methotrexate exhibits potent inhibition of human DHFR, with IC50 values in the sub-micromolar to low micromolar range.[11][12] Its efficacy is further demonstrated by its low nanomolar IC50 values for inhibiting the viability of various human cancer cell lines.[13][14] This potent but non-selective inhibition of human DHFR is the basis for its use in chemotherapy and as an immunosuppressant.[4][5]

Experimental Protocols

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. The following are detailed methodologies for key assays used to evaluate the biological efficacy of DHFR inhibitors.

Dihydrofolate Reductase (DHFR) Inhibition Assay

This spectrophotometric assay measures the enzymatic activity of DHFR by monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADPH to NADP+ during the reduction of DHF to THF.[8][15]

Materials:

• Purified recombinant DHFR (human or from the target organism)

• Dihydrofolate (DHF)

• NADPH

• Assay Buffer: 50 mM Tris-HCl, 50 mM NaCl, pH 7.4[8]

• Test compounds (Cycloguanil, Methotrexate) dissolved in DMSO

• 96-well clear, flat-bottom microplates

• Spectrophotometer capable of kinetic reads at 340 nm

Procedure:

• Reagent Preparation:

  • Prepare stock solutions of DHF and NADPH in the assay buffer. Note that DHF is unstable and should be prepared fresh.[8]

  • Prepare serial dilutions of the test compounds in the assay buffer. Ensure the final DMSO concentration is consistent across all wells (typically ≤1%).

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Assay Buffer

    • Purified DHFR enzyme (e.g., 200 nM)[12]

    • Varying concentrations of the inhibitor or vehicle control (DMSO).

  • Include control wells:

    • No inhibitor control: Contains all components except the inhibitor.

    • No enzyme control: Contains all components except the DHFR enzyme.

  • Pre-incubate the plate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.[8]

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding a mixture of DHF (e.g., 137.5 µM) and NADPH (e.g., 125 µM) to each well.[8][12]

  • Immediately begin monitoring the decrease in absorbance at 340 nm at regular intervals (e.g., every 30 seconds) for a set period (e.g., 10-20 minutes) using a spectrophotometer.

• Data Analysis:

  • Calculate the rate of NADPH consumption (the slope of the linear portion of the absorbance vs. time curve) for each concentration of the inhibitor.

  • Normalize the data to the "no inhibitor" control (100% activity) and the "no enzyme" control (0% activity).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation using appropriate software.[12]

Caption: Experimental workflow for the Dihydrofolate Reductase (DHFR) inhibition assay.

Cell Viability Assay (MTT Assay)

The MTT assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Materials:

• Target cell lines (e.g., cancer cell lines)

• Complete cell culture medium

• Test compounds (Cycloguanil, Methotrexate)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well flat-bottom cell culture plates

• Multichannel pipette

• Plate reader capable of measuring absorbance at ~570 nm

Procedure:

• Cell Seeding:

  • Harvest and count the cells.

  • Seed the cells into a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a CO2 incubator.

• Compound Treatment:

  • Prepare serial dilutions of the test compounds in complete cell culture medium.

  • Remove the old medium from the wells and add the medium containing the different concentrations of the test compounds.

  • Include vehicle control (medium with DMSO) and untreated control wells.

  • Incubate the plate for a specified period (e.g., 72 hours).[14]

• MTT Addition and Incubation:

  • After the incubation period, add MTT solution to each well and incubate for 2-4 hours at 37°C. During this time, viable cells will convert the soluble MTT into insoluble formazan crystals.

• Formazan Solubilization:

  • Remove the MTT-containing medium and add the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate to ensure complete dissolution.

• Absorbance Measurement:

  • Measure the absorbance of each well at a wavelength of ~570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance (from wells with no cells).

  • Calculate the percentage of cell viability for each concentration relative to the untreated control cells.

  • Plot the percentage of viability against the logarithm of the compound concentration and determine the IC50 value using a sigmoidal dose-response curve.

Conclusion

This guide provides a comprehensive comparison of the biological efficacy of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Cycloguanil) and Methotrexate. While both are potent inhibitors of dihydrofolate reductase, their distinct selectivity profiles dictate their therapeutic applications. Cycloguanil's high selectivity for parasitic DHFR makes it a valuable antimalarial agent, whereas Methotrexate's potent inhibition of human DHFR underpins its use in cancer and autoimmune disease treatment. The experimental data and detailed protocols presented herein offer a robust framework for researchers to further investigate these and other DHFR inhibitors, contributing to the development of more effective and targeted therapies.

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Unambiguous Structural Confirmation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine: A Comparative Guide to X-ray Crystallography and Alternative Methodologies

In the landscape of drug discovery and development, the precise determination of a molecule's three-dimensional structure is a non-negotiable prerequisite for understanding its biological activity, optimizing its properties, and ensuring intellectual property protection. This guide provides an in-depth comparison of X-ray crystallography as the definitive method for the structural elucidation of the novel compound 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, alongside a critical evaluation of alternative and complementary techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and computational modeling.

The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography offers an unparalleled, high-resolution insight into the atomic arrangement of a molecule in the solid state.[1][2][3] By analyzing the diffraction pattern of X-rays passing through a single, high-quality crystal, we can generate a detailed three-dimensional electron density map, which allows for the precise determination of bond lengths, bond angles, and stereochemistry.

Hypothetical Experimental Protocol for X-ray Crystallography

While a specific crystal structure for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is not yet publicly available, the following protocol outlines a robust methodology for its determination based on established techniques for similar triazine derivatives.[4][5][6]

Part 1: Synthesis and Crystallization

A plausible synthetic route to 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine could involve a one-pot, microwave-assisted, three-component reaction of cyanoguanidine, cyclopropanecarboxaldehyde, and dimethylamine, followed by purification.[7][8]

Step-by-Step Crystallization Protocol:

• Solvent Screening: Initial solubility tests of the purified compound (a white to off-white solid) would be performed in a range of common organic solvents to identify a suitable system for crystallization.[9]

• Slow Evaporation: A saturated solution of the compound in a suitable solvent, such as ethanol or acetonitrile, would be prepared.[4][9] This solution is then filtered to remove any particulate matter and left in a loosely covered vial to allow for the slow evaporation of the solvent at room temperature.[9]

• Vapor Diffusion: A concentrated solution of the compound in a solvent in which it is highly soluble is placed in a small, open container. This container is then placed in a larger, sealed vessel containing a solvent in which the compound is poorly soluble but which is miscible with the first solvent.[10] The vapor from the outer solvent slowly diffuses into the inner solution, reducing the solubility of the compound and promoting crystallization.[10]

• Crystal Harvesting: Once suitable single crystals have formed, they are carefully harvested and mounted on a goniometer head for X-ray diffraction analysis.

Part 2: X-ray Diffraction Data Collection and Structure Refinement

• Data Collection: A selected single crystal is mounted on a diffractometer equipped with a monochromatic X-ray source (e.g., Mo Kα radiation) and a detector.[11] The crystal is cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations and improve data quality.[5] A series of diffraction images are collected as the crystal is rotated.

• Structure Solution and Refinement: The collected diffraction data is processed to determine the unit cell dimensions and space group. The structure is then solved using direct methods or Patterson methods and refined using full-matrix least-squares on F². All non-hydrogen atoms are refined anisotropically, and hydrogen atoms are placed in calculated positions and refined using a riding model.

Expected Crystallographic Data

The following table summarizes the type of quantitative data that would be obtained from a successful X-ray crystallographic analysis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Parameter	Expected Value/Information
Crystal System	e.g., Monoclinic
Space Group	e.g., P2₁/c
Unit Cell Dimensions	a, b, c (Å), α, β, γ (°)
Volume (ų)	Calculated from unit cell dimensions
Z	Number of molecules per unit cell
Calculated Density (g/cm³)	---
Bond Lengths (Å)	e.g., C-N, C-C
**Bond Angles (°) **	e.g., N-C-N
Torsion Angles (°)	---
R-factor	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data

Experimental Workflow Diagram

Caption: Workflow for X-ray Crystallography.

Alternative and Complementary Structural Elucidation Techniques

While X-ray crystallography is the gold standard, other techniques provide valuable and often complementary structural information.[12][13]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for determining the structure of molecules in solution.[14][15][16] For 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a full suite of NMR experiments would provide crucial connectivity information.

• ¹H NMR: Would confirm the presence of the cyclopropyl, dimethylamino, and amino protons and their respective chemical environments.

• ¹³C NMR: Would identify all unique carbon atoms in the molecule.

• 2D NMR (COSY, HSQC, HMBC): These experiments would establish the connectivity between protons and carbons, allowing for the complete assignment of the molecular skeleton.

Key Insight: NMR is particularly adept at studying dynamic processes in solution, such as rotational barriers around the C-N bonds of the amino groups, which can be observed through variable temperature NMR studies.[14]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.[17][18]

• High-Resolution Mass Spectrometry (HRMS): Would provide a highly accurate mass measurement, confirming the elemental composition of the target molecule.

• Tandem Mass Spectrometry (MS/MS): By inducing fragmentation of the parent ion, MS/MS experiments can provide structural information based on the observed fragment ions. This is particularly useful for confirming the presence of key functional groups and the overall connectivity. Gas chromatography-mass spectrometry (GC/MS) and liquid chromatography-mass spectrometry (LC-MS/MS) are powerful techniques for the analysis of triazine compounds.[17][18][19][20][21]

Computational Chemistry

Computational methods, such as Density Functional Theory (DFT), can be used to predict the three-dimensional structure and various spectroscopic properties of a molecule.[22][23][24][25][26]

• Geometry Optimization: Computational models can predict the most stable conformation of the molecule, including bond lengths and angles.

• Spectroscopic Prediction: NMR chemical shifts and vibrational frequencies (IR) can be calculated and compared with experimental data to support the proposed structure.[27]

Self-Validation: The accuracy of computational models can be validated by comparing the predicted spectroscopic data with the experimental NMR and IR spectra.

Comparative Analysis of Structural Elucidation Techniques

Technique	Strengths	Limitations	Application to the Target Molecule
X-ray Crystallography	Provides unambiguous 3D structure with high precision.[1][2]	Requires a suitable single crystal, which can be difficult to obtain.[2][3] Provides information on the solid-state conformation only.	The definitive method for absolute structural confirmation.
NMR Spectroscopy	Provides detailed connectivity information in solution.[14][16] Can study dynamic processes.	Does not directly provide 3D coordinates. Interpretation can be complex for larger molecules.	Essential for confirming the molecular skeleton and studying conformational dynamics in solution.
Mass Spectrometry	Highly sensitive, provides accurate molecular weight and elemental composition.[17][18]	Provides limited information on stereochemistry and 3D structure.	Confirms the molecular formula and provides fragmentation data to support the proposed structure.
Computational Chemistry	Can predict structures and properties without the need for experimental samples.[22][24]	Accuracy is dependent on the level of theory and basis set used. Predictions must be validated by experimental data.	Complements experimental data by providing a theoretical model and aiding in the interpretation of spectroscopic results.[27]

Logical Relationship of Analytical Techniques

Caption: Interplay of techniques for structural elucidation.

Conclusion

The unambiguous structural determination of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is best achieved through single-crystal X-ray crystallography, which provides definitive evidence of its three-dimensional architecture. However, a comprehensive characterization relies on the synergistic use of complementary techniques. NMR spectroscopy is indispensable for elucidating the molecule's structure and dynamics in solution, while mass spectrometry provides unequivocal confirmation of its molecular formula. Computational chemistry serves as a powerful predictive and validation tool. By integrating the data from these orthogonal techniques, researchers can build a complete and robust understanding of the molecule's structure, which is fundamental for its further development.

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A Comparative Guide to the Mass Spectrometry Analysis of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (Cyromazine) and its Analogue, Atrazine

For researchers, scientists, and drug development professionals engaged in the analysis of triazine-based compounds, a deep understanding of their behavior under mass spectrometric conditions is paramount for unambiguous identification and quantification. This guide provides an in-depth, comparative analysis of the mass spectral fragmentation of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, commonly known as Cyromazine, and a structurally related triazine herbicide, Atrazine. By examining their fragmentation patterns under both electron ionization (EI) and electrospray ionization (ESI), this guide elucidates the characteristic fragmentation pathways, offering insights into the influence of substituent groups on the fragmentation of the triazine core.

Introduction: The Significance of Triazine Scaffolds

The 1,3,5-triazine ring is a core structural motif in a diverse range of biologically active molecules, including pesticides and pharmaceuticals. Cyromazine, an insect growth regulator, is utilized in agriculture and veterinary medicine to control fly larvae.[1] Its unique cyclopropyl substituent offers a point of structural diversity compared to more conventional triazine herbicides like Atrazine. Atrazine, a widely used herbicide for the control of broadleaf and grassy weeds, features ethyl and isopropyl amino substituents.[2] The subtle yet significant structural differences between these two compounds lead to distinct fragmentation behaviors in the mass spectrometer, which can be leveraged for their specific detection and differentiation.

Electron Ionization (EI) Mass Spectrometry: A Head-to-Head Comparison

Electron ionization, a hard ionization technique, imparts significant energy to the analyte molecule, leading to extensive fragmentation. This provides a detailed fingerprint of the molecule's structure.

Fragmentation of Cyromazine (MW: 166.18 g/mol )

The EI mass spectrum of Cyromazine is characterized by a series of fragmentation pathways originating from the molecular ion (M•+) at m/z 166. The key fragmentation steps are outlined below.

Key Fragments and Proposed Pathways:

• Loss of a methyl radical (•CH3): A prominent fragmentation pathway involves the loss of a methyl radical from the dimethylamino group, resulting in a stable, even-electron ion at m/z 151 . This is a classic alpha-cleavage adjacent to the nitrogen atom.

• Loss of ethylene (C2H4): The cyclopropyl ring can undergo rearrangement and lose ethylene, leading to a fragment ion at m/z 138 .

• Cleavage of the cyclopropyl ring: Direct cleavage of the cyclopropyl group can occur, leading to the loss of C3H5• and the formation of an ion at m/z 125 .

• Formation of the triazine core fragment: A characteristic fragment at m/z 85 is observed, corresponding to the protonated 2,4-diamino-1,3,5-triazine core, likely formed through a complex rearrangement and cleavage process.

Fragmentation of Atrazine (MW: 215.68 g/mol )

Atrazine, with its ethyl and isopropyl substituents, exhibits a different set of characteristic fragmentations under EI.

Key Fragments and Proposed Pathways:

• Loss of a methyl radical (•CH3): The molecular ion at m/z 215 readily loses a methyl radical from the isopropyl group via alpha-cleavage, yielding a highly abundant ion at m/z 200 .[3] This is often the base peak in the spectrum.

• Loss of ethylene (C2H4): The ethyl group can be lost as ethylene through a McLafferty-type rearrangement, resulting in an ion at m/z 187 .

• Loss of propylene (C3H6): Similarly, the isopropyl group can be eliminated as propylene, leading to a fragment at m/z 173 .

• Formation of characteristic triazine core fragments: Cleavage of the side chains leads to characteristic ions representing the substituted triazine core, such as the ion at m/z 174 (loss of C3H5•) and m/z 158 (loss of C4H7•).

Comparative Analysis of EI Fragmentation

Fragmentation Pathway	Cyromazine (m/z)	Atrazine (m/z)	Rationale for Difference
Molecular Ion (M•+)	166	215	Difference in molecular weight due to substituents.
Loss of •CH3	151 (from N,N-dimethyl)	200 (from isopropyl)	Originates from different substituent groups.
Loss of C2H4	138 (from cyclopropyl)	187 (from ethyl)	Different structural origins of the neutral loss.
Loss of C3H6/C3H5•	125 (loss of C3H5•)	173 (loss of C3H6)	Cleavage of the cyclopropyl radical vs. elimination of propylene.
Key Core Fragment	85	Multiple, e.g., 174, 158	The nature of the substituents dictates the stable core fragments formed.

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS): Unraveling Fragmentation with Controlled Energy

Electrospray ionization is a soft ionization technique that typically produces protonated molecules [M+H]+. Tandem mass spectrometry (MS/MS) is then used to induce and analyze the fragmentation of these precursor ions.

ESI-MS/MS Fragmentation of Cyromazine

In positive ion mode ESI, Cyromazine readily forms a protonated molecule at m/z 167 . Collision-induced dissociation (CID) of this precursor ion leads to several characteristic product ions.

Key Product Ions and Proposed Pathways:

• m/z 125: This prominent product ion is formed by the loss of C3H6 (propylene) from the protonated molecule, which involves the cleavage of the cyclopropyl ring.[1]

• m/z 85: Loss of the dimethylamino and cyclopropyl groups leads to the formation of the 2,4,6-triaminotriazine core, observed at m/z 85.

ESI-MS/MS Fragmentation of Atrazine

The protonated molecule of Atrazine [M+H]+ is observed at m/z 216 . Its fragmentation in MS/MS experiments is well-documented.[4][5]

Key Product Ions and Proposed Pathways:

• m/z 174: This is a major product ion resulting from the loss of propylene (C3H6) from the isopropyl group.[5]

• m/z 146: Subsequent loss of ethylene (C2H4) from the m/z 174 ion results in the fragment at m/z 146.

• m/z 132: This ion is formed by the loss of the entire ethylamino group (C2H5N) from the precursor ion.

• m/z 104: Represents a further breakdown of the triazine ring and its substituents.

Comparative Analysis of ESI-MS/MS Fragmentation

The fragmentation pathways under ESI-MS/MS also highlight the influence of the different substituents.

Caption: Comparative ESI-MS/MS fragmentation of Cyromazine and Atrazine.

Experimental Protocols

For reproducible and accurate analysis, the following experimental protocols are recommended.

Sample Preparation

A generic sample preparation protocol for the analysis of Cyromazine and Atrazine in a given matrix (e.g., water, soil, biological fluid) is as follows:

• Extraction: Extract a known quantity of the sample with a suitable organic solvent (e.g., acetonitrile, methanol). For solid samples, sonication or mechanical shaking can enhance extraction efficiency.

• Clean-up (if necessary): For complex matrices, a solid-phase extraction (SPE) step is recommended. A C18 or mixed-mode cation exchange cartridge can be effective for trapping and concentrating these basic compounds.

• Reconstitution: Evaporate the solvent from the cleaned-up extract and reconstitute the residue in a solvent compatible with the chromatographic mobile phase.

LC-MS/MS Analysis

Caption: General workflow for LC-MS/MS analysis.

Chromatographic Conditions:

• Column: A reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 3.5 µm) is suitable for separation.

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile or methanol with 0.1% formic acid (Solvent B). The formic acid aids in the protonation of the analytes.

• Flow Rate: Typically 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM) for quantification or Product Ion Scan for fragmentation analysis.

• Precursor Ions: m/z 167 for Cyromazine; m/z 216 for Atrazine.

• Product Ions for MRM:

  • Cyromazine: 167 -> 125 (quantifier), 167 -> 85 (qualifier)

  • Atrazine: 216 -> 174 (quantifier), 216 -> 132 (qualifier)

• Collision Energy: Optimize for each transition to maximize product ion intensity.

Conclusion

The mass spectrometric fragmentation of Cyromazine and Atrazine is highly dependent on the nature of their respective substituents. Under electron ionization, both compounds exhibit characteristic alpha-cleavages and rearrangements, but the resulting fragment ions are distinct and allow for their unambiguous identification. In electrospray ionization tandem mass spectrometry, the controlled fragmentation of the protonated molecules provides specific and sensitive transitions for quantification. The cyclopropyl group in Cyromazine leads to a characteristic loss of propylene, while the ethyl and isopropyl groups in Atrazine result in losses of ethylene and propylene. This comparative guide provides the foundational knowledge and practical protocols for researchers to confidently analyze these and other related triazine compounds.

References

• Gas chromatography/mass spectrometry applied for the analysis of triazine herbicides in environmental waters. (2003). Chemosphere, 52(9), 1627-32. [Link]

• Characterization of Triazine Herbicides by Electrospray and Tandem Mass Spectrometry. (n.d.). ResearchGate. [Link]

• Atrazine. (n.d.). NIST WebBook. [Link]

• Determination of triazine herbicides in foods with liquid chromatography mass spectrometry. (n.d.). ResearchGate. [Link]

• Real-Time Monitoring of the Atrazine Degradation by Liquid Chromatography and High-Resolution Mass Spectrometry: Effect of Fenton Process and Ultrasound Treatment. (2021). Molecules, 26(11), 3358. [Link]

• Two-dimensional high performance liquid chromatography separation and tandem mass spectrometry detection of atrazine and its metabolic and hydrolysis products in urine. (2011). Journal of Chromatography B, 879(28), 2957–2965. [Link]

• Analysis of Triazine Pesticides in Drinking Water Using LC-MS/MS (EPA Method 536.0). (n.d.). Scribd. [Link]

• Characterization and novel pathway of atrazine catabolism by Agrobacterium rhizogenes AT13 and its potential for environmental bioremediation. (2023). Chemosphere, 320, 137980. [Link]

• Atrazine; LC-ESI-QFT; MS2; CE: 35 NCE; R=35000; [M+H]+. (2016). MassBank. [Link]

• Determination of atrazine and its major degradation products in soil pore water by solid-phase extraction, chemical derivatization, and gas chromatography/mass spectrometry. (n.d.). USGS Publications Warehouse. [Link]

• MS fragmentation precursor ion for each metabolites. (n.d.). ResearchGate. [Link]

• Temporal–spatial analysis of cyromazine in cowpea using liquid chromatography–mass spectrometry coupled with mass spectrometry imaging. (2023). Food Quality and Safety, 7, fyad012. [Link]

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A Comparative Guide to Assessing the Selectivity of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine Against Cancer Cell Lines

Introduction: The Quest for Selective Cancer Therapeutics

The development of novel anticancer agents with high selectivity towards tumor cells remains a paramount objective in oncological research. Compounds built upon the 1,3,5-triazine scaffold have shown considerable promise, with several derivatives approved for cancer treatment.[1][2][3] This guide focuses on a specific derivative, 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine (hereinafter referred to as "Triazine Compound 1"), and provides a comprehensive framework for assessing its in vitro selectivity against a panel of cancer cell lines.

The structural similarity of Triazine Compound 1 to known dihydrofolate reductase (DHFR) inhibitors, such as cycloguanil (the active metabolite of the antimalarial drug proguanil), suggests a potential mechanism of action.[4][5][6][7][8] DHFR is a clinically validated target in oncology; its inhibition disrupts the synthesis of nucleotides, leading to the arrest of DNA replication and cell proliferation.[9][10][11] This guide will, therefore, proceed with the hypothesis that Triazine Compound 1 may exert its anticancer effects through DHFR inhibition.

This document is intended for researchers, scientists, and drug development professionals. It offers not just protocols, but the scientific rationale behind the experimental design, ensuring a robust and self-validating assessment of a novel therapeutic candidate.

Proposed Mechanism of Action: Dihydrofolate Reductase (DHFR) Inhibition

Dihydrofolate reductase is a crucial enzyme in the folate metabolic pathway, responsible for the reduction of dihydrofolate (DHF) to tetrahydrofolate (THF). THF and its derivatives are essential cofactors in the synthesis of purines and thymidylate, which are the building blocks of DNA and RNA.[10] By inhibiting DHFR, antifolate drugs deplete the intracellular pool of THF, leading to an interruption in nucleic acid synthesis and subsequent cell cycle arrest and apoptosis.[9]

Caption: Proposed mechanism of action for Triazine Compound 1 via DHFR inhibition.

Experimental Design for Selectivity Assessment

To rigorously assess the selectivity of Triazine Compound 1, a multi-faceted approach is required. This involves a carefully selected panel of cell lines, appropriate positive controls, and a robust cytotoxicity assay.

Cell Line Panel

The choice of cell lines is critical for evaluating the breadth and selectivity of an anticancer compound. The following panel is recommended:

• MCF-7 (Breast Adenocarcinoma): A well-characterized, estrogen receptor-positive breast cancer cell line.

• MDA-MB-231 (Triple-Negative Breast Cancer): An aggressive breast cancer cell line that is negative for estrogen, progesterone, and HER2 receptors.[1]

• A549 (Lung Carcinoma): A commonly used model for non-small cell lung cancer.

• HCT116 (Colon Carcinoma): A representative cell line for colorectal cancer.

• MCF-10A (Non-tumorigenic Breast Epithelial): A crucial control to determine the selectivity of the compound for cancer cells over non-cancerous cells.[1]

Comparative Compounds

The performance of Triazine Compound 1 should be benchmarked against established anticancer drugs:

• Doxorubicin: A topoisomerase II inhibitor with broad-spectrum anticancer activity.[12][13]

• Cisplatin: A platinum-based DNA alkylating agent used in the treatment of various solid tumors.[14]

• Methotrexate: A classical DHFR inhibitor, providing a mechanistic control.[9]

Core Protocol: IC50 Determination via MTT Assay

The half-maximal inhibitory concentration (IC50) is a quantitative measure of the potency of a compound in inhibiting a specific biological process, such as cell proliferation.[15][16] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a reliable colorimetric method for assessing cell metabolic activity, which serves as an indicator of cell viability.[17][18][19]

Caption: Workflow for IC50 determination using the MTT assay.

Step-by-Step Methodology

• Cell Seeding:

  • Culture the selected cell lines to ~80% confluency.

  • Trypsinize and resuspend the cells in complete growth medium.

  • Perform a cell count and dilute the cell suspension to a final concentration of 5 x 10⁴ cells/mL.

  • Seed 100 µL of the cell suspension (5,000 cells/well) into a 96-well flat-bottom plate.[20]

  • Include wells with medium only to serve as blanks.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO₂ atmosphere to allow for cell attachment.

• Compound Treatment:

  • Prepare a 10 mM stock solution of Triazine Compound 1 and the comparative drugs in DMSO.

  • Perform serial dilutions of the stock solutions in complete growth medium to obtain a range of final concentrations (e.g., 0.01 µM to 100 µM).

  • Include a vehicle control (medium with the highest concentration of DMSO used, typically <0.1%).

  • Carefully remove the medium from the wells and add 100 µL of the prepared drug dilutions.

  • Incubate the plate for 48 to 72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[17]

  • Incubate the plate for 4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[17][21]

  • Carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.[19]

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Subtract the average absorbance of the blank wells from all other readings.

  • Calculate the percentage of cell viability for each concentration using the following formula: % Viability = (Absorbance of treated cells / Absorbance of vehicle control cells) x 100

  • Plot the percentage of viability against the log-transformed drug concentration.

  • Use a non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) in appropriate software (e.g., GraphPad Prism) to fit a sigmoidal dose-response curve and determine the IC50 value.[19]

Data Presentation and Interpretation

The IC50 values obtained from the MTT assay should be tabulated for clear comparison.

Table 1: Comparative IC50 Values (µM) of Triazine Compound 1 and Control Drugs Across a Panel of Cell Lines (Hypothetical Data)

Compound	MCF-7 (Breast)	MDA-MB-231 (Breast)	A549 (Lung)	HCT116 (Colon)	MCF-10A (Non-cancerous)	Selectivity Index (MCF-10A / MDA-MB-231)
Triazine Compound 1	7.8	4.2	10.5	9.1	85.3	20.3
Doxorubicin	2.5	3.1	12.2	5.1	15.6	5.0
Cisplatin	8.9	12.4	15.8	10.2	25.7	2.1
Methotrexate	0.5	0.8	1.2	0.9	5.4	6.8

Note: The data presented in this table is hypothetical and for illustrative purposes only.

Interpreting the Results

• Potency: A lower IC50 value indicates higher potency.[15] In the hypothetical data, Methotrexate is the most potent compound across all cancer cell lines.

• Spectrum of Activity: By comparing the IC50 values across the different cancer cell lines, one can determine the spectrum of activity. For instance, Triazine Compound 1 shows the highest potency against the MDA-MB-231 cell line in this hypothetical scenario.

• Selectivity: The selectivity of a compound is a critical parameter. It can be quantified by calculating a Selectivity Index (SI) , which is the ratio of the IC50 value for the non-cancerous cell line to that of a cancer cell line.

  • SI = IC50 (Non-cancerous cells) / IC50 (Cancer cells)

  • A higher SI value indicates greater selectivity for cancer cells. In the example above, Triazine Compound 1 demonstrates a significantly higher selectivity for the triple-negative breast cancer cell line (MDA-MB-231) compared to the standard chemotherapeutic agents.

Conclusion and Future Directions

This guide provides a robust framework for the initial assessment of the in vitro selectivity of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. The proposed experimental design, centered around the determination of IC50 values across a well-defined cell line panel and comparison with established drugs, allows for a comprehensive evaluation of the compound's potential as an anticancer agent.

A favorable selectivity profile, as illustrated in the hypothetical data, would warrant further investigation. Subsequent studies should aim to confirm the proposed mechanism of action through direct enzymatic assays for DHFR inhibition. Furthermore, exploring the effects of the compound on the cell cycle and apoptosis, as well as its efficacy in more complex in vitro models (e.g., 3D spheroids) and in vivo preclinical models, would be logical next steps in the drug development pipeline.

References

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• Lian, E. J., et al. (2023). Cycloguanil and Analogues Potently Target DHFR in Cancer Cells to Elicit Anti-Cancer Activity. Metabolites, 13(2), 151. [Link]

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• BenchChem. (2025). Exploring Cycloguanil's Potential as an Anticancer Agent: Application Notes and Protocols.

• Jo, Y. K., et al. (2023). Disparities in Cisplatin-Induced Cytotoxicity—A Meta-Analysis of Selected Cancer Cell Lines. International Journal of Molecular Sciences, 24(15), 12263. [Link]

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• ResearchGate. (2023). Table 1 Determination of doxorubicin ic 50 in different tumor cell lines.
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• Madared, N., et al. (2024). Different Doxorubicin Sensitivity Across Various Human Cancer Cell Lines. Trends in Sciences, 21(1), 8566. [Link]

• PubMed Central. (n.d.). In Vitro Cell Toxicity and Intracellular Uptake of Doxorubicin Exposed as a Solution or Liposomes: Implications for Treatment of Hepatocellular Carcinoma.
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• ATCC. (n.d.). MTT Cell Proliferation Assay.
• ResearchGate. (n.d.). IC 50 values for cell lines treated with cisplatin BG.
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• Watkins, W. M., et al. (1987). Variability in the metabolism of proguanil to the active metabolite cycloguanil in healthy Kenyan adults. Transactions of the Royal Society of Tropical Medicine and Hygiene, 81(5), 851-854. [Link]

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Safety & Regulatory Compliance

Navigating the Final Frontier: A Comprehensive Guide to the Proper Disposal of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For Immediate Release

For researchers, scientists, and professionals in drug development, the responsible management of chemical compounds is paramount, extending from initial synthesis to final disposal. This guide provides a detailed, step-by-step protocol for the proper disposal of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, a substituted triazine. Given the potential for environmental impact and unforeseen hazards associated with novel chemical entities, a cautious and informed approach to disposal is essential for ensuring laboratory safety and regulatory compliance.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to handle 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine with a high degree of caution in a well-ventilated area, preferably within a certified chemical fume hood. Adherence to the following Personal Protective Equipment (PPE) guidelines is mandatory to prevent exposure:

• Eye Protection: Wear chemical safety goggles or a face shield.[1][2]

• Hand Protection: Use chemically resistant gloves, such as nitrile gloves.[1][2]

• Skin Protection: A lab coat or other suitable protective clothing is required to prevent skin contact.[1][2]

• Respiratory Protection: In the event of dust or aerosol generation, an approved respirator should be used.[1][2]

Avoid all contact with skin, eyes, and clothing. Do not breathe dust or vapors. After handling, wash hands and any exposed skin thoroughly.[1][2] Keep the container tightly closed when not in use.[1][2]

Quantitative Hazard and Disposal Summary

The following table summarizes key information extrapolated from data on the related compound Cyromazine and general principles of triazine disposal.

Parameter	Information	Source
Chemical Name	6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine	-
Synonyms	Cyromazine (related compound)	[3]
Potential Hazards	Based on related compounds, may be harmful if swallowed or in contact with skin. May cause mild skin irritation. Classified as very toxic to aquatic organisms and may cause long-term adverse effects in the aquatic environment.	[4][5]
Primary Disposal Method	Incineration in a licensed hazardous waste facility.	[1]
Secondary Disposal Method	Treatment at a licensed chemical waste disposal facility.	[1][6]
Environmental Considerations	Prevent entry into sewers, waterways, or groundwater. Triazine compounds can be persistent in soil and water.	[4][5]

Experimental Protocols: Step-by-Step Disposal Methodology

The proper disposal of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine should follow a structured workflow to ensure safety and regulatory compliance.

Step 1: Waste Identification and Segregation

• Characterize the Waste: Identify all waste containing 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine. This includes pure compound, reaction mixtures, contaminated labware (e.g., filter paper, pipette tips), and cleaning materials.

• Segregate Waste Streams: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan. Keep it separate from incompatible materials.

Step 2: Containerization and Labeling

• Select Appropriate Containers: Use chemically resistant, leak-proof containers for solid and liquid waste. Ensure containers are in good condition and can be securely sealed.

• Label Containers Clearly: All waste containers must be clearly labeled with the following information:

  • The words "Hazardous Waste"

  • The full chemical name: "6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine"

  • The approximate quantity of the waste

  • The date of accumulation

  • Any known hazards (e.g., "Toxic," "Environmental Hazard")

Step 3: On-Site Storage

• Designated Storage Area: Store the sealed and labeled waste containers in a designated, well-ventilated, and secure hazardous waste accumulation area.

• Secondary Containment: Place containers in secondary containment trays to prevent the spread of material in case of a leak.

• Follow Accumulation Time Limits: Adhere to your institution's and local regulations regarding the maximum amount of time hazardous waste can be stored on-site.

Step 4: Final Disposal

The recommended and most environmentally sound method for the disposal of triazine-based compounds is high-temperature incineration in a licensed hazardous waste disposal facility.

• Contact a Licensed Waste Contractor: Arrange for the pickup and disposal of the waste with a certified hazardous waste management company. Provide them with a full characterization of the waste.

• Manifesting and Transportation: Ensure that all required waste manifests and transportation documents are completed accurately and in compliance with local and national regulations, such as those set by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[7][8]

• Never Dispose Down the Drain or in Regular Trash: Under no circumstances should 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine or its containers be disposed of down the sink, in the regular trash, or into the environment.[9][10][11] This can lead to contamination of waterways and wastewater treatment systems.[9][10][11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural steps for the proper disposal of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Caption: Disposal workflow for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Conclusion

The responsible disposal of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine is a critical aspect of laboratory safety and environmental stewardship. By following these detailed procedures, researchers and scientists can ensure that this compound is managed in a manner that protects human health and the environment. Always consult your institution's Environmental Health and Safety (EHS) department for specific guidance and to ensure compliance with all applicable regulations.

References

• U.S. Environmental Protection Agency. (n.d.). Requirements for Pesticide Disposal. Retrieved from [Link]

• Colonial Pest Control. (2012, January 27). How to Dispose of Old Pesticides – Advice from EPA. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, July 3). Safe Disposal of Pesticides. Retrieved from [Link]

• NOVIL, Inc. (2015, September 21). Flyzine 1% Premix Safety Data Sheet. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Cyromazine. PubChem Compound Database. Retrieved from [Link]

• Streamline Innovations. (2023, March 20). Pros and Cons of Triazine H2S Scavenger vs. Liquid Redox. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025, September 17). Containers, Containment, Storage and Disposal of Pesticides. Retrieved from [Link]

• The Pesticide Stewardship Alliance. (n.d.). Pesticide and Container Disposal. Retrieved from [Link]

• Villa Crop Protection. (2023, August). Cyromazine 750 WP Safety Data Sheet. Retrieved from [Link]

• Arysta LifeScience. (n.d.). Material Safety Data Sheet. Retrieved from [Link]

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A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine

For researchers, scientists, and drug development professionals, the safe handling of novel chemical entities is paramount. This guide provides essential, immediate safety and logistical information for the handling of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, with a focus on personal protective equipment (PPE), operational protocols, and disposal plans. Our commitment is to empower you with the knowledge to maintain a safe laboratory environment, building a foundation of trust that extends beyond the product itself.

Disclaimer: A specific Safety Data Sheet (SDS) for 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine was not publicly available at the time of this writing. The following safety and handling information is synthesized from the SDSs of structurally related triazine compounds. These recommendations should be used as a precautionary guide. A comprehensive, substance-specific risk assessment should be conducted by qualified personnel before handling this chemical.

Hazard Analysis of Triazine Compounds

Triazine derivatives are a class of nitrogen-containing heterocycles that are utilized in various applications, including pharmaceuticals and herbicides. From a safety perspective, many triazines are known to be mild skin irritants and can be highly irritating to the eyes.[1] Inhalation of dusts or aerosols can also lead to respiratory irritation.[2][3] Systemic effects may occur if the compound is absorbed through the skin or ingested.[1] Certain triazine compounds are considered by the Federal Environmental Protection Agency as possible human carcinogens.[1]

Given the potential for skin and eye irritation, as well as the possibility of systemic effects upon absorption or inhalation, a robust PPE strategy is not merely a recommendation but a critical component of the experimental workflow. The primary objective is to establish a reliable barrier between the researcher and the chemical, mitigating the risk of exposure.

Recommended Personal Protective Equipment (PPE)

The selection of appropriate PPE is contingent on the nature of the work being performed and the physical form of the chemical. For 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine, which is likely a solid, the following PPE is recommended:

Protection Type	Recommended PPE	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes of solutions containing the compound and airborne dust particles that can cause serious eye irritation.[4][5]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber).	Prevents direct skin contact, which can lead to irritation or absorption of the chemical.[4] Gloves should be inspected for integrity before each use.[6]
Body Protection	A lab coat or a chemical-resistant suit.	Provides a barrier against accidental spills and contamination of personal clothing.[4][5]
Respiratory Protection	A NIOSH-approved respirator with appropriate cartridges for organic vapors and particulates.	Necessary when working with fine powders, especially outside of a ventilated enclosure, or when engineering controls are insufficient to minimize inhalation exposure.[4][5]

Operational Plan: A Step-by-Step Guide to Safe Handling

Adherence to a strict operational protocol is crucial for minimizing risks. The following steps provide a framework for the safe handling of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine.

Pre-Handling Checks

• Verify Engineering Controls: Ensure that the chemical fume hood or ventilated balance enclosure is functioning correctly. An eyewash station and safety shower must be readily accessible.[5]

• Inspect PPE: Before donning, inspect all PPE for signs of wear, tear, or degradation.

• Review Protocol: Thoroughly review the experimental protocol and this safety guide.

Handling Procedures

• Don PPE: Put on all required PPE as outlined in the table above.

• Weighing and Transfer: When weighing the solid compound, perform this task inside a chemical fume hood or a ventilated balance enclosure to control dust.[4] Use spatulas and weighing paper appropriate for the quantity being handled.

• In Solution: When working with the compound in solution, handle it within a fume hood to avoid inhalation of any aerosols or vapors.

• Avoid Dust Generation: Handle the solid material carefully to prevent it from becoming airborne.[4]

• Labeling: Use clearly labeled, compatible containers for storage and transport.

Post-Handling Procedures

• Decontamination: Wipe down the work area with an appropriate solvent and cleaning agent.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

• Hand Washing: Wash hands thoroughly with soap and water after handling the compound, even if gloves were worn.[6]

Emergency Procedures

In the event of accidental exposure, immediate and appropriate action is critical.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

• Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, begin artificial respiration. Seek immediate medical attention.[3]

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one to two glasses of water. Seek immediate medical attention.[3]

Disposal Plan

Proper disposal of 6-cyclopropyl-N,N-dimethyl-1,3,5-triazine-2,4-diamine and its associated waste is essential to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all waste material, including excess compound, contaminated consumables (e.g., gloves, weighing paper), and rinsate from cleaning glassware, in a clearly labeled, sealed container for hazardous waste.

• Disposal Method: Dispose of the chemical waste through a licensed hazardous waste disposal company.[4] Adhere to all local, state, and federal regulations for hazardous waste disposal.

• Prohibited Disposal: Do not dispose of this chemical down the drain or in the regular trash.[4]

Visualizing the PPE Selection Workflow

The following diagram illustrates the decision-making process for selecting the appropriate level of PPE.

Caption: PPE selection workflow based on the physical form of the compound and handling conditions.

References

• TRIAZINES. Farmworker Association of Florida. Available at: [Link]

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